(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

• CAS: 7622-23-3

Core Science & Biosynthesis

The Emergence of a Chiral Workhorse: An In-depth Guide to (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Abstract

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a key chiral building block, stands at the intersection of asymmetric synthesis and strategic molecular design in modern drug development and materials science. This technical guide delves into the historical context of its emergence, predicated on the broader advancements in stereocontrolled synthesis and the strategic implementation of sterically demanding protecting groups. We will provide a comprehensive overview of its synthesis, emphasizing the causal relationships behind various methodological choices, from classical esterification techniques to advanced enzymatic resolutions. Detailed experimental protocols, comparative data, and mechanistic insights are presented to equip researchers, scientists, and drug development professionals with a thorough understanding of this versatile molecule's background, preparation, and application.

Part 1: A Synthesis of History: The Conceptual Discovery

The "discovery" of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate was not a singular event but rather a logical evolution driven by the burgeoning field of asymmetric synthesis in the latter half of the 20th century. The increasing demand for enantiomerically pure compounds, particularly in the pharmaceutical industry, spurred the development of novel synthetic strategies and the identification of versatile chiral building blocks.[1][2][3] The intrinsic value of this molecule is best understood by dissecting its structural components in the context of the synthetic challenges of the time.

The Rise of Chiral Building Blocks

The realization that different enantiomers of a drug can have vastly different pharmacological and toxicological profiles created an imperative for stereochemically precise synthesis.[3] This led to a paradigm shift from resolving racemic mixtures to constructing molecules with defined stereochemistry from the outset. Central to this approach was the use of "chiral building blocks" – enantiomerically pure molecules that could be incorporated into a larger synthetic scheme, thereby transferring their chirality to the target molecule.[1][2] (S)-3-phenyllactic acid, the precursor to the title compound, is a prime example of a readily available chiral starting material.[4]

The Strategic Imperative of the tert-Butyl Ester

In multi-step organic synthesis, the protection of reactive functional groups is a critical consideration.[5] The tert-butyl ester emerged as a uniquely valuable protecting group for carboxylic acids due to its steric bulk and its specific cleavage conditions.[5][6] Its large size effectively shields the carboxyl group from a wide range of reagents, while its removal under acidic conditions, proceeding through a stable tertiary carbocation, offers an orthogonal deprotection strategy to other protecting groups.[5] This combination of stability and selective lability made it an ideal choice for complex synthetic routes.

The conceptual "discovery" of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, therefore, lies at the confluence of these two major streams of development in organic synthesis: the need for enantiopure starting materials and the utility of the tert-butyl ester as a robust protecting group. The molecule represents a pre-packaged, protected chiral building block, ready for integration into sophisticated synthetic endeavors.

Part 2: Synthetic Methodologies: A Comparative Analysis

The preparation of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate can be achieved through several synthetic routes, each with its own set of advantages and disadvantages. The choice of method often depends on factors such as scale, desired purity, and the availability of starting materials and reagents.

Comparative Analysis of Synthesis Methods

Synthesis Method	Key Reagents & Conditions	Yield	Enantiomeric Excess (ee)	Key Advantages	Potential Drawbacks
Acid-Catalyzed Esterification	(S)-2-hydroxy-3-phenylpropionic acid, tert-butanol, sulfuric acid, refluxing toluene	78%	Racemization can occur above 60°C	Simple procedure, readily available reagents	Risk of racemization at higher temperatures
Steglich Esterification	(S)-2-hydroxy-3-phenylpropionic acid, tert-butanol, DCC, DMAP	-	High	Mild reaction conditions suitable for sterically hindered substrates	Use of DCC can lead to purification challenges
Transesterification	Methyl (S)-2-hydroxy-3-phenylpropionate, tert-butanol, titanium(IV) isopropoxide, 80°C	85%	High	Good yield, avoids harsh acidic conditions	Requires the methyl ester precursor
Enzymatic Resolution	Racemic tert-butyl 2-hydroxy-3-phenylpropanoate, Lipase, organic solvent	-	>99%	High enantioselectivity, mild conditions	Requires separation of the unreacted enantiomer

Table 1: A summary of key quantitative data from prominent literature methods for the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.[7]

Experimental Protocols

This method represents a classical and straightforward approach to esterification.

Causality: The strong acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxyl group of tert-butanol. The reaction is typically driven to completion by removing water, often through azeotropic distillation with a solvent like toluene.

Step-by-Step Methodology:

• To a solution of (S)-2-hydroxy-3-phenylpropionic acid (1 equivalent) in toluene, add tert-butanol (1.5 equivalents).

• Carefully add concentrated sulfuric acid (catalytic amount, e.g., 0.1 equivalents) to the mixture.

• Heat the reaction mixture to reflux using a Dean-Stark apparatus to remove water.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

This method leverages the high stereoselectivity of enzymes to resolve a racemic mixture.

Causality: Lipases are enzymes that can selectively catalyze the hydrolysis or transesterification of one enantiomer of an ester, leaving the other enantiomer unreacted. This kinetic resolution allows for the separation of the two enantiomers with high purity.

Step-by-Step Methodology:

• Dissolve racemic tert-butyl 2-hydroxy-3-phenylpropanoate in a suitable organic solvent (e.g., hexane).

• Add a lipase preparation (e.g., Candida antarctica lipase B, Novozym 435).

• Add a nucleophile, such as water for hydrolysis or an alcohol for transesterification.

• Incubate the mixture with gentle agitation at a controlled temperature (e.g., 30-40°C).

• Monitor the reaction progress by chiral high-performance liquid chromatography (HPLC).

• Once the desired conversion is reached (typically around 50%), stop the reaction by filtering off the enzyme.

• Separate the unreacted (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate from the product of the enzymatic reaction by column chromatography.

Part 3: Visualization of Synthetic Pathways

To better illustrate the logical flow of the synthetic processes, the following diagrams are provided.

Caption: Acid-Catalyzed Esterification Workflow.

Caption: Enzymatic Resolution Process.

Part 4: Applications in Drug Development and Beyond

The utility of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate as a chiral building block is demonstrated in its application in the synthesis of various complex molecules. Its pre-installed stereocenter and protected carboxylic acid functionality make it an efficient starting material for the construction of chiral ligands, pharmaceutical intermediates, and natural products. For instance, it has been utilized in the synthesis of clavatustides A and B and their enantiomers through esterification via the ring-opening of benzoxazinones.[8]

Conclusion

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is more than just a chemical compound; it is a testament to the progress of synthetic organic chemistry. Its emergence was not a matter of chance but a direct consequence of the growing need for enantiopure substances and the development of sophisticated synthetic tools. By understanding its historical context, the rationale behind its synthesis, and its diverse applications, researchers can better leverage this valuable chiral building block in the ongoing quest for novel and impactful molecular discoveries.

References

• Blaser, H. U. (2004). Synthesis of chiral building blocks for use in drug discovery. Molecules, 9(5), 406–413. Retrieved from [Link]

• Advantage of tert-Butyl Esters in organic synthesis & comparison with simple methyl ester. (2020, May 2). [Video]. YouTube. Retrieved from [Link]

• Protecting Groups in Organic Synthesis. (2021, March 5). Chemistry LibreTexts. Retrieved from [Link]

• Blaser, H. U. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Molecules, 9(5), 406-413. Retrieved from [Link]

• t-Butyl Ether Protecting Groups: Videos & Practice Problems. (n.d.). Pearson. Retrieved from [Link]

• Zhu, Y., Huang, Z. Q., Wang, L., Qi, B., & Wang, Y. (2015). Efficient asymmetric synthesis of (S)-3-phenyllactic acid by using whole cells of recombinant E.coli. In Resources, Environment and Engineering II. CRC Press. Retrieved from [Link]

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(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate fundamental properties

An In-depth Technical Guide to (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: Core Properties and Applications

Introduction

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a chiral ester of significant value within the domains of pharmaceutical research and synthetic organic chemistry. As a versatile chiral building block, its stereochemically defined structure is crucial for the synthesis of complex, biologically active molecules. This guide provides an in-depth analysis of its fundamental properties, synthesis, analytical characterization, and applications, with a focus on providing practical insights for researchers, scientists, and professionals in drug development. The methodologies and data presented herein are synthesized from established literature to ensure technical accuracy and field-proven relevance.

Core Physicochemical and Structural Properties

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, also known as tert-butyl (2S)-2-hydroxy-3-phenylpropanoate, possesses a unique combination of functional groups that dictate its chemical behavior and utility. The molecule features a single chiral center at the C2 position, a sterically hindered tert-butyl ester, a secondary hydroxyl group, and a phenyl ring. The bulky tert-butyl group provides steric protection, often preventing unwanted side reactions at the ester carbonyl, while the hydroxyl group offers a reactive site for further functionalization.

General Properties

Property	Value	Source
CAS Number	7622-23-3	[1][2]
Molecular Formula	C₁₃H₁₈O₃	[1][2]
Molecular Weight	222.28 g/mol	[1][2]
IUPAC Name	tert-butyl (2S)-2-hydroxy-3-phenylpropanoate	[1]
Synonyms	(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, Benzenepropanoic acid, α-hydroxy-, 1,1-dimethylethyl ester, (S)-	[1][3]

Computed Physicochemical Data

The following properties, computed from validated models, offer predictive insights into the molecule's behavior in various chemical environments.

Property	Value	Source
XLogP3	2.4	[1]
Topological Polar Surface Area (TPSA)	46.5 Ų	[1]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	3	[4]
Rotatable Bond Count	5	[4]
Complexity	224	[1]

Synthesis Methodologies: A Comparative Analysis

The synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate with high enantiomeric purity is a critical objective. The primary challenge lies in forming the ester bond without causing racemization of the delicate chiral center. Several methods have been established, each with distinct advantages and drawbacks.

Synthesis Method	Key Reagents & Conditions	Typical Yield	Key Advantages	Potential Drawbacks	Source
Acid-Catalyzed Esterification	(S)-2-hydroxy-3-phenylpropionic acid, tert-butanol, sulfuric acid, refluxing toluene	~78%	Simple procedure, readily available reagents.	Risk of racemization at elevated temperatures (above 60°C).	[5]
Transesterification	Methyl (S)-2-hydroxy-3-phenylpropionate, tert-butanol, titanium(IV) isopropoxide, 80°C	~85%	Good yield for converting from a simpler ester.	Requires the precursor ester; metal catalyst may need removal.	[5]
Enzymatic Resolution	Racemic tert-butyl 2-hydroxy-3-phenylpropionate, Lipase (e.g., Candida antarctica lipase B), organic solvent	>99% e.e.	High enantioselectivity, mild reaction conditions.	Involves resolution of a racemate, limiting theoretical yield to 50% for the desired enantiomer per cycle.	[5]

Recommended Protocol: Enzymatic Kinetic Resolution

For applications demanding the highest enantiopurity, enzymatic resolution is the superior methodology. This process leverages the stereoselectivity of enzymes to acylate one enantiomer in a racemic mixture, allowing for the separation of the unreacted, desired enantiomer.

Causality: Lipases, such as Candida antarctica lipase B (CALB), are highly effective at differentiating between enantiomers. In a non-aqueous solvent, the enzyme will selectively catalyze the acylation of the (R)-enantiomer, leaving the desired (S)-enantiomer unreacted and in high enantiomeric excess. Isopropyl acetate serves as both the solvent and the acyl donor in this context.

Step-by-Step Protocol:

• Preparation: Dissolve a racemic mixture of tert-butyl 2-hydroxy-3-phenylpropionate in isopropyl acetate.[5]

• Enzyme Addition: Add a lipase, such as Candida antarctica lipase B (Novozym 435), to the solution (typically 10% w/w of the substrate).[5]

• Incubation: Incubate the mixture at a controlled temperature (e.g., 40°C) with gentle agitation to ensure homogeneity.[5]

• Monitoring: Monitor the reaction progress periodically by taking small aliquots and analyzing them via chiral HPLC to determine the enantiomeric excess (e.e.) of the remaining (S)-enantiomer.

• Termination & Enzyme Removal: Once the desired conversion is achieved (typically close to 50%), terminate the reaction by filtering off the immobilized enzyme.[5]

• Purification: The filtrate, now enriched with (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate and the acylated (R)-enantiomer, is concentrated under reduced pressure. The desired product is then isolated and purified from the acylated byproduct using column chromatography on silica gel.[5]

Synthesis Workflow Visualization

Caption: Workflow for the enzymatic resolution of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Analytical Characterization and Quality Control

Rigorous analytical testing is paramount to confirm the identity, purity, and stereochemical integrity of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. The most critical parameter for its application as a chiral synthon is its enantiomeric excess (e.e.).

Primary Analytical Techniques

• NMR Spectroscopy (¹H, ¹³C): Confirms the chemical structure and assesses for impurities.

• Mass Spectrometry (MS): Verifies the molecular weight.[1]

• Infrared Spectroscopy (IR): Identifies key functional groups (hydroxyl, ester carbonyl).

• Chiral High-Performance Liquid Chromatography (HPLC): The gold standard for determining enantiomeric purity.[5]

Protocol: Enantiomeric Purity Determination by Chiral HPLC

Causality: Chiral HPLC relies on a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers.[6] The different stabilities of these transient complexes cause one enantiomer to be retained longer on the column, enabling their separation and quantification.[6] Polysaccharide-based columns are often effective for this class of compounds.

Step-by-Step Protocol:

• Column Selection: Utilize a chiral column, such as a Chiralcel® OD-H or a similar polysaccharide-based CSP.

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in the mobile phase or a compatible solvent.

• Mobile Phase: Use a mixture of n-hexane and 2-propanol (isopropanol), typically in a ratio between 90:10 and 95:5 (v/v). The optimal ratio should be determined empirically to achieve baseline separation.

• HPLC Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Temperature: Ambient or controlled (e.g., 25°C).

  • Detection: UV detection at a wavelength where the phenyl group absorbs (e.g., 254 nm).

• Analysis: Inject the sample and record the chromatogram. The two enantiomers will appear as distinct peaks. Calculate the enantiomeric excess using the peak areas (A) of the (S) and (R) enantiomers: e.e. (%) = [(Aₛ - Aᵣ) / (Aₛ + Aᵣ)] x 100

• Validation: To confirm peak identity, inject a sample of the racemic mixture, which should show two peaks of approximately equal area.

Analytical Workflow Visualization

Caption: Standard analytical workflow for quality control of the final product.

Handling, Storage, and Stability

Proper handling and storage are crucial to maintain the integrity of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Safety and Handling

The compound is classified as an irritant. Standard laboratory safety protocols should be strictly followed.

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields, and a lab coat.[7]

• Handling: Use only in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[7] Wash hands thoroughly after handling.

Storage and Stability

The ester and hydroxyl functional groups are susceptible to degradation.

• Storage Conditions: For long-term stability, store at -20°C.[2][7] For shorter periods, storage at 2-8°C is also acceptable.[3] The container must be tightly sealed and stored in a dry environment, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture ingress and oxidation.[7]

• Degradation Pathways:

  • Acid-Catalyzed Hydrolysis: The tert-butyl ester is sensitive to acidic conditions, which can catalyze its hydrolysis back to (S)-2-hydroxy-3-phenylpropanoic acid and tert-butanol.[7] Avoid contact with strong acids.

  • Oxidation: The secondary alcohol can be oxidized to the corresponding ketone in the presence of oxidizing agents.[7]

Applications in Drug Development

The primary utility of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate lies in its role as a high-value intermediate for constructing complex chiral molecules. Its specific stereochemistry is often essential for the biological activity of the final drug product.

• Anticancer Agents: It is a key precursor in the synthesis of the side chain of taxane-class anticancer drugs, such as Docetaxel .[8] The (2R, 3S) stereochemistry of the C13 side chain of Docetaxel is critical for its tubulin-binding activity, and this building block provides the required chiral scaffold.

• Cyclodepsipeptides: The compound and its enantiomer are used in the synthetic preparation of complex natural products like clavatustides A and B , which exhibit potential biological activities.[2]

Conclusion

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is more than a simple chemical reagent; it is an enabling tool for the stereoselective synthesis of advanced pharmaceutical agents. A thorough understanding of its properties, a well-reasoned choice of synthetic methodology, and rigorous analytical control are essential for its successful application. By adhering to the principles of safe handling and proper storage, researchers can ensure the material's integrity, thereby facilitating the development of next-generation therapeutics.

References

• PubChem. (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. [Link]

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A Theoretical and Computational Modeling Guide to (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate for Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the theoretical and computational modeling of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a chiral ester of significant interest as a precursor in the synthesis of bioactive molecules. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the application of modern computational chemistry techniques to understand and predict the behavior of this flexible and stereochemically important molecule.

Introduction: The Significance of Chiral Purity and Conformational Dynamics in Drug Design

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a valuable building block in medicinal chemistry, where the precise three-dimensional arrangement of atoms—its absolute configuration—is critical for therapeutic efficacy and safety. The biological activity of chiral drugs often resides in a single enantiomer, with the other being inactive or even eliciting adverse effects. Therefore, the unambiguous determination of the absolute configuration is a cornerstone of drug development.[1]

Beyond static stereochemistry, the conformational flexibility of molecules like (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate plays a pivotal role in their interaction with biological targets. The molecule's ability to adopt various shapes, or conformers, in solution dictates its binding affinity and pharmacokinetic properties. Computational modeling offers a powerful lens to explore this dynamic landscape, providing insights that are often difficult to obtain through experimental methods alone.[2]

This guide will delve into a multi-faceted computational approach, integrating conformational analysis, Density Functional Theory (DFT), and the simulation of chiroptical spectroscopies (Vibrational Circular Dichroism and Electronic Circular Dichroism) to build a comprehensive theoretical understanding of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

The Cornerstone of Accurate Modeling: A Rigorous Conformational Analysis

Methodological Considerations for Conformational Searching

Several computational methods can be employed for conformational searching, each with its own strengths and weaknesses. The choice of method is often a balance between computational cost and the desired level of thoroughness.

Method	Description	Advantages	Disadvantages
Systematic Search	Rotates each dihedral angle by a defined increment.	Exhaustive for a given resolution.	Computationally expensive, suffers from combinatorial explosion with increasing number of rotatable bonds.
Monte Carlo (MC) Methods	Randomly varies torsional angles and accepts or rejects new conformations based on their energy.[4]	Efficient at exploring a large conformational space.	May not find all low-energy conformers without extensive sampling.
Molecular Dynamics (MD) Simulations	Simulates the motion of atoms over time, allowing the molecule to explore different conformations.[5]	Provides a dynamic picture of conformational flexibility and can overcome energy barriers.	Can be computationally intensive and may get trapped in local energy minima.
Combined Approaches	Often, a combination of methods, such as an initial stochastic search followed by DFT optimization of the lowest energy conformers, provides the most robust results.[6]	Balances the strengths and weaknesses of individual methods.	Requires careful setup and validation.

Experimental Protocol: A Hybrid Approach to Conformational Search

The following protocol outlines a robust, field-proven workflow for the conformational analysis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Step 1: Initial Low-Level Search

• Objective: To rapidly generate a large number of potential conformers.

• Method: Employ a Monte Carlo or a combined systematic-stochastic search algorithm using a computationally inexpensive force field (e.g., MMFFs) or a semi-empirical method.[4][6]

• Rationale: This initial broad search casts a wide net to ensure that no significant regions of the conformational space are missed. The lower level of theory allows for the rapid generation and minimization of thousands of structures.

Step 2: Clustering and Selection

• Objective: To identify unique low-energy conformers for higher-level calculations.

• Method: Cluster the generated conformers based on root-mean-square deviation (RMSD) of atomic positions. Select the lowest energy conformer from each cluster within a specified energy window (e.g., 10-15 kJ/mol) of the global minimum.

• Rationale: This step eliminates redundant structures and focuses computational resources on the most relevant conformers.

Step 3: DFT Optimization and Energy Refinement

• Objective: To obtain accurate geometries and relative energies of the selected conformers.

• Method: Perform geometry optimizations and frequency calculations for each selected conformer using Density Functional Theory (DFT) with a suitable functional and basis set (e.g., B3LYP/6-31G(d)).

• Rationale: DFT provides a much more accurate description of the electronic structure and, consequently, more reliable geometries and energies than lower-level methods. The frequency calculation confirms that the optimized structures are true minima on the potential energy surface.

Step 4: Final Energy Refinement with Solvation Model

• Objective: To account for the influence of the solvent on conformational stability.

• Method: Perform single-point energy calculations on the DFT-optimized geometries using a larger basis set and a continuum solvation model (e.g., Polarizable Continuum Model - PCM).

• Rationale: The solvent can significantly influence the relative energies of conformers, particularly by stabilizing more polar structures. A solvation model provides a more realistic representation of the molecule's environment.

Diagram of the Conformational Analysis Workflow

Caption: A robust workflow for conformational analysis.

The Power of DFT: Unraveling Electronic Structure and Properties

Once a reliable ensemble of conformers has been generated, Density Functional Theory (DFT) is employed to calculate a wide range of molecular properties. DFT offers a good balance between accuracy and computational cost for molecules of this size.

Predicting Chiroptical Properties for Absolute Configuration Determination

The absolute configuration of a chiral molecule can be unambiguously determined by comparing experimentally measured chiroptical spectra with those predicted from quantum chemical calculations.[7] Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) are powerful techniques for this purpose.

• Vibrational Circular Dichroism (VCD): VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions. VCD spectra are highly sensitive to the three-dimensional structure of a molecule, making them an excellent tool for stereochemical analysis.[8]

• Electronic Circular Dichroism (ECD): ECD measures the differential absorption of left and right circularly polarized ultraviolet-visible light, corresponding to electronic transitions. ECD is particularly useful for molecules containing chromophores, such as the phenyl group in (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.[9]

Experimental Protocol: VCD and ECD Spectrum Simulation

Step 1: Calculation of Spectroscopic Properties for Each Conformer

• Objective: To compute the VCD and ECD spectra for each conformer in the final ensemble.

• Method:

  • VCD: Use the optimized geometries and calculated force constants from the DFT frequency calculations to compute the VCD intensities.

  • ECD: Perform Time-Dependent DFT (TD-DFT) calculations on each optimized geometry to obtain the excitation energies and rotatory strengths.

• Rationale: These calculations provide the theoretical spectrum for each individual conformer.

Step 2: Boltzmann Averaging

• Objective: To generate the final theoretical spectrum that can be compared with experimental data.

• Method: Average the calculated spectra of all conformers, weighting the contribution of each conformer by its Boltzmann population, which is determined from the relative Gibbs free energies.

• Rationale: The experimental spectrum is a composite of the spectra of all populated conformers. Boltzmann averaging simulates this ensemble effect.

Step 3: Comparison with Experimental Data

• Objective: To determine the absolute configuration.

• Method: Compare the Boltzmann-averaged theoretical spectrum with the experimentally measured spectrum. The absolute configuration of the theoretical model that provides the best match to the experimental data is assigned to the experimental sample.

• Rationale: A good agreement between the signs and relative intensities of the spectral bands provides a high degree of confidence in the assignment of the absolute configuration.

Diagram of the Chiroptical Spectroscopy Workflow

Caption: Workflow for absolute configuration determination.

The Subtle Influence of Intramolecular Hydrogen Bonding

The presence of both a hydroxyl group (a hydrogen bond donor) and a carbonyl group (a hydrogen bond acceptor) in (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate allows for the possibility of intramolecular hydrogen bonding.[10] The formation of such a bond can significantly stabilize certain conformers, thereby influencing the overall conformational equilibrium and, consequently, the molecule's properties.

Computational Investigation of Hydrogen Bonding

DFT calculations are well-suited to investigate intramolecular hydrogen bonds. The following parameters can be analyzed from the computational results:

• Geometric Criteria: The distance between the hydrogen atom and the acceptor atom (the carbonyl oxygen) and the angle of the O-H...O bond can indicate the presence and strength of a hydrogen bond.

• Vibrational Frequency Shifts: The formation of a hydrogen bond typically leads to a red-shift (lowering of frequency) of the O-H stretching vibration. This can be predicted from the calculated vibrational spectra.

• Topological Analysis (AIM): The Atoms in Molecules (AIM) theory can be used to analyze the electron density distribution and identify bond critical points, providing quantitative evidence for the existence and nature of a hydrogen bond.[6]

By analyzing these parameters for the different conformers, it is possible to determine which conformers are stabilized by intramolecular hydrogen bonding and to quantify the strength of this interaction. This understanding is crucial for accurately modeling the behavior of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in different environments.

Conclusion: A Synergistic Approach to Molecular Understanding

The theoretical and computational modeling of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate requires a multi-faceted and rigorous approach. By combining robust conformational analysis with accurate DFT calculations of chiroptical properties and a detailed investigation of intramolecular interactions, a comprehensive and reliable model of this important chiral molecule can be constructed. The insights gained from such studies are invaluable for understanding its behavior at the molecular level and for making informed decisions in the drug development process. This guide provides a framework for researchers to apply these powerful computational tools to accelerate their research and development efforts.

References

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The Indispensable Role of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in Modern Chiral Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Chirality and the Rise of Specialized Building Blocks

In the landscape of modern pharmaceutical development and complex molecule synthesis, the precise control of stereochemistry is not merely a benchmark of elegance but a fundamental necessity. The biological activity of a drug is intrinsically linked to its three-dimensional structure, with enantiomers often exhibiting vastly different pharmacological and toxicological profiles. This reality has propelled the development of asymmetric synthesis, a field dedicated to the selective production of a single enantiomer. Central to this endeavor is the use of chiral building blocks—enantiomerically pure compounds that serve as foundational scaffolds for the construction of complex chiral molecules.

Among the arsenal of these specialized synthons, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate has emerged as a particularly valuable and versatile tool. This technical guide provides an in-depth exploration of its mechanism of action in chiral synthesis, detailing its core principles, practical applications, and the underlying logic that governs its utility.

I. Core Principles: Unpacking the Functionality of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

The efficacy of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate as a chiral building block is rooted in the strategic combination of its structural and functional features. Each component of the molecule plays a distinct and crucial role in directing the stereochemical outcome of a synthetic sequence.

The (S)-Stereocenter: The Heart of Chirality

The cornerstone of this molecule's utility is the stereogenic center at the C2 position, which is in the (S)-configuration. This pre-defined stereochemistry, derived from the natural amino acid L-phenylalanine, serves as the primary source of chirality that is transferred to the target molecule. In a chiral pool synthesis approach, the entire carbon skeleton containing this stereocenter is incorporated into the final product, ensuring the desired absolute stereochemistry.

The Hydroxyl Group: A Handle for Stereocontrolled Transformations

The C2-hydroxyl group is a key functional handle that allows for a variety of subsequent chemical modifications. Its presence adjacent to the chiral center enables diastereoselective reactions, where the existing stereochemistry at C2 directs the formation of new stereocenters with a high degree of control. This can be achieved through several mechanistic pathways:

• Directed Reductions: The hydroxyl group can coordinate to a metal catalyst, directing the delivery of a hydride reagent to a nearby prochiral center from a specific face of the molecule.

• Nucleophilic Substitution: The hydroxyl group can be transformed into a good leaving group (e.g., a tosylate or mesylate). Subsequent nucleophilic attack will often proceed with a predictable stereochemical outcome, such as inversion of configuration (SN2 reaction), allowing for the introduction of new functional groups with controlled stereochemistry.

• Ether and Ester Formation: The hydroxyl group can be readily converted into ethers or other esters, which can serve as protecting groups or be part of the final target structure.

The Phenyl Group: Inducing Steric Bias

The benzyl group at the C3 position provides significant steric bulk. This steric hindrance plays a crucial role in many stereoselective reactions by influencing the trajectory of incoming reagents. In transition state models, the bulky phenyl group will preferentially occupy a position that minimizes steric strain, thereby directing the approach of reactants to the less hindered face of the molecule.

The tert-Butyl Ester: A Bulky and Labile Protecting Group

The tert-butyl ester is a masterful choice for protecting the carboxylic acid functionality for several key reasons:

• Steric Shielding: The bulky tert-butyl group provides excellent steric protection for the carboxyl group, preventing it from undergoing undesired reactions under a wide range of conditions, particularly those involving nucleophiles and bases.

• Acidic Lability: The tert-butyl ester is stable to basic and nucleophilic conditions but is readily cleaved under mild acidic conditions (e.g., trifluoroacetic acid in dichloromethane). This orthogonality allows for selective deprotection without affecting other acid-sensitive functional groups in the molecule. The mechanism of cleavage proceeds through the formation of a stable tert-butyl carbocation, which is then quenched to form isobutylene and tert-butanol. This selective removal is a cornerstone of its utility in multi-step synthesis.

The combination of these features makes (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate a powerful synthon for transferring a specific chiral motif into a larger, more complex molecule with a high degree of stereochemical fidelity.

II. Mechanism of Action in Practice: The Synthesis of Clavatustides

A compelling example of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate's role in chiral synthesis is its application in the total synthesis of clavatustides A and B, cyclic dipeptides with potential biological activity.[1] In this context, the molecule serves as a chiral building block, providing one of the amino acid precursors with the correct stereochemistry.

The synthetic strategy leverages the pre-existing stereocenter of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate to construct a key fragment of the clavatustide molecule. The synthesis involves an esterification reaction via the ring opening of a benzoxazinone, where the stereochemical integrity of the C2 center is maintained throughout the transformation.[1]

III. Experimental Protocols: Synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

The utility of a chiral building block is intrinsically tied to its accessibility. Fortunately, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate can be synthesized with high enantiomeric purity through several established methods.[2]

Method 1: Enzymatic Kinetic Resolution

This method leverages the high stereoselectivity of enzymes to resolve a racemic mixture of tert-butyl 2-hydroxy-3-phenylpropanoate. Lipases are commonly employed to selectively acylate one enantiomer, allowing for the separation of the unreacted (S)-enantiomer.

Table 1: Representative Data for Enzymatic Kinetic Resolution

Entry	Lipase	Acyl Donor	Solvent	Time (h)	Conversion (%)	Enantiomeric Excess (ee) of (S)-enantiomer (%)
1	Candida antarctica Lipase B	Vinyl acetate	MTBE	24	~50	>99
2	Pseudomonas cepacia Lipase	Isopropenyl acetate	Toluene	48	~45	>98

Step-by-Step Methodology:

• Reaction Setup: A solution of racemic tert-butyl 2-hydroxy-3-phenylpropanoate (1.0 eq) is prepared in a suitable organic solvent (e.g., methyl tert-butyl ether - MTBE).

• Enzyme Addition: An immobilized lipase, such as Candida antarctica lipase B (Novozym® 435), is added to the solution.

• Acylation: An acyl donor, such as vinyl acetate (0.6 eq), is added, and the mixture is stirred at a controlled temperature (e.g., 30-40 °C).

• Monitoring: The reaction progress is monitored by chiral HPLC until approximately 50% conversion is reached.

• Workup and Separation: The enzyme is removed by filtration. The filtrate, containing the unreacted (S)-tert-butyl 2-hydroxy-3-phenylpropanoate and the acylated (R)-enantiomer, is concentrated. The two compounds are then separated by silica gel column chromatography.

Caption: Workflow for Enzymatic Kinetic Resolution.

Method 2: Asymmetric Reduction of a Prochiral Ketone

This approach involves the enantioselective reduction of the corresponding β-keto ester, tert-butyl 2-oxo-3-phenylpropanoate, using a chiral catalyst. The Corey-Bakshi-Shibata (CBS) catalyst is a well-established and highly effective reagent for this transformation.

Table 2: Representative Data for Asymmetric Reduction

Entry	Catalyst	Reducing Agent	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee) (%)
1	(R)-CBS Catalyst	Borane-THF	THF	-20	90	98
2	(R)-Me-CBS Catalyst	Catecholborane	Toluene	-78	85	99

Step-by-Step Methodology:

• Catalyst Preparation: The chiral CBS catalyst is either purchased or prepared in situ.

• Reaction Setup: A solution of the CBS catalyst in a dry, aprotic solvent (e.g., THF) is cooled to a low temperature (e.g., -20 °C).

• Reducing Agent Addition: A solution of the reducing agent, such as borane-THF complex, is added slowly to the catalyst solution.

• Substrate Addition: A solution of tert-butyl 2-oxo-3-phenylpropanoate in the same solvent is added dropwise to the reaction mixture.

• Monitoring and Quenching: The reaction is stirred at low temperature until completion, as monitored by TLC. The reaction is then carefully quenched with methanol.

• Workup and Purification: The reaction mixture is warmed to room temperature, and the solvent is removed under reduced pressure. The crude product is purified by silica gel column chromatography.

Caption: Workflow for Asymmetric Reduction.

IV. Conclusion: A Versatile Tool for Modern Synthesis

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate stands as a testament to the power of chiral building blocks in modern asymmetric synthesis. Its well-defined stereochemistry, coupled with the strategic placement of versatile functional groups and a robust yet selectively labile protecting group, provides a reliable and efficient means of introducing chirality into complex molecules. For researchers and drug development professionals, a thorough understanding of its inherent properties and the mechanisms by which it directs stereochemical outcomes is paramount for the rational design of innovative and effective synthetic strategies. As the demand for enantiomerically pure pharmaceuticals continues to grow, the importance of such meticulously designed chiral synthons will undoubtedly continue to expand.

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Spectroscopic Elucidation of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: A Technical Guide

Introduction

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate (Figure 1) is a valuable chiral intermediate in organic synthesis. Its structural features, including a bulky tert-butyl ester, a secondary hydroxyl group, and a phenyl ring, necessitate a thorough spectroscopic analysis to confirm its identity, purity, and stereochemical integrity. This guide will delve into the expected spectroscopic signatures of this molecule, providing a framework for its characterization.

Molecular Formula: C₁₃H₁₈O₃[1][2] Molecular Weight: 222.28 g/mol [1][2] CAS Number: 7622-23-3[1][2][3][4][5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the individual atoms.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in a deuterated solvent like chloroform (CDCl₃) is expected to exhibit distinct signals corresponding to the different proton environments.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constants (J, Hz)
Phenyl-H	7.20 - 7.40	Multiplet	5H	-
CH-OH	~4.3	Doublet of Doublets	1H	J = ~4, 8 Hz
CH₂	~3.0	Multiplet	2H	-
OH	Variable	Singlet (broad)	1H	-
C(CH₃)₃	~1.4	Singlet	9H	-

Rationale behind the Predictions:

• Phenyl Protons (7.20 - 7.40 ppm): The five protons on the benzene ring will resonate in the aromatic region. Due to their close chemical shifts and potential for complex coupling, they are expected to appear as a multiplet.

• Methine Proton (CH-OH, ~4.3 ppm): This proton, attached to the carbon bearing the hydroxyl group, is deshielded by the adjacent oxygen and the ester carbonyl. It is expected to be a doublet of doublets due to coupling with the two diastereotopic protons of the neighboring methylene group.

• Methylene Protons (CH₂, ~3.0 ppm): These two protons are diastereotopic due to the adjacent chiral center. They will couple with each other (geminal coupling) and with the methine proton (vicinal coupling), resulting in a complex multiplet.

• Hydroxyl Proton (OH, Variable): The chemical shift of the hydroxyl proton is highly dependent on concentration, temperature, and solvent. It often appears as a broad singlet and may exchange with deuterium in the presence of D₂O.

• tert-Butyl Protons (C(CH₃)₃, ~1.4 ppm): The nine equivalent protons of the tert-butyl group will appear as a sharp singlet due to the absence of neighboring protons to couple with.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
C=O (Ester)	~173
C-phenyl (quaternary)	~137
CH-phenyl	~129, ~128, ~126
C-O (tert-butyl)	~82
CH-OH	~72
CH₂	~40
C(CH₃)₃	~28

Rationale behind the Predictions:

• Carbonyl Carbon (~173 ppm): The ester carbonyl carbon is significantly deshielded and appears at the downfield end of the spectrum.

• Aromatic Carbons (~126-137 ppm): The six carbons of the phenyl ring will have distinct chemical shifts. The quaternary carbon attached to the propyl chain will be the least shielded.

• Quaternary tert-butyl Carbon (~82 ppm): The carbon of the tert-butyl group attached to the ester oxygen is deshielded by the oxygen atom.

• Methine Carbon (CH-OH, ~72 ppm): The carbon bearing the hydroxyl group is deshielded by the oxygen.

• Methylene Carbon (CH₂, ~40 ppm): The benzylic methylene carbon appears in the typical aliphatic region.

• tert-Butyl Carbons (~28 ppm): The three equivalent methyl carbons of the tert-butyl group will give a single, intense signal.

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters to optimize include the number of scans, relaxation delay, and spectral width.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will likely be required compared to the ¹H spectrum due to the lower natural abundance of the ¹³C isotope.

• 2D NMR (Optional but Recommended): For unambiguous assignment of all signals, acquiring 2D NMR spectra such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) is highly recommended. COSY will reveal ¹H-¹H coupling networks, while HSQC will correlate directly bonded ¹H and ¹³C atoms.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is expected to show characteristic absorption bands.

Table of Predicted IR Absorptions:

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode	Intensity
~3500	O-H	Stretching (Alcohol)	Strong, Broad
~3030	C-H	Stretching (Aromatic)	Medium
~2980, ~2870	C-H	Stretching (Aliphatic)	Medium-Strong
~1730	C=O	Stretching (Ester)	Strong, Sharp
~1600, ~1495, ~1450	C=C	Stretching (Aromatic Ring)	Medium-Weak
~1250, ~1150	C-O	Stretching (Ester)	Strong
~750, ~700	C-H	Bending (Aromatic, out-of-plane)	Strong

Interpretation of the IR Spectrum:

• The broad absorption band around 3500 cm⁻¹ is a clear indication of the presence of the hydroxyl (-OH) group.

• The strong, sharp peak around 1730 cm⁻¹ is characteristic of the carbonyl (C=O) stretch of the ester functional group.

• The presence of the aromatic ring is confirmed by the C-H stretching vibrations above 3000 cm⁻¹ and the C=C stretching vibrations in the 1450-1600 cm⁻¹ region. The strong bands in the 700-750 cm⁻¹ region are indicative of a monosubstituted benzene ring.

• Aliphatic C-H stretching vibrations from the tert-butyl and propyl groups are expected just below 3000 cm⁻¹ .

• The strong C-O stretching vibrations of the ester group will be prominent in the fingerprint region, typically around 1150-1250 cm⁻¹ .

Experimental Protocol for IR Data Acquisition

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr) if it is an oil, or as a KBr pellet if it is a solid. Alternatively, a solution in a suitable solvent (e.g., chloroform) can be used in a solution cell.

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

• Data Acquisition: A background spectrum of the empty sample holder (or pure solvent) is first recorded. The sample is then placed in the beam path, and the sample spectrum is acquired. The instrument software automatically subtracts the background to produce the final spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation.

Predicted Mass Spectrum Data (Electron Ionization - EI):

• Molecular Ion (M⁺): m/z = 222. This peak, corresponding to the intact molecule with one electron removed, may be weak or absent in the EI spectrum due to the lability of the molecule.

• Key Fragment Ions:

  • m/z = 165: [M - C₄H₉O]⁺ - Loss of the tert-butoxy group.

  • m/z = 149: [M - C₄H₉O₂]⁺ - Loss of the tert-butoxycarbonyl group.

  • m/z = 91: [C₇H₇]⁺ - The tropylium ion, a very common and stable fragment for compounds containing a benzyl group.

  • m/z = 57: [C₄H₉]⁺ - The tert-butyl cation, which is expected to be a very abundant peak.

Rationale for Fragmentation:

Under EI conditions, the molecule will fragment in predictable ways. The tert-butyl group is prone to cleavage to form the stable tert-butyl cation (m/z 57). The benzylic bond is also susceptible to cleavage, leading to the formation of the tropylium ion (m/z 91). Loss of the entire ester group or parts of it will also lead to characteristic fragments.

Experimental Protocol for MS Data Acquisition

• Sample Introduction: The sample can be introduced into the mass spectrometer via a direct insertion probe or, if volatile enough, through a gas chromatograph (GC-MS).

• Ionization: Electron Ionization (EI) is a common technique for this type of molecule. Softer ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) could also be employed, which would likely result in a more prominent molecular ion peak.

• Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate the ions based on their mass-to-charge ratio.

Visualizing the Structure and Workflow

To aid in the understanding of the molecular structure and the analytical workflow, the following diagrams are provided.

Figure 1. Molecular structure of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Figure 2. Workflow for the spectroscopic characterization of the target compound.

Conclusion

The comprehensive spectroscopic analysis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, employing NMR, IR, and MS techniques, provides a robust framework for its unequivocal identification and characterization. The predicted data and methodologies outlined in this guide serve as a valuable resource for researchers working with this and structurally related compounds. Adherence to the described protocols will ensure the generation of high-quality, reproducible data, which is paramount in the fields of chemical synthesis and drug development.

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Physical and chemical properties of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

This guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a valuable chiral building block in modern organic synthesis and drug development. Intended for researchers, scientists, and professionals in the pharmaceutical and chemical industries, this document synthesizes technical data with practical insights to facilitate its effective application.

Introduction

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, with the CAS number 7622-23-3, is a stereochemically defined ester of significant interest.[1][2] Its structure, featuring a hydroxyl group alpha to a bulky tert-butoxycarbonyl group and a benzyl substituent, makes it a versatile precursor for the synthesis of complex, biologically active molecules. The precise spatial arrangement of these functional groups is crucial for its utility in asymmetric synthesis, where control of stereochemistry is paramount. This guide will delve into the essential properties, synthesis, and analytical characterization of this important chiral synthon.

Part 1: Physicochemical Properties

The physical and chemical properties of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate are fundamental to its handling, storage, and reactivity. The bulky tert-butyl group significantly influences its physical state and solubility, while the hydroxyl and ester moieties dictate its chemical behavior.

Summary of Key Properties

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₈O₃	[1][2]
Molecular Weight	222.28 g/mol	[1][2]
CAS Number	7622-23-3	[1][2]
Appearance	White to off-white solid
Melting Point	34 °C
Boiling Point	Data not available
Optical Rotation	Data not available
Storage Temperature	-20°C or Room Temperature (sealed, dry)	[2]

Solubility Profile:

Based on its structural features—a nonpolar phenyl ring and a bulky tert-butyl group combined with a polar hydroxyl and ester group—(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is expected to be soluble in a range of common organic solvents such as dichloromethane, ethyl acetate, methanol, and ethanol. Its solubility in nonpolar solvents like hexane may be more limited, and it is expected to be poorly soluble in water. A comprehensive, experimentally determined solubility profile in various solvents is crucial for its use in different reaction and purification conditions.

Part 2: Synthesis and Manufacturing

The enantioselective synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is critical to its application. Two primary strategies are the enzymatic kinetic resolution of the corresponding racemate and the asymmetric reduction of a prochiral ketone precursor.

Method 1: Enzymatic Kinetic Resolution

This method leverages the high stereoselectivity of enzymes, such as lipases, to preferentially acylate one enantiomer of a racemic mixture, allowing for the separation of the desired (S)-alcohol.

Experimental Protocol: Enzymatic Kinetic Resolution using Candida antarctica Lipase B (CAL-B)

• Reaction Setup: In a round-bottom flask, dissolve racemic tert-butyl 2-hydroxy-3-phenylpropanoate (1.0 equivalent) in methyl tert-butyl ether (MTBE).

• Enzyme Addition: Add immobilized Candida antarctica lipase B (e.g., Novozym® 435).

• Acyl Donor: Add vinyl acetate as the acyl donor.

• Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction progress by chiral HPLC or GC.

• Workup: Once approximately 50% conversion is reached, filter off the enzyme.

• Purification: Concentrate the filtrate and purify the unreacted (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate from its acylated (R)-enantiomer by column chromatography on silica gel.

Diagram of Enzymatic Kinetic Resolution Workflow:

Caption: Workflow for the enzymatic kinetic resolution of racemic tert-butyl 2-hydroxy-3-phenylpropanoate.

Method 2: Asymmetric Reduction of a Prochiral Ketone

A highly effective method for obtaining enantiomerically pure alcohols is the asymmetric reduction of the corresponding ketone. The Corey-Bakshi-Shibata (CBS) reduction is a prominent example, utilizing a chiral oxazaborolidine catalyst to achieve high enantioselectivity.[3][4][5][6][7]

Step 1: Synthesis of the Prochiral Ketone Precursor, tert-Butyl 2-oxo-3-phenylpropanoate

The synthesis of the α-keto ester precursor is a crucial first step. Several synthetic routes are available, often involving the reaction of an appropriate benzoyl derivative with a tert-butyl ester synthon.

Experimental Protocol: Synthesis of tert-Butyl 2-oxo-3-phenylpropanoate

Step 2: Corey-Bakshi-Shibata (CBS) Asymmetric Reduction

Experimental Protocol: CBS Reduction of tert-Butyl 2-oxo-3-phenylpropanoate

• Catalyst Preparation: In a flame-dried, inert atmosphere (e.g., argon or nitrogen) flask, dissolve the (S)-Me-CBS-oxazaborolidine catalyst in anhydrous tetrahydrofuran (THF).

• Borane Addition: Cool the solution to 0°C and slowly add a solution of borane-dimethyl sulfide complex (BH₃·SMe₂) or borane-THF complex (BH₃·THF) dropwise.

• Substrate Addition: After stirring, cool the mixture to the recommended temperature (often -78°C to -40°C) and add a solution of tert-butyl 2-oxo-3-phenylpropanoate in anhydrous THF dropwise.

• Reaction Monitoring: Monitor the progress of the reduction by thin-layer chromatography (TLC) or HPLC.

• Quenching: Upon completion, carefully quench the reaction by the slow addition of methanol at low temperature.

• Workup: Allow the mixture to warm to room temperature, and perform an aqueous workup.

• Purification: Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography on silica gel to yield (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Diagram of Asymmetric Reduction Workflow:

Caption: Workflow for the asymmetric synthesis of (S)-tert-butyl 2-hydroxy-3-phenylpropanoate via CBS reduction.

Part 3: Spectroscopic and Analytical Characterization

Confirmation of the structure and purity of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate relies on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following are predicted chemical shifts and coupling patterns based on the structure. Experimental values may vary depending on the solvent and instrument.

• ¹H NMR:

  • Aromatic Protons: A multiplet in the range of δ 7.20-7.40 ppm corresponding to the five protons of the phenyl group.

  • Methine Proton (CH-OH): A triplet or doublet of doublets around δ 4.20-4.40 ppm.

  • Methylene Protons (CH₂-Ph): Two diastereotopic protons appearing as a multiplet or two separate doublet of doublets in the range of δ 2.90-3.20 ppm.

  • Hydroxyl Proton (OH): A broad singlet, the chemical shift of which is concentration and solvent dependent.

  • tert-Butyl Protons: A sharp singlet at approximately δ 1.40 ppm, integrating to nine protons.

• ¹³C NMR:

  • Carbonyl Carbon: δ ~172-175 ppm.

  • Aromatic Carbons: Multiple signals between δ ~126-138 ppm.

  • tert-Butoxy Carbon (quaternary): δ ~81-83 ppm.

  • Methine Carbon (CH-OH): δ ~70-73 ppm.

  • Methylene Carbon (CH₂-Ph): δ ~39-42 ppm.

  • tert-Butyl Carbons (methyls): δ ~28 ppm.

Infrared (IR) Spectroscopy

• O-H Stretch: A broad absorption band in the region of 3500-3300 cm⁻¹.

• C-H Stretch (aromatic): Peaks typically above 3000 cm⁻¹.

• C-H Stretch (aliphatic): Peaks typically below 3000 cm⁻¹.

• C=O Stretch (ester): A strong, sharp absorption band around 1730-1715 cm⁻¹.

• C-O Stretch (ester and alcohol): Absorptions in the fingerprint region, typically between 1250-1050 cm⁻¹.

• C=C Stretch (aromatic): Peaks around 1600 and 1450 cm⁻¹.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): A peak corresponding to the molecular weight (m/z = 222.28) may be observed, though it might be weak in electron ionization (EI) mass spectrometry.

• Key Fragmentation Patterns:

  • Loss of a tert-butyl group ([M - 57]⁺) is a characteristic fragmentation pathway for tert-butyl esters.

  • Loss of isobutylene ([M - 56]⁺) is also common.

  • Other fragments corresponding to the cleavage of the ester and benzyl groups would also be expected.

Part 4: Chemical Reactivity and Applications

The chemical reactivity of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is centered around its two main functional groups: the hydroxyl group and the tert-butyl ester.

• Reactions of the Hydroxyl Group: The secondary alcohol can undergo various transformations, including oxidation to the corresponding ketone, etherification, and esterification. These reactions allow for further functionalization of the molecule.

• Reactions of the Ester Group: The tert-butyl ester is susceptible to hydrolysis under acidic conditions to yield the corresponding carboxylic acid, (S)-2-hydroxy-3-phenylpropanoic acid. This deprotection is a common step in multi-step syntheses.

Applications in Drug Development:

This chiral building block is a key intermediate in the synthesis of various pharmaceutical agents. Its stereodefined nature is crucial for the biological activity of the final products. For instance, it is a precursor in the synthesis of the side chain of taxane-based anticancer drugs like Docetaxel. It is also utilized in the synthesis of other complex natural products and their analogues.

Diagram of Key Chemical Transformations:

Caption: Key chemical reactions of (S)-tert-butyl 2-hydroxy-3-phenylpropanoate.

Part 5: Safety and Handling

While a comprehensive Safety Data Sheet (SDS) for this specific compound is not widely available, information for structurally related compounds suggests that standard laboratory safety precautions should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.[2] For long-term storage, refrigeration at -20°C is recommended.[2]

• In case of contact: In case of skin or eye contact, flush with copious amounts of water and seek medical attention. If inhaled, move to fresh air. If ingested, seek immediate medical attention.

Conclusion

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a chiral building block of significant value in organic synthesis. Its well-defined stereochemistry and versatile functional groups make it an important intermediate for the preparation of a wide range of complex molecules, particularly in the pharmaceutical industry. A thorough understanding of its physical properties, synthetic methods, and spectroscopic characteristics, as outlined in this guide, is essential for its successful application in research and development.

References

• Corey–Itsuno reduction - Grokipedia. (n.d.). Retrieved January 17, 2026, from [Link]

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• TERT.-BUTYL-(2S,3R)-3-HYDROXY-2-METHYL-3-PHENYLPROPANOATE - Optional[13C NMR] - Chemical Shifts - SpectraBase. (n.d.). Retrieved January 17, 2026, from [Link]

• (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate | C13H18O3 | CID 11276097 - PubChem. (n.d.). Retrieved January 17, 2026, from [Link]

• Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry. (n.d.). Retrieved January 17, 2026, from [Link]

• Corey-Itsuno, Corey-Bakshi-Shibata Reduction - YouTube. (2021, April 30). Retrieved January 17, 2026, from [Link]

• tert-Butyl-(2S,3S)-3-amino-2-hydroxy-3-phenylpropanoate (CAS No. 204587-97-3) SDS. (n.d.). Retrieved January 17, 2026, from [Link]

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The (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate Vade Mecum: A Guide for the Discerning Synthetic Chemist

Preamble: The Strategic Value of a Chiral Workhorse

In the landscape of modern pharmaceutical development, the efficient and stereocontrolled synthesis of complex molecular architectures is paramount. Among the pantheon of chiral building blocks, (S)-tert-butyl 2-hydroxy-3-phenylpropanoate (CAS No. 7622-23-3) has emerged as a versatile and highly valuable intermediate. Its unique combination of a sterically demanding tert-butyl ester, a strategically placed hydroxyl group, and a phenyl moiety renders it a powerful synthon for the introduction of chirality and the elaboration of molecular complexity. This guide is intended for the discerning researcher, scientist, and drug development professional, offering a comprehensive technical overview of this critical reagent, from its synthesis and characterization to its application in the construction of biologically active molecules.

Physicochemical Properties and Structural Attributes

A thorough understanding of the physical and chemical properties of (S)-tert-butyl 2-hydroxy-3-phenylpropanoate is fundamental to its effective utilization in synthesis. The table below summarizes its key attributes.

Property	Value	Source
CAS Number	7622-23-3	[1]
Molecular Formula	C₁₃H₁₈O₃	[1]
Molecular Weight	222.28 g/mol	[1]
IUPAC Name	tert-butyl (2S)-2-hydroxy-3-phenylpropanoate	[1]
Appearance	Solid	[2]
Storage Temperature	Room temperature (sealed in dry conditions)	[2]

Strategic Synthesis: Accessing Enantiopurity

The utility of (S)-tert-butyl 2-hydroxy-3-phenylpropanoate is intrinsically linked to its enantiomeric purity. Consequently, the development of efficient and highly stereoselective synthetic routes is of paramount importance. While several methods, including traditional acid-catalyzed and Steglich esterification, have been reported, enzymatic kinetic resolution has proven to be a particularly robust and scalable approach for achieving high enantiomeric excess (ee).[3]

Featured Protocol: Enzymatic Kinetic Resolution with Candida antarctica Lipase B (CAL-B)

This protocol leverages the remarkable enantioselectivity of Candida antarctica Lipase B (CAL-B) to preferentially acylate the (R)-enantiomer of a racemic mixture of tert-butyl 2-hydroxy-3-phenylpropanoate, allowing for the facile separation of the desired (S)-enantiomer.

Rationale for Method Selection: The choice of an enzymatic approach is predicated on its mild reaction conditions, which minimize the risk of side reactions and racemization, and its typically high enantioselectivity, often exceeding 99% ee.[4] CAL-B is a widely available and well-characterized lipase known for its broad substrate scope and excellent performance in organic solvents.

Experimental Workflow: Enzymatic Kinetic Resolution

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Role of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate as a chiral building block.

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: A Versatile Chiral Building Block in Modern Asymmetric Synthesis

Executive Summary

In the landscape of pharmaceutical development and complex molecule synthesis, the demand for enantiomerically pure compounds is paramount. Chiral building blocks are fundamental tools that enable the efficient and stereocontrolled construction of these molecules.[1] Among these, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a key α-hydroxy ester, has emerged as a particularly valuable intermediate. This guide provides a comprehensive technical overview of this building block, detailing its structural attributes, robust synthetic methodologies, and critical applications. We will explore the causality behind experimental choices, from asymmetric synthesis strategies that deliver high enantiopurity to its strategic incorporation into advanced therapeutic agents, such as antiviral protease inhibitors. This document serves as a practical resource for scientists aiming to leverage the unique properties of this chiral scaffold in their research and development endeavors.

The Strategic Importance of Chiral Building Blocks

Most biological targets, such as enzymes and receptors, are inherently chiral, meaning they interact differently with the enantiomers of a drug molecule.[1] This necessitates that pharmaceutical agents are often produced as single enantiomers to maximize therapeutic efficacy and minimize potential side effects. Asymmetric synthesis, the practice of selectively producing a desired stereoisomer, relies on several strategies, one of the most effective being the use of chiral building blocks.[2]

These building blocks are enantiomerically pure compounds that are incorporated into a larger molecule, transferring their defined stereochemistry to the final product.[] (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate serves as an exemplary building block, offering a predefined (S)-stereocenter and two distinct functional handles—a hydroxyl group and a protected carboxylic acid—for sequential, controlled chemical transformations.

Physicochemical Properties and Structural Analysis

The utility of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate stems directly from its unique structural features and physicochemical properties.

Property	Value	Reference
CAS Number	7622-23-3	[4][5]
Molecular Formula	C₁₃H₁₈O₃	[4][5]
Molecular Weight	222.28 g/mol	[4][5]
IUPAC Name	tert-butyl (2S)-2-hydroxy-3-phenylpropanoate	[4]
Appearance	Liquid (typical)
Storage	Store at -20°C	[5]

Key Structural Attributes:

• The (S)-Stereocenter: The chiral center at the C2 position is the core feature, providing the stereochemical information necessary for asymmetric synthesis.

• The Hydroxyl Group: This functional group is a versatile handle for subsequent reactions. It can be activated for nucleophilic substitution or used to form ethers and esters, allowing for the extension of the molecular framework.

• The tert-Butyl Ester: The tert-butyl group serves as an excellent protecting group for the carboxylic acid.[6] Its significant steric bulk shields the carbonyl from many nucleophilic and basic reagents, while its chemical nature allows for selective removal under acidic conditions without affecting other common protecting groups, a key feature in orthogonal protection strategies.[7][8]

• The Phenylpropyl Moiety: The benzyl group at the C3 position provides a hydrophobic side chain that is often crucial for binding interactions in biological targets, particularly in the active sites of enzymes like proteases.

Figure 2: Workflow for Asymmetric CBS Reduction.

Experimental Protocol: CBS Reduction [9]1. Catalyst Preparation: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add (S)-(-)-2-Methyl-CBS-oxazaborolidine (0.1 eq) in anhydrous tetrahydrofuran (THF). Cool the solution to 0°C. 2. Reducing Agent Addition: Slowly add borane-dimethyl sulfide complex (BH₃·SMe₂, 1.0 M in THF, 1.0 eq) to the catalyst solution and stir for 15 minutes. 3. Substrate Addition: Dissolve tert-butyl 2-oxo-3-phenylpropanoate (1.0 eq) in anhydrous THF and add it dropwise to the catalyst mixture at 0°C. 4. Reaction Monitoring: Allow the reaction to stir at 0°C to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). 5. Quenching and Workup: Once the reaction is complete, cool the mixture to 0°C and slowly quench by adding methanol. Remove the solvent under reduced pressure. 6. Purification: Dissolve the residue in ethyl acetate, wash with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography to yield the final product.

Kinetic resolution is a powerful technique that leverages the high stereoselectivity of enzymes. In this method, a racemic mixture of tert-butyl 2-hydroxy-3-phenylpropanoate is subjected to enzymatic acylation. The enzyme preferentially acylates one enantiomer (typically the R-enantiomer), leaving the desired (S)-enantiomer unreacted. [9]Candida antarctica Lipase B (CAL-B), often immobilized as Novozym® 435, is highly effective for this purpose. [9][10] Causality: The enzyme's active site is a chiral environment. The (R)-enantiomer fits optimally into the active site, allowing for efficient acyl transfer from an acyl donor (like vinyl acetate). The (S)-enantiomer fits poorly, resulting in a significantly slower reaction rate, which allows for the effective separation of the two.

Figure 3: Workflow for Enzymatic Kinetic Resolution.

Experimental Protocol: Enzymatic Resolution [9]1. Reaction Setup: In a flask, dissolve racemic tert-butyl 2-hydroxy-3-phenylpropanoate (1.0 eq) in methyl tert-butyl ether (MTBE). 2. Reagent Addition: Add vinyl acetate (1.5 eq) as the acyl donor and immobilized Candida antarctica lipase B (CAL-B, e.g., Novozym® 435) (typically 10-20% by weight of the substrate). 3. Incubation: Stir the suspension at a controlled temperature (e.g., 30-40°C). 4. Monitoring: Monitor the conversion by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) using a chiral column. The reaction is typically stopped at or near 50% conversion to maximize the enantiomeric excess of both the remaining alcohol and the formed ester. 5. Workup: Once ~50% conversion is reached, filter off the immobilized enzyme (which can often be recovered and reused). 6. Purification: Concentrate the filtrate and separate the unreacted (S)-alcohol from the acylated (R)-ester using silica gel column chromatography.

Core Applications in Drug Development

The true value of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is realized in its application as a precursor to complex, high-value molecules. A prominent example is its use in the synthesis of protease inhibitors.

Viral proteases are enzymes essential for viral replication, making them prime targets for antiviral drugs. [11][12]Many protease inhibitors are peptidomimetics, designed to mimic the natural substrate of the protease but to be non-cleavable. The α-hydroxy ester moiety is a well-established bioisostere for the tetrahedral transition state of peptide bond hydrolysis, making it a key component in inhibitor design. [13] The synthesis of such inhibitors leverages the distinct functional handles of the building block in a logical sequence.

Figure 4: General synthetic pathway for incorporating the building block.

Protocol: Deprotection of the tert-Butyl Ester [7][14]The removal of the tert-butyl group is a critical step to unmask the carboxylic acid for subsequent amide bond formation.

• Setup: Dissolve the tert-butyl ester intermediate (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask.

• Acid Addition: Cool the solution to 0°C in an ice bath. Add trifluoroacetic acid (TFA, 5-10 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. The deprotection is driven by the formation of the stable tert-butyl cation, which subsequently decomposes to gaseous isobutylene. [7]4. Workup: Monitor the reaction by TLC. Upon completion, remove the DCM and excess TFA under reduced pressure (co-evaporation with toluene can aid in removing residual TFA). The resulting carboxylic acid can often be used in the next step without further purification.

This strategic sequence of reactions allows for the precise and stereocontrolled assembly of complex peptidomimetic inhibitors, where the stereochemistry derived from the (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is critical for potent inhibition of the target protease. [13]Beyond protease inhibitors, this building block is also used in the total synthesis of natural products, such as clavatustides A and B. [5][15]

Conclusion

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is more than just a chemical intermediate; it is a powerful tool for stereocontrolled synthesis. Its well-defined stereocenter, coupled with the orthogonal reactivity of its hydroxyl and protected carboxyl groups, provides a reliable and versatile platform for constructing complex chiral molecules. The robust and scalable synthetic methods available for its preparation, combined with its proven utility in the synthesis of high-impact pharmaceuticals like antiviral agents, solidify its role as an indispensable building block for researchers in medicinal chemistry and drug development. Understanding the principles behind its synthesis and application allows scientists to design more efficient and elegant synthetic routes to the next generation of therapeutics.

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• Thieme. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. [Link]

• ACS Publications. Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates. [Link]

• ResearchGate. The P3 O-Tert-Butyl-Threonine is Key to High Cellular and Antiviral Potency for Aldehyde-Based SARS-CoV-2 Main Protease Inhibitors. [Link]

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• Google Patents.

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A Technical Guide to the Stereochemistry of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: Synthesis, Analysis, and Applications

This in-depth technical guide provides a comprehensive overview of the stereochemistry of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a chiral building block of significant interest to researchers, scientists, and professionals in drug development. This document delves into the critical aspects of its synthesis, stereochemical analysis, and applications, offering field-proven insights and detailed methodologies.

Introduction: The Significance of Chiral β-Hydroxy Esters

Chiral β-hydroxy esters are a pivotal class of molecules in organic synthesis, serving as versatile intermediates in the creation of a wide array of complex, biologically active compounds.[1][2] Their value lies in the stereospecific arrangement of the hydroxyl and ester functional groups, which is often a crucial determinant of the pharmacological activity and safety profile of the final drug substance. (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, with its defined stereocenter at the C2 position, is a prime example of such a valuable chiral building block.[3][4] The bulky tert-butyl group can also offer steric protection or influence the solubility of intermediates in a synthetic pathway.[5]

This guide will provide a detailed exploration of the stereochemical intricacies of this molecule, from its asymmetric synthesis to its precise analytical characterization.

Physicochemical Properties

A foundational understanding of the physicochemical properties of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is essential for its effective use in synthesis and analysis.

Property	Value	Source
IUPAC Name	tert-butyl (2S)-2-hydroxy-3-phenylpropanoate	[1]
Molecular Formula	C13H18O3	[1]
Molecular Weight	222.28 g/mol	[1]
CAS Number	7622-23-3	[1]

Enantioselective Synthesis Strategies

The controlled synthesis of the (S)-enantiomer of tert-Butyl 2-hydroxy-3-phenylpropanoate with high enantiomeric excess (e.e.) is paramount. Two primary strategies have proven effective: enzymatic kinetic resolution and asymmetric reduction of a prochiral ketone.

Asymmetric Reduction via Corey-Bakshi-Shibata (CBS) Catalyst

The Corey-Bakshi-Shibata (CBS) reduction is a powerful and widely utilized method for the enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols.[6][7] This methodology employs a chiral oxazaborolidine catalyst, which, in conjunction with a borane source, facilitates the stereospecific delivery of a hydride to one face of the ketone.

The enantioselectivity of the CBS reduction is governed by the formation of a rigid, chair-like transition state. The ketone coordinates to the Lewis acidic boron of the catalyst in a way that minimizes steric hindrance between the ketone's substituents and the catalyst's chiral framework. This forces the borane-hydride complex to approach from a specific face, leading to the preferential formation of one enantiomer.[8][9]

Experimental Protocol: Asymmetric Reduction of tert-Butyl 2-oxo-3-phenylpropanoate

This protocol outlines the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate via the asymmetric reduction of its corresponding prochiral ketone.

Materials:

• tert-Butyl 2-oxo-3-phenylpropanoate

• (R)-2-Methyl-CBS-oxazaborolidine (1 M solution in toluene)

• Borane-dimethyl sulfide complex (BH3·SMe2)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Hexane and Ethyl acetate (for chromatography)

Procedure:

• To a solution of tert-butyl 2-oxo-3-phenylpropanoate (1.0 mmol) in anhydrous THF (5 mL), add (R)-2-Methyl-CBS-oxazaborolidine (0.1 mmol, 0.1 mL of a 1 M solution in toluene) dropwise at room temperature.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Slowly add borane-dimethyl sulfide complex (1.1 mmol) dropwise to the cooled solution.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of methanol (2 mL) at -78 °C.

• Allow the mixture to warm to room temperature.

• Add saturated aqueous NH4Cl solution (10 mL) and extract the product with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO4.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is an alternative and highly efficient method that leverages the stereoselectivity of enzymes, typically lipases, to differentiate between the two enantiomers of a racemic mixture. In the presence of an acyl donor, one enantiomer is preferentially acylated by the enzyme, allowing for the separation of the acylated and unreacted enantiomers.

Experimental Protocol: Enzymatic Kinetic Resolution of Racemic tert-Butyl 2-hydroxy-3-phenylpropanoate

This protocol describes the resolution of a racemic mixture of tert-Butyl 2-hydroxy-3-phenylpropanoate using Candida antarctica Lipase B (CAL-B).

Materials:

• Racemic tert-Butyl 2-hydroxy-3-phenylpropanoate

• Immobilized Candida antarctica Lipase B (e.g., Novozym® 435)

• Vinyl acetate (acyl donor)

• Methyl tert-butyl ether (MTBE)

• Silica gel for column chromatography

• Hexane and Ethyl acetate (for chromatography)

Procedure:

• Dissolve racemic tert-Butyl 2-hydroxy-3-phenylpropanoate (1.0 mmol) in MTBE (10 mL).

• Add immobilized CAL-B (50 mg) and vinyl acetate (1.5 mmol).

• Stir the mixture at room temperature and monitor the reaction progress by chiral HPLC or TLC.

• The reaction is typically stopped at approximately 50% conversion to achieve high enantiomeric excess for both the unreacted alcohol and the acylated product.

• Once the desired conversion is reached, filter off the enzyme.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate from the acylated (R)-enantiomer by silica gel column chromatography.

Analytical Methodologies: Ensuring Enantiomeric Purity

The determination of enantiomeric purity is a critical step in the synthesis and application of chiral molecules. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and reliable technique for this purpose.[10][11]

The principle of chiral HPLC relies on the differential interaction of the enantiomers with the chiral stationary phase. This results in different retention times for the two enantiomers, allowing for their separation and quantification. The choice of the appropriate CSP and mobile phase is crucial for achieving a good separation and is often determined empirically.[12][13] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for the separation of a wide range of chiral compounds.[14]

General Protocol: Chiral HPLC Analysis

Instrumentation and Columns:

• A standard HPLC system with a UV detector.

• Chiral stationary phases to screen:

  • CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

  • CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

  • Whelk-O® 1

Mobile Phase Screening:

• A typical starting mobile phase for normal phase chromatography is a mixture of n-hexane and isopropanol (e.g., 90:10 v/v).

• The ratio of the solvents can be adjusted to optimize the separation.

• For basic or acidic analytes, the addition of a small amount of an additive (e.g., 0.1% diethylamine for basic compounds or 0.1% trifluoroacetic acid for acidic compounds) can improve peak shape and resolution.

Procedure:

• Dissolve a small sample of the synthesized (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in the mobile phase.

• Inject the sample onto the chiral column.

• Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 254 nm).

• The enantiomeric excess (e.e.) can be calculated from the peak areas of the two enantiomers using the formula: e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100.

Spectroscopic Characterization

While experimental spectroscopic data for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is not widely published, the expected spectral features can be predicted based on its molecular structure.[15]

Predicted ¹H NMR (Proton NMR) Data:

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
C(CH₃)₃	~1.4	s	-
CH₂	~2.9 - 3.1	m	-
CH(OH)	~4.3	t	~6-7
OH	Variable	br s	-
Ar-H	~7.2 - 7.4	m	-

Predicted ¹³C NMR (Carbon NMR) Data:

Carbon	Chemical Shift (δ, ppm)
C(CH₃)₃	~28
CH₂	~40
CH(OH)	~72
C(CH₃)₃	~82
Ar-C	~126 - 138
C=O	~173

Applications in Drug Development

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a valuable chiral building block in the synthesis of complex pharmaceutical agents.[3][4] Its utility has been demonstrated in the synthesis of natural products with potential therapeutic applications. For instance, it has been used in the synthetic preparation of clavatustides A and B and their enantiomers.[2] These compounds are cyclic peptides that may possess interesting biological activities.

The broader class of chiral β-hydroxy esters is fundamental to the synthesis of numerous drugs, and the principles of stereocontrolled synthesis and analysis discussed herein are directly applicable to a wide range of drug discovery and development projects.[5]

Logical and Experimental Workflows

To effectively utilize (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a logical workflow encompassing synthesis, purification, and analysis is essential.

Caption: The catalytic cycle of the Corey-Bakshi-Shibata (CBS) reduction.

Conclusion

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate stands as a testament to the importance of stereochemistry in modern organic synthesis and drug development. A thorough understanding of its enantioselective synthesis, purification, and chiral analysis is crucial for its effective application. The methodologies and insights provided in this guide are intended to equip researchers and scientists with the necessary knowledge to confidently work with this and other valuable chiral building blocks.

References

• Corey-Bakshi-Shibata Reduction: Mechanism & Examples. NROChemistry. [Link]

• (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. PubChem. [Link]

• CBS catalyst. Grokipedia. [Link]

• CBS Reduction, Enantioselective Catalysis - Organic Chemistry, Reaction Mechanism. YouTube. [Link]

• Efficient method development for chiral separation by using CHIRAL ART columns. YMC. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Synthesis of chiral building blocks for use in drug discovery. PubMed. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC. [Link]

• Experimental (FT-IR, Raman and NMR) and Theoretical (B3LYP, B3PW91, M06-2X) Analyses of P-Tert- Butylphenyl Salicylate. DergiPark. [Link]

• Enantioselective synthesis of anti- and syn-β-hydroxy-α-phenyl carboxylates via boron-mediated asymmetric aldol reaction. The Royal Society of Chemistry. [Link]

• Dataset of NIR, MIR, FIR and NMR spectroscopy and GC-MS of real samples of e-liquids from. ScienceDirect. [Link]

• New biocatalytic procedures for the enantioselective synthesis of 3-aryl-3-hydroxy propanoates. HAL Open Science. [Link]

• CHIRAL Handbook. BGB Analytik. [Link]

• Synthesis of Chiral Building Blocks for Use in Drug Discovery. PMC. [Link]

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(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate safety and handling guidelines

An In-Depth Technical Guide to the Safe Handling of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

This guide provides a comprehensive overview of the essential safety and handling protocols for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate (CAS No. 7622-23-3), a key chiral building block in pharmaceutical research and development. The document is intended for laboratory researchers, chemists, and drug development professionals who handle this compound. The causality behind each recommendation is explained to ensure a deep understanding of the required safety measures, fostering a culture of proactive risk mitigation.

Introduction: The Significance of Stereochemical Integrity

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a valuable intermediate in the synthesis of complex, stereochemically pure active pharmaceutical ingredients (APIs).[1] Its utility lies in the fixed "(S)" stereocenter, which is crucial for targeted biological activity. In modern pharmacology, the chirality of a drug molecule is a critical determinant of its efficacy and safety.[2] One enantiomer (the "(S)" or "(R)" form) may provide the desired therapeutic effect, while its mirror image could be inactive or, in some cases, responsible for adverse or toxic effects.[3][4][5]

Therefore, maintaining the chemical and stereochemical integrity of this building block is paramount. Mishandling not only poses direct safety risks to personnel but can also compromise experimental outcomes through degradation. The protocols outlined herein are designed to address both of these critical concerns.

Section 1: Physicochemical Profile and Chemical Stability

Understanding the fundamental properties of a compound is the basis for its safe handling. The tert-butyl ester and secondary alcohol functional groups are the primary determinants of its reactivity and stability.[6]

Property	Value	Source
CAS Number	7622-23-3	[1][7]
Molecular Formula	C13H18O3	[1][7]
Molecular Weight	222.28 g/mol	[1][7]
Appearance	White to off-white solid/powder	[8]
Primary Degradation Pathways	- Acid-catalyzed hydrolysis: The tert-butyl ester is highly susceptible to cleavage under acidic conditions, yielding tert-butanol and 2-hydroxy-3-phenylpropanoic acid.- Oxidation: The secondary alcohol can be oxidized to the corresponding ketone, particularly in the presence of oxidizing agents.	[6]

The inherent sensitivity of the tert-butyl ester group to acid necessitates the avoidance of acidic media during storage and handling unless it is a controlled part of a reaction.[6] Similarly, compatibility with strong oxidizing agents is poor.

Section 2: Hazard Identification and Toxicological Overview

While comprehensive toxicological data for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate has not been thoroughly investigated, data from structurally related compounds and general principles of chemical safety mandate a cautious approach. The compound should be handled as potentially hazardous.

Hazard Class	GHS Hazard Statement	Precautionary Rationale
Acute Toxicity (Oral)	H302: Harmful if swallowed	Based on data for similar compounds.[9]
Acute Toxicity (Inhalation)	H332: Harmful if inhaled	Based on data for similar compounds.[9]
Skin Corrosion/Irritation	H315: Causes skin irritation	Assumed based on related propanoates.[10][11]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Assumed based on related propanoates.[10][11]
Specific Target Organ Toxicity	H335: May cause respiratory irritation	Fine powders or vapors can irritate the respiratory tract.[11]

Note: In the absence of specific Occupational Exposure Limits (OELs) such as OSHA PELs or ACGIH TLVs for this compound, all handling procedures must be guided by the "As Low As Reasonably Practicable" (ALARP) principle.[12] Engineering controls and personal protective equipment are therefore mandatory.

Section 3: Exposure Controls and Personal Protective Equipment (PPE)

Exposure prevention is achieved through a multi-layered approach, prioritizing engineering controls and supplementing them with appropriate PPE.

Engineering Controls

The primary engineering control for handling this compound is a properly functioning and certified chemical fume hood . A fume hood is essential to contain dusts, aerosols, and potential vapors, preventing inhalation, which is a primary route of exposure.[6][13] All transfers, weighing, and reactions should be performed within the hood.

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The selection of appropriate PPE is a critical, task-dependent process.

• Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory at a minimum. When there is a risk of splashing or handling larger quantities, chemical splash goggles and/or a full-face shield must be worn.[14]

• Skin Protection:

  • Gloves: Chemically resistant gloves, such as nitrile, are required. Always check the glove manufacturer's compatibility chart and breakthrough time. Never wear compromised gloves and dispose of them immediately after use or upon contamination.

  • Lab Coat: A clean, fully buttoned, flame-resistant lab coat must be worn to protect skin and personal clothing.

• Respiratory Protection: Not generally required for small-scale operations conducted within a chemical fume hood. However, in the event of a large spill, ventilation failure, or when generating significant aerosols, a NIOSH-approved respirator with organic vapor/particulate cartridges is necessary.[15]

Caption: PPE Selection Workflow Diagram.

Section 4: Protocols for Safe Handling and Storage

Adherence to strict protocols is essential for maintaining both personnel safety and compound stability.

Storage Protocol

The chemical instability of this compound dictates stringent storage conditions.

• Temperature: Store at or below -20°C.[1][6] This low temperature significantly slows the rates of potential hydrolysis and oxidation reactions.

• Atmosphere: Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[6] This prevents degradation from atmospheric moisture and oxygen.

• Container: Use a container appropriate for low-temperature storage. For maximum product recovery, especially with small quantities, centrifuge the vial before opening the cap to collect all material at the bottom.[1]

• Location: Keep in a designated freezer or cold room away from incompatible materials, particularly strong acids and oxidizing agents.[15]

Handling Protocol (Weighing and Transfer)

• Preparation: Before removing the compound from storage, allow the container to equilibrate to ambient temperature in a desiccator. This critical step prevents water condensation on the cold solid, which could introduce moisture and compromise stability.

• Work Area: Conduct all handling within a chemical fume hood.

• Transfer: Use clean, dry spatulas and glassware. If the compound is a fine powder, handle it gently to minimize dust generation.

• Weighing: Tare a suitable container on the balance. Briefly remove the container from the balance, add the compound inside the fume hood, and then re-weigh. Do not weigh directly in the open lab environment.

• Sealing: After dispensing, purge the headspace of the original container with an inert gas before tightly resealing and returning it to -20°C storage.

• Hygiene: Upon completion of the task, decontaminate the work surface. Remove and dispose of gloves properly, and immediately wash hands thoroughly with soap and water.[13]

Section 5: Emergency Response Protocols

Preparedness is key to mitigating the impact of an accidental exposure or release.

First Aid Measures

Immediate and appropriate first aid is critical.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[15][16]

• Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin with copious amounts of water for at least 15 minutes. If irritation persists, seek medical attention.[10][16]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[15][16]

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[15][16]

Accidental Release (Spill) Measures

• Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

• Ventilate: Ensure the area is well-ventilated, using the fume hood to contain the spill if possible.

• Protect: Don appropriate PPE, including respiratory protection if the spill is large or generates dust.

• Contain: For a solid spill, carefully cover it with a plastic sheet to minimize dust. For a solution, surround the spill with a compatible absorbent material (e.g., vermiculite or sand).

• Clean-Up: Carefully sweep or scoop the solid material into a labeled, sealable waste container. Avoid actions that generate dust. Use an absorbent to collect any remaining residue.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Dispose: All contaminated materials (absorbent, PPE, etc.) must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.[15]

Caption: Emergency Spill Response Workflow.

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or a water spray.[11][16]

• Specific Hazards: Combustion may produce hazardous carbon oxides (CO, CO2).

• Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous vapors and combustion products.[16]

Conclusion

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a compound of significant value in pharmaceutical development, but it requires handling with a high degree of care. Its sensitivity to environmental conditions and its potential, though not fully characterized, toxicological profile demand the consistent application of robust safety protocols. By prioritizing engineering controls, utilizing appropriate personal protective equipment, adhering to strict handling and storage procedures, and being prepared for emergencies, researchers can ensure both their personal safety and the integrity of their scientific work.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11276097, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2022, August 16). Safety Data Sheet: reaction mass of isomers of: C7-9-alkyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate. Retrieved from [Link]

• Chiral Drugs. (2025, November 25). Chiral Drug Engineering: Building Safer, Smarter, and More Selective Medicines. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Permissible Exposure Limits - Annotated Tables. Retrieved from [Link]

• National Institutes of Health, Division of Occupational Health and Safety. (2009, November 25). Occupational Exposure Limits for Chemicals. Retrieved from [Link]

• Pharmaffiliates. (2025, December 11). Chiral Chemistry in Drug Development: Precision, Purity, and the Pharmaffiliates Advantage. Retrieved from [Link]

• Pure Synth. (2025, May 26). Importance of Chiral Separation and Resolution in Drug Synthesis. Retrieved from [Link]

• Pharmabiz.com. (2024, June 27). Crucial role of chirality in advancing safety & efficacy. Retrieved from [Link]

• MDPI. (n.d.). A Look at the Importance of Chirality in Drug Activity: Some Significative Examples. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: A Detailed Guide to Asymmetric Synthesis Protocols

Introduction

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a chiral building block of significant interest in the pharmaceutical industry. Its defined stereochemistry is a crucial feature for the synthesis of a variety of biologically active molecules, where enantiomeric purity directly impacts therapeutic efficacy and safety. This application note provides detailed, field-proven protocols for the synthesis of this valuable compound, designed for researchers, scientists, and professionals in drug development. We will explore two robust and highly selective methods: the Asymmetric Corey-Itsuno Reduction of a prochiral ketone and the Enzymatic Kinetic Resolution of a racemic mixture. Each protocol is presented with in-depth explanations of the experimental choices, ensuring scientific integrity and reproducibility.

Method 1: Asymmetric Corey-Itsuno (CBS) Reduction

This method offers a direct and highly enantioselective route to the desired (S)-alcohol through the reduction of the corresponding prochiral ketone, tert-butyl 2-oxo-3-phenylpropanoate. The Corey-Itsuno reduction, also known as the Corey-Bakshi-Shibata (CBS) reduction, employs a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride from a borane source to the ketone.[1]

The choice of the (S)-CBS catalyst is paramount as it dictates the stereochemical outcome of the reaction. The mechanism involves the formation of a catalyst-borane complex, which then coordinates to the ketone in a sterically favored orientation, leading to a facial-selective hydride transfer.[2]

Experimental Protocol: CBS Reduction

Materials:

• tert-Butyl 2-oxo-3-phenylpropanoate

• (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-tetrahydrofuran complex (BH₃·THF, 1 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (HPLC grade)

Procedure:

• Reaction Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add (S)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 1.0 M solution in toluene). The flask is purged with dry nitrogen.

• Catalyst-Borane Complex Formation: Cool the flask to 0 °C using an ice bath. Slowly add borane-tetrahydrofuran complex (0.6 eq, 1.0 M solution in THF) dropwise to the catalyst solution. Stir the mixture at 0 °C for 15 minutes to allow for the formation of the active catalyst-borane complex.

• Substrate Addition: In a separate flame-dried flask, dissolve tert-butyl 2-oxo-3-phenylpropanoate (1.0 eq) in anhydrous THF. This solution is then added dropwise to the pre-formed catalyst-borane complex at 0 °C over a period of 30 minutes.

• Reduction Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C until gas evolution ceases.

• Work-up: Warm the mixture to room temperature and add 1 M HCl. Stir for 30 minutes. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers sequentially with saturated NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Quantitative Data Summary: CBS Reduction

Reagent/Parameter	Amount/Condition	Purpose
tert-Butyl 2-oxo-3-phenylpropanoate	1.0 equivalent	Starting material
(S)-2-Methyl-CBS-oxazaborolidine	0.1 equivalent	Chiral catalyst
Borane-THF complex	1.1 equivalents (total)	Reducing agent
Anhydrous THF	Solvent	Reaction medium
Temperature	0 °C to room temperature	Controls reaction rate and selectivity
Reaction Time	1-2 hours	Time to completion
Expected Yield	>90%
Expected Enantiomeric Excess	>95% ee

Experimental Workflow: CBS Reduction

Caption: Workflow for the Asymmetric CBS Reduction.

Method 2: Enzymatic Kinetic Resolution

This method leverages the high enantioselectivity of lipases to resolve a racemic mixture of tert-butyl 2-hydroxy-3-phenylpropanoate. The enzyme preferentially catalyzes the acylation of one enantiomer, leaving the other enantiomer unreacted. For this specific transformation, Candida antarctica Lipase B (CAL-B), often used in its immobilized form as Novozym® 435, is a highly effective biocatalyst.[3]

The key to a successful kinetic resolution is to stop the reaction at approximately 50% conversion. At this point, the enantiomeric excess of both the remaining (S)-alcohol and the formed (R)-ester are maximized. The two compounds can then be readily separated by standard chromatographic techniques.

Experimental Protocol: Enzymatic Kinetic Resolution

Materials:

• Racemic tert-Butyl 2-hydroxy-3-phenylpropanoate

• Immobilized Candida antarctica Lipase B (Novozym® 435)

• Vinyl acetate

• Methyl tert-butyl ether (MTBE)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (HPLC grade)

• Chiral HPLC column for monitoring

Procedure:

• Reaction Setup: In a flask, dissolve racemic tert-butyl 2-hydroxy-3-phenylpropanoate (1.0 eq) in MTBE.

• Enzyme and Acyl Donor Addition: Add Novozym® 435 (typically 10% w/w of the substrate) to the solution, followed by the addition of vinyl acetate (1.5 eq).

• Incubation: Stir the mixture at a constant temperature (e.g., 40 °C) in an incubator shaker.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by chiral HPLC to determine the conversion and the enantiomeric excess of the remaining alcohol and the formed ester.

• Reaction Termination: When the conversion reaches approximately 50%, stop the reaction by filtering off the immobilized enzyme.

• Enzyme Wash: Wash the recovered enzyme with fresh MTBE to recover any adsorbed product. The enzyme can often be dried and reused.

• Concentration: Combine the filtrate and the washings and concentrate under reduced pressure.

• Purification: Separate the unreacted (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate from the acylated (R)-tert-butyl 2-acetoxy-3-phenylpropanoate by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Quantitative Data Summary: Enzymatic Kinetic Resolution

Reagent/Parameter	Amount/Condition	Purpose
Racemic tert-butyl 2-hydroxy-3-phenylpropanoate	1.0 equivalent	Starting material
Novozym® 435	10% w/w	Biocatalyst
Vinyl acetate	1.5 equivalents	Acyl donor
MTBE	Solvent	Reaction medium
Temperature	40 °C	Optimal enzyme activity
Reaction Time	Monitored to ~50% conversion	Maximizes enantiomeric excess
Expected Yield of (S)-alcohol	~45%
Expected Enantiomeric Excess of (S)-alcohol	>99% ee

Experimental Workflow: Enzymatic Kinetic Resolution

Caption: Workflow for Enzymatic Kinetic Resolution.

Characterization and Data Analysis

The final product, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, should be characterized to confirm its identity and purity. The following spectroscopic data are typical for the desired compound.

• ¹H NMR (400 MHz, CDCl₃): δ 7.35-7.20 (m, 5H, Ar-H), 4.30 (dd, J = 8.0, 4.0 Hz, 1H, CH-OH), 3.05 (dd, J = 14.0, 4.0 Hz, 1H, CH₂), 2.90 (dd, J = 14.0, 8.0 Hz, 1H, CH₂), 2.60 (br s, 1H, OH), 1.45 (s, 9H, C(CH₃)₃).

• ¹³C NMR (100 MHz, CDCl₃): δ 173.5, 137.0, 129.5, 128.5, 126.8, 82.0, 72.5, 40.5, 28.0.

The enantiomeric excess (ee) of the final product should be determined by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Troubleshooting and Field-Proven Insights

• CBS Reduction: The reaction is highly sensitive to moisture. Ensure all glassware is thoroughly flame-dried and the reaction is conducted under a dry, inert atmosphere (nitrogen or argon). The quality of the borane-THF solution is also critical for high enantioselectivity.

• Enzymatic Kinetic Resolution: The choice of solvent can influence the enzyme's activity and selectivity. MTBE is a good starting point, but other non-polar solvents can be screened. The reaction rate can be increased by raising the temperature, but this may negatively impact the enzyme's stability and selectivity.

• Purification: For both methods, careful column chromatography is essential for obtaining a highly pure product. A shallow gradient of the eluent is recommended for optimal separation.

Conclusion

Both the Asymmetric Corey-Itsuno Reduction and Enzymatic Kinetic Resolution are powerful and reliable methods for the synthesis of enantiomerically pure (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. The choice between the two protocols will depend on factors such as the availability of the starting materials (prochiral ketone vs. racemic alcohol), cost considerations, and the desired scale of the reaction. By following the detailed protocols and considering the insights provided, researchers can confidently produce this valuable chiral building block for their drug discovery and development programs.

References

• Corey, E. J.; Bakshi, R. K.; Shibata, S. Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic implications. J. Am. Chem. Soc.1987 , 109 (18), 5551–5553. [Link]

• Corey-Bakshi-Shibata Reduction: Mechanism & Examples. NROChemistry. [Link]

• Corey–Itsuno reduction. In Wikipedia; 2023. [Link]

• PubChem. (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. [Link]

• Arze, F. P. B.; et al. Novozym 435: the “perfect” lipase immobilized biocatalyst? Catal. Sci. Technol., 2019 , 9, 2589-2601. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Asymmetric Synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: A Detailed Guide to Experimental Setup and Protocols

This document provides a comprehensive guide for researchers, scientists, and professionals in drug development on the experimental setup for the asymmetric synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. This chiral α-hydroxy ester is a valuable building block in the synthesis of various biologically active molecules and pharmaceutical agents. Its stereochemistry is often crucial for the desired therapeutic effect.

This guide will delve into two robust and highly enantioselective methods for the synthesis of the (S)-enantiomer: the Sharpless Asymmetric Dihydroxylation of tert-butyl cinnamate and the Corey-Bakshi-Shibata (CBS) reduction of tert-butyl 2-oxo-3-phenylpropanoate. The rationale behind the experimental choices, detailed step-by-step protocols, and methods for purification and characterization are presented to ensure scientific integrity and reproducibility.

I. Introduction: The Significance of Chiral α-Hydroxy Esters

Chiral α-hydroxy esters are a pivotal class of compounds in organic synthesis, serving as versatile intermediates in the construction of complex molecules with defined stereochemistry. The hydroxyl and ester functionalities offer multiple avenues for further chemical transformations, making them indispensable in the pharmaceutical industry. (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, with its specific stereoconfiguration, is a key precursor for a range of therapeutic agents where the spatial arrangement of atoms is critical for biological activity.

The asymmetric synthesis of such molecules, which selectively produces one enantiomer over the other, is a cornerstone of modern drug development. It allows for the creation of enantiomerically pure drugs, which can exhibit improved efficacy, reduced side effects, and a better therapeutic index compared to their racemic counterparts.

II. Mechanistic Insights: The Foundation of Stereocontrol

A thorough understanding of the reaction mechanisms is paramount to achieving high enantioselectivity. The two methods presented here rely on distinct principles of asymmetric induction.

A. Sharpless Asymmetric Dihydroxylation: A Ligand-Accelerated Catalysis

The Sharpless Asymmetric Dihydroxylation is a powerful method for the conversion of alkenes to vicinal diols with high enantiopurity.[1][2] The reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral quinine-based ligand. The ligand not only induces chirality but also accelerates the catalytic cycle.

The mechanism involves the formation of a chiral complex between osmium tetroxide and the ligand. This complex then undergoes a [3+2] cycloaddition with the alkene, in this case, tert-butyl cinnamate, to form an osmate ester.[3] The chiral ligand creates a binding pocket that preferentially accommodates one face of the alkene, leading to the formation of a specific enantiomer of the diol. The osmium(VI) species is then reoxidized to osmium(VIII) by a stoichiometric co-oxidant, thus regenerating the catalyst.[3][4]

Caption: Mechanism of the Sharpless Asymmetric Dihydroxylation.

B. Corey-Bakshi-Shibata (CBS) Reduction: A Chiral Catalyst-Controlled Hydride Transfer

The Corey-Bakshi-Shibata (CBS) reduction is a highly enantioselective method for the reduction of prochiral ketones to chiral secondary alcohols.[5][6][7] The reaction employs a chiral oxazaborolidine catalyst, typically derived from proline, and a stoichiometric borane source.

The mechanism involves the coordination of the borane to the nitrogen atom of the CBS catalyst, which activates the borane as a hydride donor.[6] The ketone substrate then coordinates to the Lewis acidic boron atom of the catalyst in a sterically favored orientation. This ternary complex brings the activated hydride and the carbonyl carbon into close proximity, facilitating a highly enantioselective intramolecular hydride transfer via a six-membered transition state.[6] The choice of the (S)- or (R)-enantiomer of the CBS catalyst dictates the stereochemical outcome of the reduction.

Caption: Mechanism of the Corey-Bakshi-Shibata (CBS) Reduction.

III. Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the synthesis, purification, and characterization of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

A. Method 1: Sharpless Asymmetric Dihydroxylation of tert-butyl cinnamate

This method involves the dihydroxylation of commercially available tert-butyl cinnamate, followed by selective protection and deoxygenation to yield the desired α-hydroxy ester.

Caption: Workflow for Sharpless Asymmetric Dihydroxylation approach.

Reagent/Material	Grade	Supplier
tert-butyl cinnamate	≥98%	Commercially available
AD-mix-β	Commercially available
tert-Butanol	Anhydrous
Water	Deionized
Methanesulfonamide	≥98%
Sodium sulfite	Anhydrous
Ethyl acetate	HPLC grade
Hexanes	HPLC grade
Anhydrous magnesium sulfate
Silica gel	230-400 mesh

• To a stirred solution of AD-mix-β (1.4 g per 1 mmol of alkene) in a 1:1 mixture of tert-butanol and water (5 mL each per 1 mmol of alkene) at room temperature, add methanesulfonamide (1.0 equivalent).

• Cool the resulting mixture to 0 °C in an ice bath.

• Add tert-butyl cinnamate (1.0 equivalent) to the cooled mixture and stir vigorously at 0 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion (typically 6-24 hours), quench the reaction by adding solid sodium sulfite (1.5 g per 1 mmol of alkene) and stir for 1 hour at room temperature.

• Add ethyl acetate and separate the layers.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude diol by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

• The resulting (2S,3R)-tert-Butyl 2,3-dihydroxy-3-phenylpropanoate can then be selectively converted to the desired (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate through established methods of selective protection of the C3 hydroxyl group, followed by deoxygenation of the C2 hydroxyl group, and subsequent deprotection.

B. Method 2: Corey-Bakshi-Shibata (CBS) Reduction of tert-butyl 2-oxo-3-phenylpropanoate

This method involves the highly enantioselective reduction of a prochiral α-keto ester using the (S)-CBS catalyst.[8]

Caption: Workflow for the Corey-Bakshi-Shibata (CBS) Reduction approach.

Reagent/Material	Grade	Supplier
tert-butyl 2-oxo-3-phenylpropanoate	≥97%	Commercially available
(S)-2-Methyl-CBS-oxazaborolidine	1 M solution in toluene	Commercially available
Borane-dimethyl sulfide complex (BMS)	10 M solution	Commercially available
Tetrahydrofuran (THF)	Anhydrous
Methanol	Anhydrous
Diethyl ether	Anhydrous
Saturated aqueous ammonium chloride
Brine
Anhydrous magnesium sulfate
Silica gel	230-400 mesh

• To a solution of tert-butyl 2-oxo-3-phenylpropanoate (1.0 equivalent) in anhydrous THF (5 mL per 1 mmol of keto ester) under an inert atmosphere (argon or nitrogen), cool the solution to -78 °C using a dry ice/acetone bath.

• Add (S)-2-Methyl-CBS-oxazaborolidine (0.1 equivalents, as a 1 M solution in toluene) dropwise to the cooled solution.

• Stir the mixture for 10 minutes at -78 °C.

• Slowly add borane-dimethyl sulfide complex (0.6 equivalents) dropwise over 30 minutes, maintaining the temperature at -78 °C.[8]

• Stir the reaction at -78 °C and monitor its progress by TLC.

• Upon completion (typically 1-2 hours), quench the reaction by the slow, dropwise addition of methanol at -78 °C.

• Allow the mixture to warm to room temperature.

• Add saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.[8]

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to yield the desired (S)-tert-butyl 2-hydroxy-3-phenylpropanoate.[8]

IV. Data Presentation: Expected Yields and Enantioselectivity

Method	Starting Material	Key Reagents	Typical Yield (%)	Enantiomeric Excess (ee, %)
Sharpless Dihydroxylation	tert-butyl cinnamate	AD-mix-β, OsO4 (cat.)	>90 (for diol)	>98 (for diol)
CBS Reduction	tert-butyl 2-oxo-3-phenylpropanoate	(S)-Me-CBS, BH3·SMe2	85-95	>95 (S)[8]

V. Characterization and Quality Control

Accurate characterization of the final product is essential to confirm its identity, purity, and enantiomeric excess.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the synthesized compound. The expected chemical shifts for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate are summarized below.

Proton (¹H)	Predicted Chemical Shift (δ, ppm)	Carbon (¹³C)	Predicted Chemical Shift (δ, ppm)
C(CH₃)₃	~1.45 (s, 9H)	C (CH₃)₃	~28.1
CH₂	~2.95 (dd, 1H), ~3.10 (dd, 1H)	C (CH₃)₃	~81.5
OH	broad singlet	CH ₂	~40.5
CH(OH)	~4.35 (dd, 1H)	CH (OH)	~72.8
Ar-H	~7.20-7.40 (m, 5H)	C =O	~174.0
Ar-C	~126.7, 128.5, 129.5, 137.5

Note: Predicted chemical shifts can vary depending on the solvent and concentration.

B. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric excess of the synthesized product.[4][9] A validated method is crucial for a self-validating protocol.

• Column: A polysaccharide-based chiral stationary phase, such as a Daicel CHIRALPAK® series column (e.g., AD-H, AS-H, or IC), is often effective for this class of compounds.

• Mobile Phase: A mixture of n-hexane and isopropanol is a common mobile phase for normal-phase chiral separations. The ratio can be optimized to achieve baseline separation of the enantiomers. A typical starting point is 90:10 (hexane:isopropanol).

• Flow Rate: A flow rate of 1.0 mL/min is generally used.

• Detection: UV detection at a wavelength where the phenyl group absorbs (e.g., 254 nm).

Procedure:

• Dissolve a small amount of the purified product in the mobile phase.

• Inject the sample onto the chiral HPLC system.

• Integrate the peak areas of the two enantiomers.

• Calculate the enantiomeric excess using the formula: ee (%) = [|Area(S) - Area(R)| / (Area(S) + Area(R))] x 100.

VI. Safety Precautions

• Osmium tetroxide (used in the Sharpless Dihydroxylation) is highly toxic and volatile. It should be handled with extreme caution in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, goggles, lab coat) must be worn.

• Borane-dimethyl sulfide complex (used in the CBS Reduction) is a flammable and corrosive liquid. It should be handled under an inert atmosphere.

• All reactions should be performed in a well-ventilated fume hood.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

VII. Conclusion

The two detailed protocols presented in this application note provide reliable and highly enantioselective methods for the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. The Sharpless Asymmetric Dihydroxylation offers a route from a simple alkene precursor, while the Corey-Bakshi-Shibata Reduction provides a direct and efficient method from the corresponding α-keto ester. By understanding the underlying mechanisms and following the detailed experimental procedures, researchers can confidently produce this valuable chiral building block with high yield and excellent enantiopurity, facilitating advancements in drug discovery and development.

VIII. References

• Sharpless, K. B., et al. (1992). The osmium-catalyzed asymmetric dihydroxylation: a new ligand class and a process improvement. Journal of Organic Chemistry, 57(10), 2768-2771.

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551-5553.

• Kolb, H. C., VanNieuwenhze, M. S., & Sharpless, K. B. (1994). Catalytic asymmetric dihydroxylation. Chemical Reviews, 94(8), 2483-2547.

• Sharpless Asymmetric Dihydroxylation. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Sharpless Dihydroxylation (Bishydroxylation). (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Corey-Itsuno reduction. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Corey-Bakshi-Shibata Reduction. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Corey-Bakshi-Shibata (CBS) Reduction. (2014, June 18). Chem-Station Int. Ed. Retrieved from [Link]

• PubChem. (n.d.). (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. Retrieved January 17, 2026, from [Link]

• Mbah, C. J. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access.

• Organic Syntheses. (n.d.). Procedure. Retrieved January 17, 2026, from [Link]

• University of Groningen. (n.d.). Exploring asymmetric catalytic transformations.

• Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302.

• The Royal Society of Chemistry. (n.d.). Supplementary Information.

• The Sharpless Asymmetric Dihydroxylation in the Organic Chemistry Majors Laboratory. (n.d.). ResearchGate.

• Mushtaq, A., et al. (2023). Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. Molecules, 28(x).

• Goodwin, N. (2002). The Career of K. Barry Sharpless. Macmillan Group Meeting.

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• 3. rsc.org [rsc.org]
• 4. uma.es [uma.es]
• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 6. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. heraldopenaccess.us [heraldopenaccess.us]

Application Notes & Protocols: (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate as a Chiral Precursor in the Total Synthesis of Clavatustides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a valuable chiral building block, in the total synthesis of natural products. The focus of this note is its strategic use in the enantioselective synthesis of clavatustides A and B, cyclic depsipeptides with notable anti-proliferative activities.

Introduction: The Significance of Chiral Building Blocks in Natural Product Synthesis

The synthesis of complex, biologically active natural products is a cornerstone of medicinal chemistry and drug discovery. A significant challenge in this field is the precise control of stereochemistry, as the therapeutic efficacy and safety of a drug are often dictated by its three-dimensional arrangement. Chiral building blocks, enantiomerically pure compounds that serve as starting materials or key intermediates, are instrumental in addressing this challenge.[1][2] They provide a straightforward and efficient way to introduce specific stereocenters into a target molecule, often derived from the abundant "chiral pool" of naturally occurring molecules like amino acids and carbohydrates.[3]

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a versatile chiral synthon. Its structure incorporates a hydroxyl group, a carboxylic acid protected as a bulky tert-butyl ester, and a phenyl group, all attached to a stereochemically defined backbone. This arrangement allows for a variety of chemical transformations, making it a valuable precursor in asymmetric synthesis.

Application Spotlight: Total Synthesis of Clavatustides A and B

Clavatustides A and B are cyclic depsipeptides isolated from a marine-derived fungus, Aspergillus clavatus.[3] These natural products have demonstrated significant dose-dependent suppression of proliferation in various human cancer cell lines, including pancreatic, gastric, and colorectal cancer.[3] The total synthesis of clavatustides A and B, and their enantiomers, was successfully accomplished, providing access to pure compounds for further biological evaluation and structure-activity relationship (SAR) studies.[1][3]

A key strategic element in the total synthesis of clavatustides involves the use of enantiomerically pure phenylpropanoate derivatives to establish the stereochemistry of one of the key fragments. Specifically, the synthesis of the naturally occurring (R)-clavatustides commences with (R)-tert-butyl-2-hydroxy-3-phenylpropanoate, while the synthesis of the non-natural (S)-enantiomers utilizes the title compound, (S)-tert-butyl-2-hydroxy-3-phenylpropanoate.[1][3]

Retrosynthetic Analysis and the Role of the Chiral Building Block

The total synthesis of clavatustides A and B was approached through a convergent strategy, with a key disconnection at the macrocyclic ring. The strategy involved the synthesis of a linear precursor, which was then cyclized to form the final depsipeptide. (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate serves as the foundational chiral starting material for one of the major fragments of the linear precursor for (S)-clavatustides.

Figure 1: Retrosynthetic approach for (S)-Clavatustides.

Detailed Protocols and Methodologies

The following protocols are adapted from the successful total synthesis of clavatustides and highlight the key transformations involving (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.[1][3]

Synthesis of the Key Ester Intermediate

The initial step involves the coupling of (S)-tert-butyl-2-hydroxy-3-phenylpropanoate with 2-nitrobenzoic acid. This esterification reaction is crucial for linking the chiral building block to the rest of the molecular framework.

Protocol 1: DCC/DMAP Mediated Esterification

• Reaction Setup: To a solution of (S)-tert-butyl-2-hydroxy-3-phenylpropanoate (1.0 eq.) in anhydrous dichloromethane (DCM, 0.1 M) at 0 °C, add 2-nitrobenzoic acid (1.1 eq.), N,N'-dicyclohexylcarbodiimide (DCC, 1.2 eq.), and a catalytic amount of 4-(dimethylamino)pyridine (DMAP, 0.1 eq.).

• Reaction Execution: Stir the reaction mixture at room temperature for 12-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate and wash the solid with DCM. Concentrate the filtrate under reduced pressure. The crude residue is then purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired ester product.

Causality behind Experimental Choices:

• DCC/DMAP: This combination is a widely used and effective coupling system for esterification. DCC activates the carboxylic acid, making it susceptible to nucleophilic attack by the alcohol. DMAP acts as a nucleophilic catalyst, accelerating the reaction.

• Anhydrous Conditions: The reaction is sensitive to moisture, as water can hydrolyze the activated carboxylic acid intermediate and DCC, reducing the yield.

• 0 °C to Room Temperature: The initial cooling helps to control the exothermic reaction upon addition of the coupling reagents. Allowing the reaction to proceed at room temperature provides sufficient energy for the reaction to go to completion.

Subsequent Transformations

Following the initial esterification, the synthesis proceeds through a series of well-established chemical transformations to elaborate the structure towards the linear precursor for macrolactamization. These steps typically include:

• Nitro Group Reduction: The nitro group is reduced to an amine, commonly using catalytic hydrogenation (e.g., H₂, Pd/C) or metal-mediated reduction (e.g., SnCl₂).

• Amide Couplings: The newly formed amine is then coupled with other amino acid fragments to build the peptide backbone.

• Deprotection and Macrolactamization: Finally, removal of protecting groups (such as the Boc and tert-butyl esters) followed by an intramolecular amide bond formation yields the cyclic depsipeptide.

Workflow for the Synthesis of the Linear Precursor:

Figure 2: Key steps in the synthesis of the linear precursor.

Data Summary

The efficiency of the synthetic steps is crucial for the overall success of a total synthesis. The following table summarizes typical yields for the key transformations starting from the chiral building block.

Reaction Step	Starting Material	Product	Typical Yield (%)	Reference
Esterification	(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate	Ester Intermediate	85-95	[1][3]
Nitro Reduction	Ester Intermediate	Amine Intermediate	90-98	[1][3]
Amide Coupling	Amine Intermediate	Dipeptide Fragment	80-90	[1][3]

Conclusion and Future Perspectives

The successful application of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in the total synthesis of clavatustides A and B underscores its value as a reliable chiral building block. The protocols outlined in this guide provide a practical framework for researchers aiming to utilize this synthon in their own synthetic endeavors. The straightforward incorporation of this chiral unit and the high yields achieved in the key transformations make it an attractive starting material for the synthesis of other complex, biologically active molecules.

Future applications could involve the use of this building block in the synthesis of novel analogs of clavatustides for SAR studies, potentially leading to the development of more potent and selective anti-cancer agents. Furthermore, the versatile functionality of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate opens up possibilities for its use in the synthesis of a broader range of natural products and other chiral molecules of pharmaceutical interest.

References

• Reddy, T. R. et al. First total synthesis of cyclodepsipeptides clavatustide A and B and their enantiomers. RSC Adv., 2016 , 6, 68671-68677. [Link]

• Reddy, T. R. et al. First total synthesis of cyclodepsipeptides clavatustide A and B and their enantiomers. RSC Adv., 2016 , 6, 68671-68677. [Link]

• Hanessian, S. Total Synthesis of Natural Products: The 'Chiron' Approach. Pergamon Press, 1983. [Link]

Sources

• 1. First total synthesis of cyclodepsipeptides clavatustide A and B and their enantiomers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Total Synthesis of Clavatadine B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. First total synthesis of cyclodepsipeptides clavatustide A and B and their enantiomers - RSC Advances (RSC Publishing) DOI:10.1039/C6RA08861A [pubs.rsc.org]

Application Notes and Protocols for the Large-Scale Synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a valuable chiral building block in the synthesis of various active pharmaceutical ingredients (APIs). Its stereochemistry and functional groups make it a crucial intermediate for molecules with specific biological activities. The increasing demand for enantiomerically pure compounds in the pharmaceutical industry necessitates robust and scalable synthetic routes. This guide provides a comprehensive overview of the large-scale synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, addressing key scale-up considerations, and offering detailed protocols for its preparation and purification. As a senior application scientist, this document is structured to provide not just a set of instructions, but a thorough understanding of the process, enabling its safe and efficient implementation in a drug development setting.

Synthetic Strategy Overview

The synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is typically achieved in a two-step process starting from the readily available and inexpensive chiral precursor, L-phenylalanine.

• Diazotization: The primary amine of L-phenylalanine is converted to a hydroxyl group via a diazotization reaction. This reaction proceeds with retention of stereochemistry, yielding (S)-2-hydroxy-3-phenylpropanoic acid.

• Esterification: The resulting carboxylic acid is then esterified with tert-butanol or a tert-butyl source to afford the final product, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

This synthetic approach is advantageous due to the high stereochemical fidelity of the diazotization step and the relatively straightforward nature of the esterification.

Process Workflow Diagram

Caption: Overall workflow for the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Part 1: Laboratory-Scale Synthesis Protocol

This section details the procedures for the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate on a laboratory scale.

Step 1: Synthesis of (S)-2-hydroxy-3-phenylpropanoic acid via Diazotization

The conversion of L-phenylalanine to (S)-2-hydroxy-3-phenylpropanoic acid is a well-established procedure that proceeds with retention of configuration at the chiral center.[1]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
L-Phenylalanine	165.19	16.5 g	0.1
Sulfuric Acid (1 M)	98.08	100 mL	0.1
Sodium Nitrite (3 M)	69.00	50 mL	0.15
Deionized Water	18.02	As needed	-

Protocol:

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, add L-phenylalanine (16.5 g, 0.1 mol) and 1 M sulfuric acid (100 mL).

• Stir the mixture at room temperature until all the L-phenylalanine has dissolved.

• Cool the solution to 0-5 °C in an ice-water bath.

• Slowly add a 3 M aqueous solution of sodium nitrite (50 mL, 0.15 mol) dropwise via the dropping funnel over a period of 45-60 minutes. Crucially, maintain the reaction temperature below 5 °C throughout the addition to prevent the formation of unwanted byproducts and ensure the stability of the diazonium salt intermediate. The evolution of nitrogen gas will be observed.

• After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 1 hour.

• Allow the reaction mixture to warm to room temperature and stir for another 2 hours.

• Extract the aqueous solution with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield (S)-2-hydroxy-3-phenylpropanoic acid as a white solid.

Step 2: Synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate via Esterification

The esterification of the intermediate carboxylic acid with tert-butanol is typically acid-catalyzed.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
(S)-2-hydroxy-3-phenylpropanoic acid	166.17	16.6 g	0.1
tert-Butanol	74.12	74.1 g (95 mL)	1.0
Sulfuric Acid (conc.)	98.08	1 mL	~0.018
Dichloromethane	84.93	200 mL	-

Protocol:

• Dissolve (S)-2-hydroxy-3-phenylpropanoic acid (16.6 g, 0.1 mol) in tert-butanol (95 mL, 1.0 mol) in a 500 mL round-bottom flask.

• Carefully add concentrated sulfuric acid (1 mL) to the solution while stirring.

• Reflux the mixture for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and remove the excess tert-butanol under reduced pressure.

• Dissolve the residue in dichloromethane (200 mL) and wash with saturated sodium bicarbonate solution (2 x 100 mL) and then with brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Part 2: Scale-Up Considerations and Protocols

Scaling up the synthesis from the laboratory to a pilot or industrial scale introduces several challenges that must be carefully managed to ensure safety, efficiency, and product quality.

Diazotization Scale-Up: Safety is Paramount

The diazotization of amines is a notoriously exothermic reaction that can lead to thermal runaway if not properly controlled.[2] The decomposition of the diazonium salt intermediate is also highly exothermic and produces a large volume of nitrogen gas.

Key Scale-Up Challenges & Solutions:

Challenge	Consequence	Mitigation Strategy
Heat Removal	Thermal runaway, decomposition of product, side reactions.	Use of a jacketed reactor with efficient cooling, slow addition of sodium nitrite, and continuous monitoring of the reaction temperature. Heat flow calorimetry is essential to determine the heat of reaction and the required cooling capacity.[3][4]
Gas Evolution	Pressure build-up, potential for reactor rupture.	Ensure adequate venting of the reactor. The off-gas should be scrubbed to remove any nitrogen oxides.
Mixing	Localized "hot spots" and concentration gradients.	Use of an appropriately designed agitator to ensure efficient mixing and heat transfer throughout the reaction mass.
Stability of Diazonium Salt	Decomposition and loss of yield.	Maintain a low reaction temperature (typically below 5 °C) and use the diazonium salt solution immediately in the next step if possible.[5]

Process Safety Management Diagram:

Caption: Key safety considerations for scaling up the diazotization reaction.

Esterification Scale-Up: Driving the Equilibrium

The Fischer-Speier esterification is a reversible reaction. On a large scale, it is crucial to drive the reaction to completion to maximize yield and simplify purification.

Key Scale-Up Challenges & Solutions:

Challenge	Consequence	Mitigation Strategy
Reaction Equilibrium	Incomplete conversion, low yield.	Use a large excess of tert-butanol and/or remove water as it is formed (e.g., using a Dean-Stark apparatus).
Work-up and Purification	Handling large volumes of solvents and aqueous waste.	Optimize extraction and washing procedures to minimize solvent usage. Consider distillation for the removal of excess tert-butanol for recycling.
Catalyst Removal	Residual acid can affect product stability.	Thorough neutralization and washing steps are critical.

Part 3: Purification and Analysis

Large-Scale Purification

The crude (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is typically purified by column chromatography on a laboratory scale. For larger quantities, preparative High-Performance Liquid Chromatography (HPLC) is a viable and effective method.[3]

Preparative HPLC Protocol:

• Column: A suitable chiral stationary phase (CSP), such as a polysaccharide-based column (e.g., Chiralpak series), should be selected based on initial analytical-scale screening.[6]

• Mobile Phase: A mixture of n-hexane and isopropanol is a common choice for normal-phase chiral separations. The exact ratio should be optimized to achieve good resolution and reasonable retention times.

• Loading: The crude product is dissolved in a minimal amount of the mobile phase and injected onto the column. The loading capacity will depend on the column dimensions and the separation efficiency.

• Fraction Collection: The eluent is monitored by a UV detector, and fractions corresponding to the desired enantiomer are collected.

• Solvent Removal: The solvent from the collected fractions is removed under reduced pressure to yield the purified product.

Analytical Methods for Quality Control

Ensuring the enantiomeric purity of the final product is critical. A validated chiral HPLC method is the standard for determining the enantiomeric excess (e.e.).

Chiral HPLC Method Validation Parameters:

Parameter	Description	Acceptance Criteria
Specificity	Ability to assess the analyte in the presence of its enantiomer and other impurities.	Baseline resolution between enantiomers.
Linearity	Proportionality of the detector response to the analyte concentration.	Correlation coefficient (r²) > 0.999.
Accuracy	Closeness of the measured value to the true value.	Recovery of 98-102%.
Precision	Repeatability and intermediate precision of the measurements.	Relative Standard Deviation (RSD) < 2%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected.	Typically a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined.	Typically a signal-to-noise ratio of 10:1.
Robustness	The ability of the method to remain unaffected by small variations in method parameters.	Consistent results with minor changes in flow rate, temperature, etc.

A typical chiral HPLC method for the analysis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate would involve a chiral column (e.g., Chiralpak AD-H) with a mobile phase of n-hexane/isopropanol and UV detection at a suitable wavelength (e.g., 254 nm).

References

• Chiral Separation techniques at Industrial Scale? ResearchGate. (2018). [Link]

• (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate | C13H18O3. PubChem. [Link]

• Large scale chiral chromatography for the separation of an enantiomer to accelerate drug development. PubMed. (2011). [Link]

• Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. ResearchGate. (2012). [Link]

• Heat flow calorimetry - application and techniques. IChemE. [Link]

• Diazotisation. Organic Chemistry Portal. [Link]

• Reaction Calorimeters | Reaction & Heat Flow Calorimetry. Mettler Toledo. [Link]

• Reactive Chemical Hazards of Diazonium Salts. ResearchGate. (2015). [Link]

• Innovations in Chiral Purification: Exploring Techniques and Future Potential. RotaChrom. (2023). [Link]

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC North America. (2002). [Link]

• Enhanced pilot-scale fed-batch L-phenylalanine production with recombinant Escherichia coli by fully integrated reactive extraction. PubMed. (2003). [Link]

• Reaction mechanism and thermal hazard assessment of diazotization for 2-aminonaphthalene-1,5-disulfonic acid (2-ANDSA). Maximum Academic Press. (2023). [Link]

• A validated chiral HPLC method for the enantiomeric purity of alogliptin benzoate. Der Pharma Chemica. (2014). [Link]

• Microwave-Assisted Esterification of N-Acetyl-L-Phenylalanine Using Modified Mukaiyama's Reagents: A New Approach Involving Ionic Liquids. MDPI. (2007). [Link]

• Esterification of N-acetyl-L-phenylalanine through different Mukaiyama's reagents. ResearchGate. (2013). [Link]

• The synthesis of enantioenriched alpha-hydroxy esters. ResearchGate. (2013). [Link]

• Synthesis of chiral α-hydroxy acids via palladium-catalyzed C(sp3)–H alkylation of lactic acid. Chemical Communications. (2016). [Link]

• Molybdenum‐Catalyzed Asymmetric Amination of α‐Hydroxy Esters: Synthesis of α‐Amino Acids. PubMed Central. (2020). [Link]

• Experimental and Model Investigation of the Oscillatory Transenantiomerization of L- -Phenylalanine. SciSpace. (2012). [Link]

• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. PubMed Central. (2021). [Link]

• Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. SciSpace. (2013). [Link]

• Scheme 4: Diazotization of L-alanine and L-phenylalanine ethyl esters 1... ResearchGate. [Link]

• Process for the synthesis of alpha-hydroxy-esters.
• Synthesis of butylated hydroxyanisole from tertiary butyl hydroquinone.
• Process for controlling diazotization reactions involving nitrous reactant by testing the air above the reaction batch for its content of nitrous gases and feeding nitrous reactant in accordance with said content.

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. ACS Publications. (2019). [Link]

• Process for the production of hydroxyanisole and alkylated hydroxyanisoles.
• Synthesis of butylated hydroxyanisole through solid-liquid-phase reaction.

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• 4. Innovations in Chiral Purification: Exploring Techniques and Future Potential - Rotachrom Technologies [rotachrom.com]
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• 6. researchgate.net [researchgate.net]

Application Notes & Protocols: Enantioselective Reduction of Ketones Using (S)-Phenylalaninol Derivatives

Introduction: The Imperative of Chirality in Modern Chemistry

The enantioselective reduction of prochiral ketones to form chiral secondary alcohols is a cornerstone of modern asymmetric synthesis.[1][2] These chiral alcohols are indispensable building blocks in the pharmaceutical, agrochemical, and fine chemical industries, where the stereochemistry of a molecule can dictate its biological activity. The Corey-Bakshi-Shibata (CBS) reduction, a powerful method for achieving high enantioselectivity, utilizes a chiral oxazaborolidine catalyst to direct the stereochemical outcome of the reduction of a wide array of ketone substrates.[3][4][5] This guide provides an in-depth exploration of the application of catalysts derived from (S)-phenylalaninol, a readily accessible chiral amino alcohol, for this pivotal transformation.

Mechanism of Asymmetric Induction: A Symphony of Coordination and Steric Hindrance

The remarkable stereoselectivity of the CBS reduction is a consequence of a well-orchestrated catalytic cycle. The mechanism, originally proposed by E.J. Corey and his collaborators, hinges on the formation of a chiral complex between the oxazaborolidine catalyst, a borane source (such as borane-dimethyl sulfide or borane-THF complex), and the ketone substrate.[3]

The catalytic cycle can be delineated into the following key steps:

• Catalyst-Borane Complex Formation: The cycle initiates with the coordination of the borane (a Lewis acid) to the lone pair of electrons on the nitrogen atom of the oxazaborolidine catalyst (a Lewis base). This coordination enhances the Lewis acidity of the endocyclic boron atom of the catalyst and activates the borane as a hydride donor.[6]

• Ketone Coordination: The activated catalyst-borane complex then coordinates to the prochiral ketone. The ketone orients itself to minimize steric interactions between its larger substituent and the chiral framework of the catalyst. This preferential coordination dictates which enantiotopic face of the ketone is exposed to the hydride source.

• Stereoselective Hydride Transfer: A hydride is then transferred from the coordinated borane to the carbonyl carbon of the ketone via a six-membered, chair-like transition state. This intramolecular hydride delivery is highly stereoselective due to the fixed geometry of the transition state assembly.

• Product Release and Catalyst Regeneration: Following the hydride transfer, the resulting alkoxyborane dissociates, and after an acidic workup, the chiral alcohol is liberated. The oxazaborolidine catalyst is regenerated, ready to enter another catalytic cycle.

The (S)-configuration of the phenylalaninol-derived catalyst typically directs the hydride to the Re-face of the ketone, yielding the corresponding (R)-alcohol.

Sources

• 1. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 2. organicreactions.org [organicreactions.org]
• 3. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 6. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]

Application Notes & Protocols: The Strategic Use of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate as a Chiral Intermediate in Pharmaceutical Synthesis

Abstract: This document provides a detailed technical guide for researchers, chemists, and drug development professionals on the application of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. It serves as a critical chiral building block in the synthesis of complex pharmaceutical agents, most notably in the development of HIV protease inhibitors. These notes elucidate the compound's properties, provide validated protocols for its synthesis and subsequent use, and detail the analytical methods required to ensure stereochemical integrity. The causality behind experimental choices is explained to provide a framework of field-proven insight.

Introduction: The Significance of a Chiral Synthon

In the landscape of modern medicinal chemistry, the synthesis of enantiomerically pure compounds is paramount. The biological activity of a drug is often intrinsically linked to its three-dimensional structure, where only one enantiomer provides the therapeutic effect while the other may be inactive or even harmful. (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate (CAS No. 7622-23-3) has emerged as a valuable chiral intermediate due to the precise orientation of its hydroxyl and phenyl groups around a stereogenic center.[1]

The molecule's structure incorporates two key features that make it an asset in multi-step synthesis:

• An (S)-configured secondary alcohol , which is a crucial pharmacophoric element in many enzyme inhibitors.

• A tert-butyl ester , which serves as a robust protecting group for the carboxylic acid. This bulky group prevents unwanted side reactions and can be removed under specific acidic conditions later in the synthetic sequence.

Its most prominent application is in the synthesis of HIV protease inhibitors, such as Atazanavir.[2][3][4] In these complex molecules, the stereocenter at the C2 position is critical for binding to the enzyme's active site and achieving potent antiviral activity.[1][5] The use of this pre-formed chiral building block circumvents the need for challenging asymmetric synthesis or chiral resolution steps later in the process, leading to more efficient and cost-effective drug development.

Physicochemical Properties and Handling

A thorough understanding of the reagent's properties is the foundation of its successful application.

Property	Value	Source
CAS Number	7622-23-3	[6][7]
Molecular Formula	C₁₃H₁₈O₃	[6][7]
Molecular Weight	222.28 g/mol	[6][7]
IUPAC Name	tert-butyl (2S)-2-hydroxy-3-phenylpropanoate	[7]
Appearance	Typically a colorless oil or solid	N/A
Topological Polar Surface Area	46.53 Ų	[8]
Storage Conditions	Sealed in dry conditions, 2-8°C or -20°C for long-term stability	[6][8]
Purity	≥96%	[8]

Core Application: A Key Intermediate for HIV Protease Inhibitors

The primary utility of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is as a precursor to the central amino alcohol core found in many HIV protease inhibitors. The synthesis of Atazanavir, an FDA-approved antiretroviral drug, provides a quintessential example of its strategic importance.[4] The intermediate provides the necessary (S)-hydroxy and benzyl moieties required for potent interaction with the protease enzyme.

The general synthetic logic involves coupling the chiral intermediate with other complex fragments, ultimately leading to the final drug substance. The tert-butyl ester protects the carboxylic acid during these coupling steps and is deprotected in the final stages of the synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP1930324A1 - Process for the preparation of atazanavir - Google Patents [patents.google.com]
• 3. wipo.int [wipo.int]
• 4. Atazanavir | C38H52N6O7 | CID 148192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Design, Synthesis and X-ray Structural Studies of Potent HIV-1 Protease Inhibitors Containing C-4 Substituted Tricyclic Hexahydro-furofuran derivatives as P2 ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. usbio.net [usbio.net]
• 7. (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate | C13H18O3 | CID 11276097 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. tert-Butyl (S)-2-hydroxy-3-phenylpropanoate, 96% (CAS.7622-23-3) [smartscience.co.th]

Application Notes and Protocols: Strategic Derivatization of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate for Advanced Synthetic Applications

Abstract

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a valuable chiral building block in pharmaceutical research and drug development. Its secondary hydroxyl group serves as a key handle for molecular elaboration, enabling the construction of more complex chiral entities. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic derivatization of this important intermediate. We present field-proven protocols for three common and highly effective transformations of the hydroxyl group: silylation, acylation, and stereochemical inversion via the Mitsunobu reaction. Each protocol is accompanied by a thorough explanation of the underlying chemical principles, causality behind experimental choices, and detailed analytical characterization guidance to ensure self-validation of the experimental outcomes.

Introduction: The Strategic Importance of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Chiral molecules are fundamental to modern medicine, with single-enantiomer drugs demonstrating improved efficacy and reduced side effects.[1] (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, derived from the chiral pool of amino acids, is a versatile starting material for the synthesis of complex chiral drugs.[2] The secondary hydroxyl group is a prime site for modification, but its reactivity must be carefully managed to achieve the desired synthetic outcomes. Derivatization serves several key purposes:

• Protection: Masking the hydroxyl group to prevent unwanted side reactions during subsequent synthetic steps.[3]

• Activation: Converting the hydroxyl into a better leaving group to facilitate nucleophilic substitution.

• Functionalization: Introducing new functional groups to build molecular complexity.

• Stereochemical Control: Inverting the stereocenter to access the opposite enantiomer, a critical step in building structure-activity relationships.

This guide provides detailed, validated protocols for achieving these objectives through silylation, acylation, and the Mitsunobu reaction.

Derivatization Strategies and Protocols

Protection via Silylation: Synthesis of (S)-tert-Butyl 3-phenyl-2-(triisopropylsilyloxy)propanoate

Silyl ethers are among the most common protecting groups for alcohols due to their ease of installation, stability under a range of conditions, and facile, selective removal.[3][4] The choice of the silyl group is critical; bulkier groups like triisopropylsilyl (TIPS) offer greater steric hindrance and enhanced stability compared to smaller groups like trimethylsilyl (TMS).[5] We have selected TIPS protection for its robustness.

Causality of Experimental Choices:

• Reagent: Triisopropylsilyl trifluoromethanesulfonate (TIPSOTf) is a highly reactive silylating agent, suitable for the sterically accessible secondary alcohol of our substrate.[5]

• Base: 2,6-Lutidine is a non-nucleophilic, sterically hindered base that efficiently scavenges the triflic acid byproduct without competing in the silylation reaction.

• Solvent: Anhydrous dichloromethane (DCM) is an inert solvent that provides good solubility for the reactants.

• Temperature: The reaction is initiated at 0 °C to control the initial exotherm and then allowed to warm to room temperature to ensure complete conversion.

Experimental Protocol:

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Equivalents	Volume/Mass
(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate	222.28	1.0	1.0	222 mg
Anhydrous Dichloromethane (DCM)	-	-	-	5 mL
2,6-Lutidine	107.15	1.5	1.5	161 µL
Triisopropylsilyl trifluoromethanesulfonate (TIPSOTf)	306.45	1.2	1.2	324 µL

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add (S)-tert-butyl 2-hydroxy-3-phenylpropanoate (222 mg, 1.0 mmol).

• Dissolve the starting material in anhydrous DCM (5 mL).

• Cool the solution to 0 °C using an ice bath.

• Add 2,6-lutidine (161 µL, 1.5 mmol) via syringe.

• Slowly add TIPSOTf (324 µL, 1.2 mmol) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) (e.g., 9:1 Hexanes:Ethyl Acetate).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

• Transfer the mixture to a separatory funnel and extract with DCM (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate.

Characterization of the Product:

• ¹H NMR (CDCl₃): Expect the disappearance of the hydroxyl proton signal and the appearance of characteristic signals for the TIPS group (a multiplet around 1.0-1.2 ppm). The methine proton adjacent to the silyloxy group will likely shift slightly downfield.

• ¹³C NMR (CDCl₃): Appearance of new signals corresponding to the isopropyl groups of the TIPS ether.

• FTIR (neat): Disappearance of the broad O-H stretch (around 3500 cm⁻¹) and the appearance of strong Si-O-C stretching bands (around 1100-1050 cm⁻¹).[6]

• Mass Spectrometry (ESI+): Observation of the [M+Na]⁺ or [M+H]⁺ ion corresponding to the molecular weight of the TIPS-protected product.

Acylation: Synthesis of (S)-tert-Butyl 2-acetoxy-3-phenylpropanoate

Acylation converts the hydroxyl group into an ester, which can serve as a protecting group or as a functional handle for further transformations. Acetic anhydride is a common, inexpensive, and efficient acylating agent.

Causality of Experimental Choices:

• Reagent: Acetic anhydride is a readily available and reactive acylating agent.[7]

• Catalyst/Base: Pyridine acts as a nucleophilic catalyst, forming a highly reactive acetylpyridinium intermediate, and also serves as a base to neutralize the acetic acid byproduct. 4-(Dimethylamino)pyridine (DMAP) can be added in catalytic amounts to significantly accelerate the reaction.[7]

• Solvent: The reaction can often be run neat in pyridine or with an inert solvent like DCM.

• Temperature: The reaction is typically run at room temperature.

Experimental Protocol:

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Equivalents	Volume/Mass
(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate	222.28	1.0	1.0	222 mg
Anhydrous Pyridine	79.10	-	-	2 mL
Acetic Anhydride	102.09	1.5	1.5	142 µL
4-(Dimethylamino)pyridine (DMAP)	122.17	0.05	0.05	6 mg

Procedure:

• In a round-bottom flask, dissolve (S)-tert-butyl 2-hydroxy-3-phenylpropanoate (222 mg, 1.0 mmol) in anhydrous pyridine (2 mL).

• Add DMAP (6 mg, 0.05 mmol).

• Add acetic anhydride (142 µL, 1.5 mmol) dropwise to the stirred solution at room temperature.

• Stir the reaction for 2-6 hours, monitoring by TLC (e.g., 4:1 Hexanes:Ethyl Acetate).

• Upon completion, carefully pour the reaction mixture into ice-cold 1M HCl (20 mL) to neutralize the pyridine.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash successively with saturated aqueous sodium bicarbonate solution (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Characterization of the Product:

• ¹H NMR (CDCl₃): Disappearance of the hydroxyl proton signal. A new singlet for the acetyl methyl group will appear around 2.0-2.2 ppm. The methine proton (-CH(OAc)-) will shift significantly downfield compared to the starting alcohol.

• ¹³C NMR (CDCl₃): Appearance of a new carbonyl signal for the ester around 170 ppm and a methyl signal around 21 ppm.

• FTIR (neat): Disappearance of the broad O-H stretch. A strong C=O stretch for the newly formed ester will appear around 1735-1750 cm⁻¹. A C-O stretch will also be present around 1240 cm⁻¹.[8][9]

• Mass Spectrometry (ESI+): Observation of the [M+Na]⁺ or [M+H]⁺ ion corresponding to the molecular weight of the acetylated product.

Stereochemical Inversion via Mitsunobu Reaction: Synthesis of (R)-tert-Butyl 2-(benzoyloxy)-3-phenylpropanoate

The Mitsunobu reaction is a powerful tool for the stereochemical inversion of secondary alcohols.[10] The reaction proceeds via an SN2 mechanism, leading to a predictable and clean inversion of the stereocenter.[5][11]

Causality of Experimental Choices:

• Reagents: Triphenylphosphine (PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD) are the classic reagents for this transformation.[11]

• Nucleophile: Benzoic acid is used as the nucleophile. Its pKa is sufficiently low to participate in the reaction, and the resulting benzoate ester is stable.

• Solvent: Anhydrous tetrahydrofuran (THF) is the most common solvent for the Mitsunobu reaction.[12]

• Temperature: The reaction is initiated at a low temperature (0 °C) during the addition of the azodicarboxylate, which is often exothermic, and then allowed to proceed at room temperature.

Experimental Protocol:

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Equivalents	Volume/Mass
(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate	222.28	1.0	1.0	222 mg
Triphenylphosphine (PPh₃)	262.29	1.5	1.5	393 mg
Benzoic Acid	122.12	1.5	1.5	183 mg
Anhydrous Tetrahydrofuran (THF)	-	-	-	10 mL
Diisopropyl azodicarboxylate (DIAD)	202.21	1.5	1.5	295 µL

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add (S)-tert-butyl 2-hydroxy-3-phenylpropanoate (222 mg, 1.0 mmol), triphenylphosphine (393 mg, 1.5 mmol), and benzoic acid (183 mg, 1.5 mmol).

• Dissolve the solids in anhydrous THF (10 mL).

• Cool the solution to 0 °C in an ice bath.

• Add DIAD (295 µL, 1.5 mmol) dropwise over 5-10 minutes. A color change is typically observed.

• Allow the reaction to warm to room temperature and stir overnight (12-18 hours).

• Monitor the reaction by TLC.

• Upon completion, remove the THF under reduced pressure.

• The primary byproducts are triphenylphosphine oxide (TPPO) and the reduced hydrazine derivative. To remove these, dissolve the residue in a minimal amount of dichloromethane and add diethyl ether or hexanes to precipitate the byproducts.[2] Filter through a pad of Celite®.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution (to remove any unreacted benzoic acid) and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Characterization of the Product:

• ¹H NMR (CDCl₃): Disappearance of the hydroxyl proton. Appearance of aromatic protons from the benzoate group. The methine proton (-CH(OBz)-) will be shifted downfield.

• ¹³C NMR (CDCl₃): Appearance of a new ester carbonyl signal around 166 ppm and signals for the benzoate aromatic ring.

• FTIR (neat): Disappearance of the O-H stretch. Appearance of a strong C=O stretch for the benzoate ester around 1720 cm⁻¹ and C-O stretches.

• Chiral HPLC/SFC: To confirm the inversion of stereochemistry, analysis on a chiral stationary phase is recommended, comparing the product to a sample of the non-inverted (S)-benzoate ester.

Visualizing the Workflows

Conclusion

The protocols detailed in this application note provide robust and reproducible methods for the derivatization of (S)-tert-butyl 2-hydroxy-3-phenylpropanoate. By understanding the causality behind the choice of reagents and conditions, researchers can confidently apply these methods to protect, functionalize, or invert the stereochemistry of this key chiral building block. The successful application of these derivatization strategies will facilitate the efficient synthesis of complex molecular targets in drug discovery and development, ultimately accelerating the path to new therapeutic agents.

References

• Organic Synthesis. Mitsunobu Reaction. [Link]

• Blaser, H. U. The Chiral Pool as a Source of Enantioselective Catalysts and Auxiliaries. Chemical Reviews1992 , 92 (5), 935-952. [Link]

• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons: Hoboken, NJ, 2014. [Link]

• Dodge, J. A.; Nissen, J. S.; Presnell, M. A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols. Organic Syntheses2000 , 77, 187. [Link]

• Hughes, D. L. The Mitsunobu Reaction. Organic Reactions1992 , 42, 335-656. [Link]

• Nelson, T. D.; Crouch, R. D. Selective Deprotection of Silyl Ethers. Synthesis1996 , 1996 (09), 1031-1069. [Link]

• Sakakura, A.; Kawajiri, K.; Ohkubo, T.; Kosugi, Y.; Ishihara, K. 4-(N,N-Dimethylamino)pyridine (DMAP) as a Highly Efficient Catalyst for the Acylation of Alcohols with Acid Anhydrides under Auxiliary Base- and Solvent-Free Conditions. Journal of the American Chemical Society2007 , 129 (47), 14775–14779. [Link]

• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J.; Bryce, D. L. Spectrometric Identification of Organic Compounds, 8th ed.; John Wiley & Sons: Hoboken, NJ, 2014. [Link]

• Silyl ether - Wikipedia. [Link]

• Ester synthesis by acylation - Organic Chemistry Portal. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Introduction

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a valuable chiral building block in the synthesis of various pharmaceuticals and biologically active molecules.[1][2][3][4][5] Its stereocenter is critical for the desired pharmacological effect, making its enantiomerically pure synthesis a key challenge for researchers in organic synthesis and drug development. This guide provides in-depth troubleshooting advice, field-proven protocols, and answers to frequently asked questions to navigate the common challenges encountered during its synthesis.

Synthesis Overview: A Comparative Analysis

The preparation of enantiopure (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate can be approached via several routes. The choice of method often depends on available starting materials, scalability, and desired enantiomeric purity.

Synthesis Method	Key Reagents & Conditions	Typical Yield	Enantiomeric Excess (ee)	Key Advantages	Potential Drawbacks
Asymmetric Reduction	tert-Butyl 2-oxo-3-phenylpropanoate, Chiral Catalyst (e.g., CBS), Reducing Agent (e.g., Catecholborane)	Good to Excellent	>95%	High enantioselectivity, direct route.[1][6]	Cost of chiral catalysts, sensitivity to air and moisture.
Enzymatic Kinetic Resolution	Racemic tert-butyl 2-hydroxy-3-phenylpropanoate, Lipase (e.g., CAL-B), Acyl Donor (e.g., Vinyl Acetate)	Max 50% (for desired enantiomer)	>99%	Exceptionally high enantioselectivity, mild conditions.[1]	Theoretical yield is capped at 50%, requires separation of product from acylated enantiomer.
Chiral Pool Synthesis	(S)-3-Phenyllactic acid, tert-Butanol, Esterification Catalyst (e.g., H₂SO₄, DCC)	~78%	Variable	Utilizes a readily available chiral starting material.	Risk of racemization, especially at elevated temperatures or under harsh acidic/basic conditions.[2][7]

Frequently Asked Questions (FAQs)

Q1: My primary challenge is achieving high enantiomeric excess (ee%). Which synthetic route is generally the most reliable for stereocontrol?

A1: For achieving the highest levels of enantioselectivity directly, Asymmetric Reduction using a well-established chiral catalyst like the Corey-Bakshi-Shibata (CBS) reagent is often the most reliable approach.[1][6] This method actively creates the desired stereocenter with high fidelity. While Enzymatic Kinetic Resolution can yield products with exceptional ee (>99%), it's important to remember that the maximum theoretical yield for the desired alcohol is 50%, as it resolves a racemic mixture.[1]

Q2: I am considering a chiral pool approach starting from (S)-3-phenyllactic acid. What is the biggest risk with this method?

A2: The most significant risk is racemization . The α-proton of the hydroxy acid is susceptible to abstraction under either acidic or basic conditions, especially at elevated temperatures, leading to the formation of an achiral enolate intermediate and a loss of optical purity.[2][7] Therefore, esterification methods must be chosen carefully to proceed under mild conditions.

Q3: What is the purpose of "scavengers" like triisopropylsilane (TIS) when cleaving the tert-butyl ester with an acid like TFA?

A3: During acid-catalyzed cleavage of a tert-butyl ester, a highly reactive tert-butyl cation is generated as a byproduct.[8] This cation is a potent electrophile and can alkylate other nucleophilic sites on your molecule (a common side reaction called tert-butylation), leading to impurities. Scavengers are nucleophiles, such as triisopropylsilane (TIS) or water, that are added to the reaction mixture to trap this cation before it can react with your product.[8][9]

Q4: Can I use a standard C18 column to check the enantiomeric excess of my product?

A4: No, a standard achiral stationary phase like C18 cannot distinguish between enantiomers. You must use a Chiral Stationary Phase (CSP) , typically in an HPLC or SFC system, to separate and quantify the two enantiomers. Polysaccharide-based columns are often effective for resolving chiral hydroxy esters.[10][11][12]

Troubleshooting Guide

Problem 1: Low Enantiomeric Excess (ee%) or Complete Racemization

This is one of the most critical issues, as the biological activity of the final product depends on the correct stereochemistry.

Symptom:

Chiral HPLC analysis shows two poorly resolved peaks or a single peak corresponding to the racemic mixture, resulting in an ee% significantly below the target (>95%).

Possible Causes & Solutions:

• Cause 1 (Chiral Pool Method): Racemization during Esterification.

  • Why it Happens: The combination of strong acid catalysts (like H₂SO₄) and high temperatures (reflux) can promote enolization at the α-carbon, leading to racemization.[2][7]

  • Solution:

    • Lower the Temperature: If using acid catalysis, maintain the reaction temperature below 60°C.[2]

    • Switch to Milder Conditions: Employ milder esterification methods such as using dicyclohexylcarbodiimide (DCC) with a catalytic amount of 4-dimethylaminopyridine (DMAP) at 0°C to room temperature. This avoids strong acids and high heat.

• Cause 2 (Asymmetric Reduction): Inactive or Incorrect Catalyst.

  • Why it Happens: Chiral catalysts like CBS are sensitive to air and moisture. Improper storage or handling can lead to decomposition and loss of catalytic activity, resulting in a non-selective reduction. Using the wrong enantiomer of the catalyst will produce the (R)-product instead of the desired (S)-product.

  • Solution:

    • Verify Catalyst Integrity: Use freshly purchased catalyst or catalyst stored rigorously under an inert atmosphere (Argon or Nitrogen).

    • Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents and perform the reaction under an inert atmosphere from start to finish.

    • Confirm Catalyst Enantiomer: Double-check that you are using the correct enantiomer of the CBS catalyst to produce the (S)-alcohol.

• Cause 3 (Post-Synthesis): Racemization during Workup or Purification.

  • Why it Happens: Exposing the final product to harsh acidic or basic conditions during aqueous workup or prolonged exposure to silica gel (which is slightly acidic) can cause gradual racemization.

  • Solution:

    • Neutral Workup: Use a saturated solution of ammonium chloride (NH₄Cl) or brine for washes instead of strong acids or bases.

    • Minimize Chromatography Time: Purify the product via column chromatography as quickly as possible. Consider using deactivated or neutral silica gel if racemization on the column is suspected.

Troubleshooting Workflow: Low Enantioselectivity

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Identifying and minimizing side reaction pathways in (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate synthesis.

Welcome to the technical support center for the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of this synthesis, troubleshoot common issues, and minimize side reaction pathways.

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a valuable chiral building block in the synthesis of various pharmaceutical agents.[1][2] Achieving high yield and enantiomeric purity is critical for its successful application. This document provides in-depth, experience-driven guidance to help you optimize your synthetic protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common challenges encountered during the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, providing explanations grounded in chemical principles and offering practical solutions.

Q1: My reaction is resulting in a low yield of the desired ester. What are the likely causes and how can I improve it?

A1: Low yields can stem from several factors, primarily incomplete reaction or degradation of the product.

Causality:

• Inefficient Esterification: The direct esterification of (R)-2-hydroxy-3-phenylpropionic acid with tert-butanol is an equilibrium-driven process.[3] The presence of water, a byproduct, can shift the equilibrium back towards the starting materials, thus reducing the yield.[3][4]

• Steric Hindrance: The bulky tert-butyl group presents significant steric hindrance, making the nucleophilic attack of tert-butanol on the protonated carboxylic acid less favorable compared to less hindered alcohols.[3][5]

• Suboptimal Catalyst Activity: Acid catalysts, such as sulfuric acid, are essential for protonating the carboxylic acid carbonyl, making it more electrophilic.[3] Insufficient catalyst loading or deactivation of the catalyst can lead to a sluggish and incomplete reaction.

Troubleshooting & Optimization:

Parameter	Recommended Action	Rationale
Water Removal	Use a Dean-Stark apparatus during the reaction when using a solvent like toluene.	Continuously removes water, driving the equilibrium towards the product side.[4]
Reaction Time & Temperature	Monitor the reaction progress by TLC or GC. While higher temperatures can increase the reaction rate, they also risk racemization. A balance is crucial.	Ensures the reaction goes to completion without significant side reactions. Temperatures above 60°C can lead to racemization.[5]
Catalyst	Ensure anhydrous conditions and use an appropriate catalyst loading (typically 1-5 mol%).	Water can deactivate the acid catalyst.[4]
Alternative Methods	Consider alternative esterification methods like the Steglich esterification using DCC and DMAP, or transesterification from the corresponding methyl ester.[5]	These methods can be more effective for sterically hindered alcohols, though they may introduce purification challenges.[5]

Experimental Protocol: Acid-Catalyzed Esterification with Dean-Stark Trap

• To a round-bottom flask equipped with a Dean-Stark trap and condenser, add (R)-2-hydroxy-3-phenylpropionic acid (1 eq.), tert-butanol (3-5 eq.), and toluene.

• Add concentrated sulfuric acid (0.02-0.05 eq.) dropwise with stirring.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Q2: I'm observing a loss of enantiomeric purity in my final product. What causes this racemization and how can I prevent it?

A2: Racemization, the formation of a 1:1 mixture of enantiomers, is a significant challenge in this synthesis, primarily due to the acidic conditions and elevated temperatures.

Causality: The primary mechanism for racemization of α-hydroxy esters involves the formation of an achiral enol or enolate intermediate.[6] The acidic proton on the α-carbon is susceptible to removal under acidic or basic conditions, especially at higher temperatures.[6][7] Once the planar enol is formed, reprotonation can occur from either face with equal probability, leading to a loss of the original stereochemistry.[8]

Caption: Racemization pathway of the α-hydroxy ester.

Strategies to Minimize Racemization:

Strategy	Description	Key Considerations
Lower Reaction Temperature	Perform the esterification at the lowest possible temperature that still allows for a reasonable reaction rate.	While effective, this may significantly increase the required reaction time.
Milder Acid Catalysts	Use milder acid catalysts like p-toluenesulfonic acid (p-TsOH) instead of sulfuric acid.	May require longer reaction times or slightly higher catalyst loading.
Enzymatic Methods	Employ enzymatic kinetic resolution using a lipase, such as Candida antarctica lipase B (CAL-B).[9]	This method offers excellent enantioselectivity under mild conditions but may require optimization of the enzyme, solvent, and acyl donor.[9]
Asymmetric Synthesis	Start from a prochiral ketone, tert-butyl 2-oxo-3-phenylpropanoate, and perform an asymmetric reduction using a chiral catalyst like the Corey-Bakshi-Shibata (CBS) catalyst.[9]	This approach builds the desired stereocenter with high control, avoiding the issue of racemizing a pre-existing chiral center.[9]

Q3: My reaction mixture contains significant byproducts. What are the most common side reactions and how can I suppress them?

A3: Besides racemization, other side reactions can occur, leading to a complex product mixture and difficult purification.

Common Side Reactions:

• Dehydration: Under strong acidic conditions and heat, the secondary alcohol can undergo dehydration to form tert-butyl 3-phenylpropenoate (tert-butyl cinnamate).

• tert-Butene Formation: The tert-butanol can be dehydrated to form isobutylene, which can then polymerize or react with other components in the mixture.

• Dimerization/Oligomerization: The starting carboxylic acid or the product ester can undergo intermolecular esterification to form dimers or oligomers, especially at high concentrations and temperatures.

Caption: Main and side reaction pathways.

Minimization Strategies:

Side Reaction	Mitigation Approach	Explanation
Dehydration	Use moderate temperatures and avoid prolonged reaction times after completion.	Reduces the likelihood of elimination reactions.
tert-Butene Formation	Maintain a controlled temperature and avoid excessive amounts of strong acid.	Minimizes the acid-catalyzed dehydration of tert-butanol.
Dimerization	Use a suitable solvent to maintain a relatively dilute reaction mixture.	Reduces the probability of intermolecular reactions.

By carefully controlling the reaction parameters and considering alternative synthetic strategies, the formation of these byproducts can be significantly reduced, leading to a cleaner reaction profile and easier purification.

References

• Benchchem. (n.d.). Benchmarking "Tert-butyl 2-hydroxy-3-phenylpropanoate" Synthesis: A Comparative Guide to Literature Methods.
• PrepChem.com. (n.d.). Synthesis of (e) t-Butyl 3-hydroxy-3-[2-(7-(3-trifluoromethylphenylthio)heptyl)phenyl]propanoate.
• ResearchGate. (n.d.). Esterification of 3-phenylpropionic acid (R1) and heptanoic acid (R2)....
• LGC Standards. (n.d.). 465777 S-tert-Butyl 2-hydroxy-3-phenylpropanoate CAS: 7622-23-3.
• MDPI. (2022). Synthesis and Stereochemical Characterization of a Novel Chiral α-Tetrazole Binaphthylazepine Organocatalyst.
• Benchchem. (n.d.). Preventing racemization during the synthesis of beta-hydroxy esters.
• ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS CATALYST. (n.d.).
• Sigma-Aldrich. (n.d.). (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.
• PubChem. (n.d.). (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate | C13H18O3 | CID 11276097.
• BLDpharm. (n.d.). 7622-23-3|(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.
• PubMed. (1993). Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids.
• Google Patents. (n.d.). EP0173921B1 - Process for the racemization of an alpha-amino acid.
• Journal of the American Chemical Society. (n.d.). Peptide Synthesis via Active Esters. IV. Racemization and Ring-Opening Reactions of Opitcally Active Oxazolones.
• 7.4 Racemization Assays. (n.d.).
• Organic Syntheses Procedure. (n.d.). (R)-2-(Benzhydrylidenamino)-3-Phenylpropanoic Acid tert-Butyl Ester.
• ResearchGate. (2021). Methyl 2-[(tert-Butoxycarbonyl)amino]-3-hydroxy-3-phenylpropanoate: Synthesis of Erythro (±) Isomer by Reduction and Threo (±) Isomer by Inversion Method | Request PDF.
• NIST WebBook. (n.d.). Benzenepropanoic acid, 3-phenylpropyl ester.
• United States Biological. (n.d.). S-tert-Butyl 2-hydroxy-3-phenylpropanoate - Data Sheet.
• Benchchem. (n.d.). Enantioselective Synthesis of Tert-butyl 2-hydroxy-3-phenylpropanoate: Application Notes and Protocols.
• The Royal Society of Chemistry. (n.d.). Enantioselective synthesis of anti- and syn-β-hydroxy-α-phenyl carboxylates via boron-mediated asymmetric aldol reaction.
• MedchemExpress.com. (n.d.). (S)-tert-butyl 1-hydroxy-3-phenylpropan-2-ylcarbamate.
• ChemSpider Synthetic Pages. (n.d.). Esterification of 2-bromo-3-phenylpropanoic acid.
• PubMed. (2004). Crystallization-induced chiral inversion as the key step for synthesis of (S)-2-acetylthio-3-phenylpropanoic acid from l-phenylalanine.
• Google Patents. (n.d.). US5786507A - Process for the preparation of 3-phenylpropionic acid.
• ChemRxiv. (n.d.). Synergistic Brønsted/Lewis Acid Catalyzed Aromatic Alkylation with Unactivated Tertiary Alcohols or Di-tert-Butylperoxide to Synthesize Quaternary Carbon Centers.
• ResearchGate. (n.d.). Synthetic route to methyl (S)-3-hydroxy-3-phenylpropanoate 24.

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Purification of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate from complex reaction mixtures

Welcome to the technical support center for the purification of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of isolating this chiral α-hydroxy ester from intricate reaction mixtures. Our goal is to provide practical, experience-driven advice in a direct question-and-answer format, moving beyond simple protocols to explain the underlying chemical principles that govern success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that form the foundation of a robust purification strategy.

Q1: What are the most common impurities I should expect when purifying (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate?

A1: The impurity profile is intrinsically linked to the synthetic route employed. Asymmetric reactions, such as Sharpless aminohydroxylation or aldol-type reactions, are common for producing α-hydroxy esters.[1][2] Consequently, your crude product may contain a variety of contaminants.

Causality: Understanding the source of impurities is the first step toward their removal. The primary culprits are typically unreacted starting materials, byproducts from side reactions, catalyst residues, and stereoisomers of the desired product.

Table 1: Common Impurities and Their Probable Origins

Impurity Class	Specific Examples	Probable Origin	Recommended Primary Removal Method
Starting Materials	Phenylacetic acid tert-butyl ester, Benzaldehyde	Incomplete reaction	Flash Column Chromatography
Stereoisomers	(R)-tert-Butyl 2-hydroxy-3-phenylpropanoate	Imperfect enantioselectivity of the synthesis	Preparative Chiral Chromatography or Recrystallization (if applicable)
Diastereomers	syn- or anti-isomers (from aldol reactions)	Imperfect diastereoselectivity of the synthesis	Flash Column Chromatography[2]
Reaction Byproducts	Benzyl alcohol, products from self-condensation	Side reactions, over-reduction	Liquid-Liquid Extraction, Flash Column Chromatography
Reagent-Derived	Triethylamine, catalyst ligands, inorganic salts	Reagents used in synthesis and work-up	Liquid-Liquid Extraction, Filtration

| Degradation Products | 2-hydroxy-3-phenylpropanoic acid | Acid-catalyzed hydrolysis of the tert-butyl ester | Avoid acidic conditions; use neutralized silica gel[3] |

Q2: I have my crude reaction mixture. What is the very first purification step I should take?

A2: Before any chromatographic or crystallization steps, a carefully planned aqueous work-up (liquid-liquid extraction) is essential. This is your first and best opportunity to remove a significant portion of water-soluble and highly polar or ionic impurities with minimal effort.

Expertise & Experience: The tert-butyl ester product is relatively non-polar and will strongly partition into a suitable organic solvent (e.g., ethyl acetate, dichloromethane, or tert-butyl methyl ether). Use a mild basic wash, such as saturated sodium bicarbonate solution, to remove any acidic starting materials or byproducts. Follow this with a brine wash to remove residual water and break up any emulsions.

Q3: How can I accurately assess the chemical purity and enantiomeric excess (ee) of my product?

A3: Purity assessment is a two-part process requiring different analytical techniques.

• Chemical Purity: High-Performance Liquid Chromatography (HPLC) with a standard achiral column (like a C18) or Gas Chromatography (GC) will resolve the target compound from most chemical impurities. Proton NMR (¹H NMR) is also invaluable for identifying and quantifying residual solvents or known impurities.

• Enantiomeric Excess (ee): This requires a chiral analytical method. Chiral HPLC is the gold standard.[4] You must use a Chiral Stationary Phase (CSP) that can differentiate between the (S) and (R) enantiomers.[5] Polysaccharide-based columns (e.g., those with cellulose or amylose derivatives) are often a good starting point for screening.[6]

Q4: What are the main purification strategies for achieving high purity of the target compound?

A4: A multi-step approach is typically required. The optimal workflow depends on the specific impurities present but generally follows a set logic.

Trustworthiness: Each step in the purification process validates the next. An effective extraction simplifies chromatography, which in turn provides a product pure enough for successful crystallization or final analysis.

Caption: General purification strategy for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Section 2: Troubleshooting Guide

This section tackles specific problems you may encounter during the purification process.

Problem: My crude product is a persistent oil and will not crystallize.

Q: I've removed the solvent and am left with a thick oil. I've tried cooling it and scratching the flask, but it won't solidify. What should I do?

A: This is a very common issue. The inability to crystallize often indicates the presence of significant impurities that are disrupting the crystal lattice formation.

Recommended Actions & Rationale:

• Do Not Over-Concentrate: First, ensure you haven't trapped residual solvent. Re-dissolve the oil in a small amount of a volatile solvent like dichloromethane and concentrate it again under high vacuum.

• Proceed to Chromatography: Do not waste significant time trying to crystallize a very impure product. Oils are perfectly suitable for loading onto a silica gel column. Flash column chromatography is designed to handle complex mixtures and is the most logical next step.[2]

• Solvent Titration (for moderately pure oils): If you have reason to believe the product is >80-90% pure, you can attempt to induce crystallization. Dissolve the oil in a minimal amount of a good solvent (e.g., tert-butyl methyl ether, toluene). Slowly add a poor solvent (e.g., hexanes, heptane) dropwise until the solution becomes faintly cloudy. Warm the solution gently until it becomes clear again, then allow it to cool slowly to room temperature, followed by cooling in a refrigerator.

Problem: Flash column chromatography gives poor separation of my product and a close-running impurity.

Q: On TLC, my product and an unknown impurity have very similar Rf values (e.g., 0.30 and 0.35). How can I improve my chromatographic separation?

A: Achieving good separation between compounds with similar polarities requires careful optimization of the chromatographic conditions.

Expertise & Experience: The choice of solvent system is paramount. The "like dissolves like" principle extends to chromatography; a solvent system that interacts differently with your two compounds can pull them apart.

Caption: Troubleshooting workflow for poor chromatographic separation.

Table 2: Recommended Starting Conditions for Flash Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective choice for compounds with hydroxyl and ester groups.
Mobile Phase (TLC)	Hexanes:Ethyl Acetate (EtOAc)	Start with 4:1 or 3:1 ratio. This combination offers a good polarity range.
Target Rf	0.25 - 0.35	Provides the optimal balance between resolution and run time on the column.

| Column Loading | 1-5% of silica gel mass | Overloading is a primary cause of poor separation. For a 40g silica column, use no more than 2g of crude material. |

Problem: My final product has low enantiomeric excess (ee).

Q: My chiral HPLC analysis shows two peaks, and the ee is only 80%. Can I improve this with purification?

A: An 80% ee indicates a significant amount (10%) of the undesired (R)-enantiomer. Removing this enantiomer is challenging and often requires specialized techniques.

Recommended Actions & Rationale:

• Recrystallization: This can sometimes be effective for enantiomeric enrichment. The principle relies on the possibility that the racemic mixture and the pure enantiomer have different solubilities or crystal packing energies. You must systematically screen various solvents (e.g., isopropanol, ethyl acetate/hexanes, toluene) and check the ee of the resulting crystals and the mother liquor by chiral HPLC. This is an empirical process and success is not guaranteed.

• Preparative Chiral Chromatography: This is the most direct and often most effective method for separating enantiomers at a preparative scale.[7] It uses the same principles as analytical chiral HPLC but with larger columns and higher sample loads. This technique requires specialized equipment.

• Review the Synthesis: The most common cause of low ee is a suboptimal asymmetric synthesis. It is often more efficient to re-optimize the reaction conditions (catalyst, temperature, solvent) to improve the initial ee rather than attempting a difficult separation.

Problem: The product appears to be degrading during purification on silica gel.

Q: After column chromatography, my NMR shows a new peak consistent with the carboxylic acid, and my yield is low. What's happening?

A: The tert-butyl ester group is labile under acidic conditions. Standard silica gel is slightly acidic (pH ~6-7) and can catalyze the hydrolysis of the ester back to the carboxylic acid, especially if the chromatography run is long or if certain solvents (like methanol) are used in high concentration.

Recommended Actions & Rationale:

• Neutralize the Silica Gel: Before packing the column, prepare a slurry of the silica gel in your starting mobile phase containing 0.5-1% triethylamine (v/v).[3] This will neutralize the acidic sites on the silica surface and prevent degradation.

• Use an Alternative Mobile Phase: Avoid using protic solvents like methanol if possible. A gradient of hexanes/tert-butyl methyl ether (t-BuOMe) is an excellent, less acidic alternative to hexanes/ethyl acetate.

• Work Quickly: Do not let the product sit on the column for an extended period. Prepare your fractions and elute the column efficiently.

Section 3: Detailed Experimental Protocols

These protocols provide step-by-step guidance for the key purification and analysis stages.

Protocol 1: Work-up and Liquid-Liquid Extraction

Objective: To remove inorganic salts, water-soluble reagents, and acidic/basic impurities from the crude reaction mixture.

• Dilution: Dilute the crude reaction mixture with a suitable organic solvent (e.g., 10 volumes of ethyl acetate).

• Aqueous Wash: Transfer the solution to a separatory funnel. Wash sequentially with:

  • 1 M HCl (if basic impurities like amines are present).

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (to remove acidic components). Perform this wash until no more gas evolution is observed.

  • Water.

  • Saturated aqueous sodium chloride (Brine).

• Drying: Dry the separated organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration & Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Protocol 2: Flash Column Chromatography (Achiral)

Objective: To separate the target compound from impurities with different polarities.

• TLC Analysis: Determine an appropriate mobile phase by TLC. A system of Hexanes:Ethyl Acetate that gives the product an Rf of ~0.3 is ideal.

• Column Packing: Pack a glass column with silica gel (230-400 mesh) as a slurry in the initial, low-polarity mobile phase.

• Sample Loading: Adsorb the crude product onto a small amount of silica gel (~2-3x the mass of the product). After drying, carefully load this solid onto the top of the packed column. This "dry loading" technique generally provides better resolution than loading the sample as a concentrated solution.

• Elution: Begin elution with the low-polarity mobile phase. Gradually increase the polarity by increasing the percentage of the more polar solvent (e.g., ethyl acetate).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Chiral HPLC Analysis for Enantiomeric Excess (ee) Determination

Objective: To quantify the ratio of (S) and (R) enantiomers in a purified sample.

• Column Selection: Choose a suitable chiral column. A good starting point is a polysaccharide-based CSP such as a CHIRALPAK® or a CHIRALCEL® column.

• Mobile Phase Preparation: Chiral separations are highly sensitive to the mobile phase.[8] A typical mobile phase for normal-phase chiral HPLC is a mixture of a non-polar solvent (like hexanes or heptane) and an alcohol modifier (like isopropanol or ethanol). A common starting point is 90:10 Hexane:Isopropanol.

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in the mobile phase.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the sample.

  • Integrate the peak areas for the two enantiomers.

• Calculation: Calculate the enantiomeric excess using the formula:

  • ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Table 3: Troubleshooting Chiral HPLC Analysis

Symptom	Possible Cause	Suggested Action
No separation (single peak)	Incorrect CSP or mobile phase	Screen different chiral columns. Adjust the ratio of alcohol modifier in the mobile phase.[8]
Poor resolution (overlapping peaks)	Suboptimal mobile phase or temperature	Decrease the percentage of the alcohol modifier. Lowering the column temperature can sometimes increase selectivity.[8]
Broad or tailing peaks	Secondary interactions, column overload	Add a small amount of an acid or base modifier (e.g., 0.1% trifluoroacetic acid or diethylamine). Dilute the sample.

| Elution order is unknown | N/A | Inject an authentic racemic standard to confirm peak identities if available. |

References

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• PubChem. (n.d.). tert-Butyl 3-hydroxypropanoate. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Chromatography Today. (2020, May 20). Trouble with chiral separations. Retrieved January 17, 2026, from [Link]

• Kino, K., et al. (2003). Asymmetric Synthesis of β-Hydroxy Esters and α-Alkyl-β-hydroxy Esters by Recombinant Escherichia coli Expressing Enzymes from Baker's Yeast. The Journal of Organic Chemistry, 68(20), 7773–7778. [Link]

• ResearchGate. (2010). ChemInform Abstract: α-Hydroxy Ketones as Useful Templates in Asymmetric Reactions. Retrieved January 17, 2026, from [Link]

• BGB Analytik. (n.d.). CHIRAL Handbook. Retrieved January 17, 2026, from [Link]

• PubMed Central. (2022). Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. Molecules, 27(15), 4983. [Link]

• Organic Syntheses. (2011). (R)-2-(Benzhydrylidenamino)-3-Phenylpropanoic Acid tert-Butyl Ester. Org. Synth., 88, 398. [Link]

• AOCS. (n.d.). The Chromatographic Resolution of Chiral Lipids. Retrieved January 17, 2026, from [Link]

• ScienceDirect. (n.d.). Chiral Drug Separation. Retrieved January 17, 2026, from [Link]

• RSC Publishing. (2018). Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules. RSC Advances, 8(14), 7485-7528. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of α-hydroxy carboxylic acids, esters and amides. Retrieved January 17, 2026, from [Link]

• Chem-Supply. (n.d.). tert-Butyl-(2S,3S)-3-amino-2-hydroxy-3-phenylpropanoate SDS. Retrieved January 17, 2026, from [Link]

• The Royal Society of Chemistry. (2013). Enantioselective synthesis of anti- and syn-β-hydroxy-α-phenyl carboxylates via boron-mediated asymmetric aldol reaction. Chemical Communications, 49(68), 7522-7524. [Link]

• Organic Syntheses. (2005). (RS)-(+)-tert-Butyl tert-butanethiosulfinate. Org. Synth., 82, 1. [Link]

• Google Patents. (2014). CN103664612A - Synthetic method for methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl) propionate.

• PubChem. (n.d.). 2-Hydroxy-3-phenylpropanal. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

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Strategies for improving the stereoselectivity of reactions with (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Welcome to the technical support center for optimizing stereoselective reactions involving (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the stereochemical outcome of their synthetic transformations. The following question-and-answer format addresses common challenges and provides expert insights grounded in established chemical principles.

I. Frequently Asked Questions (FAQs)

Q1: What are the key structural features of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate that influence stereoselectivity?

A1: The stereochemical outcome of reactions involving (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is primarily dictated by three key features:

• The α-Stereocenter: The inherent (S)-configuration at the α-carbon is the foundation of its use as a chiral building block. This center directly influences the facial selectivity of approaching reagents.

• The α-Hydroxy Group: This functional group is crucial for directing stereoselectivity, particularly through chelation control. The lone pairs on the oxygen can coordinate to a Lewis acidic metal center, creating a rigid cyclic intermediate that blocks one face of the molecule.[1][2]

• The Bulky tert-Butyl Ester: This sterically demanding group plays a significant role in dictating the conformational preferences of the molecule and its reactive intermediates. It can sterically hinder the approach of reagents from certain trajectories, thereby enhancing facial bias.

Q2: I am observing poor diastereoselectivity in an alkylation reaction of the enolate derived from (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. What are the likely causes and how can I improve it?

A2: Poor diastereoselectivity in the alkylation of the enolate of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate often stems from a lack of rigid conformational control in the transition state. Here’s a breakdown of potential issues and solutions:

• Incomplete Enolate Formation: If enolization is not quantitative, the remaining starting material can react with the product, leading to complex mixtures. Using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) in a stoichiometric amount is crucial for clean and complete enolate formation.[3][4]

• Lack of Chelation Control: The stereochemistry of this alkylation is highly dependent on the formation of a rigid lithium chelate between the enolate oxygen and the α-hydroxy group. This chelate effectively blocks one face of the enolate, directing the incoming electrophile to the opposite face.[5]

  • Troubleshooting:

    • Solvent Choice: Use non-coordinating solvents like THF at low temperatures (e.g., -78 °C) to favor the formation and stability of the lithium chelate. Coordinating solvents can compete with the α-hydroxy group for binding to the lithium cation, disrupting the chelate.

    • Counterion Effects: While lithium is commonly used, exploring other alkali metal enolates (e.g., sodium or potassium) can sometimes alter the aggregation state and rigidity of the chelate, potentially improving diastereoselectivity.[6]

• Electrophile Reactivity: Highly reactive electrophiles may react too quickly, before the chelated enolate can adopt its most stable conformation. If possible, use a less reactive electrophile or add it slowly at a very low temperature.

Experimental Protocol: Diastereoselective Alkylation of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

• Preparation: In an oven-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in anhydrous THF (0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Enolate Formation: Slowly add 1.1 equivalents of freshly prepared LDA solution in THF dropwise to the cooled solution. Stir for 1 hour at -78 °C to ensure complete enolate formation.

• Alkylation: Add 1.2 equivalents of the alkyl halide dropwise to the enolate solution at -78 °C.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC.

• Quenching: Once the reaction is complete, quench by slowly adding a saturated aqueous solution of NH₄Cl.

• Workup: Allow the mixture to warm to room temperature, extract with an appropriate organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification and Analysis: Purify the crude product by flash column chromatography and determine the diastereomeric ratio by ¹H NMR or chiral HPLC analysis.

Q3: I am attempting a Mitsunobu reaction to invert the stereocenter of the α-hydroxy group, but I am getting low yields and retention of configuration. What is going wrong?

A3: The Mitsunobu reaction is a powerful tool for achieving a clean inversion of stereochemistry at a secondary alcohol center.[7][8] However, several factors can lead to poor outcomes:

• Mechanism and Inversion: The reaction proceeds through an SN2 displacement of an in-situ formed oxyphosphonium salt by the nucleophile (e.g., a carboxylate).[7][9] This backside attack is responsible for the inversion of configuration.

• Potential Pitfalls and Solutions:

  • Steric Hindrance: The bulky tert-butyl group and the adjacent phenyl group can sterically hinder the backside attack required for inversion.

    • Solution: Consider using less sterically demanding Mitsunobu reagents. For example, di-tert-butyl azodicarboxylate (DBAD) can sometimes be more effective than diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) in sterically congested systems.

  • pKa of the Nucleophile: The acidity of the nucleophile is critical. If the nucleophile is not acidic enough (generally pKa < 13), it may not be fully deprotonated by the betaine intermediate, leading to side reactions.

    • Solution: Ensure your nucleophile (e.g., carboxylic acid) is sufficiently acidic. If necessary, use a more acidic pronucleophile.

  • Reaction Conditions:

    • Temperature: Running the reaction at lower temperatures (e.g., 0 °C to -20 °C) can often improve selectivity and minimize side reactions.[10]

    • Order of Addition: The order of reagent addition can be crucial. A common successful protocol is to add the azodicarboxylate slowly to a solution of the alcohol, triphenylphosphine, and the nucleophile in an appropriate solvent like THF.

Visualization: Mitsunobu Reaction Workflow

Caption: Generalized workflow of the Mitsunobu reaction leading to inversion of stereochemistry.

II. Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Diastereoselectivity in Aldol Addition	1. Incorrect Lewis Acid: The choice of Lewis acid is critical for controlling the transition state geometry.[11] 2. Non-Chelating Conditions: The reaction may be proceeding through a non-chelation controlled (Felkin-Anh) pathway.[2][12][13] 3. Temperature Too High: Higher temperatures can lead to lower selectivity.	1. Screen Lewis Acids: Use chelating Lewis acids like MgBr₂, ZnBr₂, or TiCl₄ to favor a rigid, chelate-controlled transition state.[11] Avoid non-chelating Lewis acids like BF₃·OEt₂ if the Cram-chelate product is desired. 2. Solvent Selection: Employ non-coordinating solvents such as dichloromethane or toluene to promote chelation.[1] 3. Optimize Temperature: Conduct the reaction at low temperatures (e.g., -78 °C to -40 °C) to maximize diastereoselectivity.
Epimerization at the α-carbon	1. Basic Reaction or Workup Conditions: The α-proton can be acidic, especially in the presence of a base, leading to racemization. 2. Prolonged Reaction Times at Elevated Temperatures: This can provide the energy needed to overcome the barrier to epimerization.	1. Maintain Neutral or Acidic pH: During workup and purification, use mildly acidic or neutral conditions to prevent enolate formation. 2. Minimize Reaction Time and Temperature: Optimize the reaction to proceed as quickly and at as low a temperature as possible.
Formation of Side Products in Grignard Reactions	1. Deprotonation of α-Hydroxy Group: The Grignard reagent is a strong base and can deprotonate the alcohol, consuming the reagent. 2. Reduction of the Ester: Some Grignard reagents with β-hydrogens can act as reducing agents.	1. Use Excess Grignard Reagent: Employ at least two equivalents of the Grignard reagent – one to deprotonate the alcohol and the second to act as the nucleophile. 2. Protecting Group Strategy: Protect the α-hydroxy group with a suitable protecting group (e.g., silyl ether) before the Grignard addition. Note that bulky silyl groups typically favor Felkin-Anh addition products over chelation-controlled products.[12][13]

Visualization: Chelation vs. Non-Chelation Control

Caption: Comparison of chelation-controlled and non-chelation-controlled reaction pathways.

III. References

• Overriding Felkin Control: A General Method for Highly Diastereoselective Chelation-Controlled Additions to α-Silyloxy Aldehydes. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from

• A Surprising Mechanistic “Switch” in Lewis Acid Activation: A Bifunctional, Asymmetric Approach to α-Hydroxy Acid Derivatives. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from

• Highly Diastereoselective Chelation-controlled Additions to α-Silyloxy Ketones. (2011, May 2). National Institutes of Health. Retrieved January 17, 2026, from

• Alpha'-hydroxy Enones as Achiral Templates for Lewis Acid-Catalyzed Enantioselective Diels-Alder Reactions. (2003, November 19). PubMed. Retrieved January 17, 2026, from

• Chelation-Controlled Additions to Chiral α- and β-Silyloxy, α-Halo, and β-Vinyl Carbonyl Compounds. (2017, September 19). PubMed. Retrieved January 17, 2026, from

• Mitsunobu Reaction. (n.d.). Chemistry Steps. Retrieved January 17, 2026, from

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from

• The Allylic Alkylation of Ketone Enolates. (2020, September 10). National Institutes of Health. Retrieved January 17, 2026, from

• 22.7: Alkylation of Enolate Ions. (2023, February 12). Chemistry LibreTexts. Retrieved January 17, 2026, from

• Recent Advances in the Mitsunobu Reaction. (n.d.). Atlanchim Pharma. Retrieved January 17, 2026, from

• Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. (2025, February 17). Royal Society of Chemistry. Retrieved January 17, 2026, from

• 11.09 Alkylation of Enolates. (2019, August 25). YouTube. Retrieved January 17, 2026, from

• Stereo chemical model for the alkylation of Li-enolate derived from trans-8. (n.d.). ResearchGate. Retrieved January 17, 2026, from

• 9.4: Diastereoselective Addition to Aldehydes and Ketones. (2020, August 15). Chemistry LibreTexts. Retrieved January 17, 2026, from

• Chapter 1: Enolate Alkylations. (n.d.). Retrieved January 17, 2026, from

• Chelation control and Felkin-Anh. (n.d.). University of Michigan. Retrieved January 17, 2026, from

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• 10. Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08573F [pubs.rsc.org]
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• 13. Highly Diastereoselective Chelation-controlled Additions to α-Silyloxy Ketones - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions (temperature, solvent, catalyst) for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Welcome to the dedicated technical support guide for the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important chiral synthesis. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the asymmetric reduction of tert-butyl benzoylformate or related synthetic routes.

The synthesis of enantiomerically pure β-hydroxy esters like (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a critical step in the development of numerous pharmaceuticals.[1] Achieving high yield and, more importantly, high enantiomeric excess (e.e.) requires careful optimization of reaction parameters. This guide is structured to provide not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your own laboratory settings.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate?

A1: Two predominant methods are employed for this synthesis:

• Asymmetric Reduction: This involves the enantioselective reduction of a prochiral ketone, typically tert-butyl 2-oxo-3-phenylpropanoate (tert-butyl benzoylformate). This is often achieved using chiral catalysts like the Corey-Bakshi-Shibata (CBS) catalyst.[1]

• Enzymatic Kinetic Resolution: This method starts with a racemic mixture of tert-butyl 2-hydroxy-3-phenylpropanoate. A lipase, such as Candida antarctica lipase B (CAL-B), is used to selectively acylate one enantiomer, allowing for the separation of the desired (S)-enantiomer.[1]

Q2: My enantiomeric excess (e.e.) is consistently low. What are the primary factors I should investigate?

A2: Low enantiomeric excess is a frequent challenge in asymmetric catalysis.[2] The key factors to scrutinize are:

• Catalyst Integrity: Ensure your chiral catalyst is of high purity and has been stored correctly, especially if it is sensitive to air or moisture. The enantiomeric purity of the catalyst itself directly impacts the product's e.e.[3]

• Reaction Temperature: Temperature has a profound effect on enantioselectivity. Often, lower temperatures favor higher e.e. by increasing the energy difference between the diastereomeric transition states.[4] However, there is an optimal range, as excessively low temperatures can slow the reaction to an impractical rate.[5][6]

• Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence the catalyst's conformation and, consequently, the stereochemical outcome.[7][8]

• Non-Catalytic Background Reaction: A competing, non-selective reaction pathway can erode the enantiomeric excess. For instance, in borane reductions, a direct, uncatalyzed reduction of the ketone can occur, producing a racemic product.[5][9][10]

Q3: How do I choose the optimal solvent for my reaction?

A3: Solvent selection is critical and often requires empirical screening. Here are some guiding principles:

• Polarity: In many asymmetric reactions, non-polar solvents lead to higher enantioselectivity.[8] This is because polar solvents can stabilize transition states in a way that reduces the chiral induction from the catalyst.[8]

• Coordinating Ability: Solvents like THF can coordinate with metal-based catalysts or reagents like borane, influencing their reactivity and selectivity.[5][10]

• Solubility: All reactants and the catalyst must be sufficiently soluble at the reaction temperature to ensure a homogeneous reaction mixture.

Troubleshooting Guide: Asymmetric Reduction of tert-Butyl Benzoylformate

This section addresses specific issues you might encounter during the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate via asymmetric reduction.

Issue 1: Low or No Product Conversion

Possible Causes & Solutions

• Inactive Catalyst:

  • Diagnosis: The catalyst may have degraded due to improper storage or handling. Air- and moisture-sensitive catalysts require inert atmosphere techniques.

  • Solution: Use a fresh batch of catalyst or repurify the existing stock. Ensure rigorous anhydrous and anaerobic conditions are maintained throughout the setup and reaction.

• Ineffective Reducing Agent:

  • Diagnosis: The reducing agent (e.g., borane dimethyl sulfide, catecholborane) may have decomposed.

  • Solution: Use a freshly opened bottle or titrate the reducing agent to determine its active concentration before use.

• Sub-optimal Temperature:

  • Diagnosis: The reaction temperature might be too low, leading to a prohibitively slow reaction rate.

  • Solution: While lower temperatures often improve enantioselectivity, there is a trade-off with reaction time. Incrementally increase the temperature (e.g., from -78°C to -40°C) and monitor the conversion by TLC or GC.

Issue 2: Low Enantiomeric Excess (e.e.)

Possible Causes & Solutions

• Incorrect Reaction Temperature:

  • Diagnosis: The temperature may be too high, leading to a decrease in enantioselectivity. The rate of the non-catalytic background reaction often increases more rapidly with temperature than the catalyzed reaction.[5][10]

  • Solution: Screen a range of temperatures. For many oxazaborolidine-catalyzed reductions, the optimal temperature for achieving high e.e. is often between 20°C and 30°C.[9][10] However, for other systems, much lower temperatures may be required.[6]

• Inappropriate Solvent:

  • Diagnosis: The solvent may be interfering with the chiral environment of the catalyst.

  • Solution: Conduct a solvent screen. Start with non-polar solvents like toluene or hexane and compare the results with more polar, coordinating solvents like THF or dichloromethane.[5][10]

• Moisture Contamination:

  • Diagnosis: Traces of water can react with the reducing agent and interfere with the catalyst, promoting an achiral reaction pathway.[4]

  • Solution: Ensure all glassware is oven-dried, and solvents are rigorously dried using appropriate methods (e.g., distillation from sodium/benzophenone for THF).

Data Summary: Impact of Reaction Parameters

The following table summarizes the general effects of key parameters on the asymmetric reduction of a prochiral ketone.

Parameter	General Effect on Conversion	General Effect on Enantioselectivity (e.e.)	Rationale
Temperature	Increases with temperature	Often decreases at higher temperatures[5]	Higher temperatures increase reaction rates but can reduce the energy difference between diastereomeric transition states, favoring the racemic background reaction.[5][10]
Solvent Polarity	Variable	Often higher in non-polar solvents[8]	Polar solvents can stabilize transition states in a way that diminishes the catalyst's stereochemical control.[8]
Catalyst Loading	Increases with loading	Generally high, but can be affected by aggregation at high concentrations	Sufficient catalyst is needed to outcompete the background reaction.

Experimental Protocols

General Protocol for Asymmetric Reduction using a CBS Catalyst

This is a representative protocol and should be optimized for your specific substrate and setup.

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), add the chiral catalyst (e.g., (S)-2-Methyl-CBS-oxazaborolidine, 5-10 mol%) to a flame-dried flask containing a stirrer bar.

• Solvent Addition: Add freshly distilled, anhydrous solvent (e.g., THF or toluene) via syringe.

• Cooling: Cool the solution to the desired temperature (e.g., -20°C to 0°C) in a suitable cooling bath.

• Reducing Agent Addition: Slowly add the borane source (e.g., borane dimethyl sulfide complex) dropwise to the catalyst solution. Stir for 10-15 minutes.

• Substrate Addition: Dissolve the tert-butyl benzoylformate in the anhydrous reaction solvent and add it slowly to the reaction mixture over 30-60 minutes using a syringe pump to maintain a low substrate concentration.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC analysis.

• Quenching: Once the reaction is complete, quench it by the slow, dropwise addition of methanol at the reaction temperature.

• Work-up: Allow the mixture to warm to room temperature. Dilute with an organic solvent like ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Chiral Analysis: Determine the enantiomeric excess of the purified (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate using chiral HPLC or GC.

Visualizing Workflows and Troubleshooting

General Troubleshooting Workflow for Asymmetric Synthesis

Caption: A general workflow for troubleshooting common issues in asymmetric synthesis.

Decision Tree for Low Enantiomeric Excess

Caption: A decision-making guide for troubleshooting low enantiomeric excess.

References

• Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system. The Journal of Organic Chemistry. [Link]

• Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic B - American Chemical Society. American Chemical Society Publications. [Link]

• Solvent effects in homogeneous asymmetric catalysis. Journal of the Chemical Society, Chemical Communications (RSC Publishing). [Link]

• Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System. The Journal of Organic Chemistry - ACS Publications. [Link]

• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. RSC Publishing. [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. PMC - NIH. [Link]

• Asymmetric Catalysis in Chiral Solvents: Chirality Transfer with Amplification of Homochirality through a Helical Macromolecular Scaffold. ACS Central Science - ACS Publications. [Link]

• Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System | Request PDF. ResearchGate. [Link]

• Understanding and quantifying the impact of solute–solvent van der Waals interactions on the selectivity of asymmetric catalytic transformations. Chemical Science (RSC Publishing). [Link]

• DNA–Based Asymmetric Catalysis: Role of Ionic Solvents and Glymes. PMC. [Link]

• Optimization of reaction conditions The optimization of reaction... | Download Scientific Diagram. ResearchGate. [Link]

• Optimization of reaction conditions. a | Download Table. ResearchGate. [Link]

• Synthesis of (e) t-Butyl 3-hydroxy-3-[2-(7-(3-trifluoromethylphenylthio)heptyl)phenyl]propanoate. PrepChem.com. [Link]

• Scaffold-Oriented Asymmetric Catalysis: Conformational Modulation of Transition State Multivalency during a Catalyst-Controlled Assembly of a Pharmaceutically Relevant Atropisomer. PMC - NIH. [Link]

• Process Optimization and Thermal Hazard Study for the Preparation of TBPB by a Two–Step Reaction. MDPI. [Link]

• (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate | C13H18O3 | CID 11276097. PubChem. [Link]

• .alpha.-Hydroxy esters as chiral reagents: asymmetric synthesis of 2-arylpropionic acids. Journal of the American Chemical Society. [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC - PubMed Central. [Link]

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G Myers Research Group. [Link]

• The Challenges and Solutions of Chiral Drug Preparation Techniques. SCIREA. [Link]

• Enantiomeric impurities in chiral synthons, catalysts, and auxiliaries. Part 3. PMC - NIH. [Link]

• Enantioselective synthesis of anti- and syn-β-hydroxy-α-phenyl carboxylates via boron-mediated asymmetric aldol reaction. The Royal Society of Chemistry. [Link]

• Optimization of the reaction conditions a . | Download Scientific Diagram. ResearchGate. [Link]

• Synthesis of Chiral Tertiary Alcohol: Significant Developments. MSU chemistry. [Link]

• CN101973858A - Method for synthesizing tert-butylated hydroxyanisole through solid-liquid-phase reaction.

• Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. Green Chemistry (RSC Publishing). [Link]

• Catalytic asymmetric transformations of racemic α-borylmethyl-(E)-crotylboronate via kinetic resolution or enantioconvergent reaction pathways. PMC - NIH. [Link]

• tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C-H Bonds. PubMed. [Link]

• Asymmetric Alkylation of a tert Butyl Benzophenone Schiff Base Derivative in Water. MDPI. [Link]

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• 3. Enantiomeric impurities in chiral synthons, catalysts, and auxiliaries. Part 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solvent effects in homogeneous asymmetric catalysis - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02197A [pubs.rsc.org]
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Troubleshooting low yields in the preparation of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Technical Support Center: (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate Synthesis

From the Desk of the Senior Application Scientist

Welcome to the technical support hub for the synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. This chiral ester is a valuable building block in the development of various bioactive molecules. However, its preparation, particularly involving the sterically demanding tert-butyl group, presents unique challenges that can often lead to disappointing yields.

This guide is structured as a series of troubleshooting questions and answers, moving from common pitfalls to more nuanced optimization strategies. My goal is to provide not just solutions, but also the underlying chemical principles, empowering you to diagnose and resolve issues in your own laboratory settings.

Troubleshooting Guide: Addressing Low Yields

Low yields in this synthesis are common, but almost always traceable to a few key factors related to the reactants and reaction conditions. Let's dissect the most frequent problems.

Q1: My yield is extremely low or I'm isolating no product at all. The main starting material I recover is (S)-3-phenyllactic acid. What's going wrong?

This is the most common and frustrating issue. The root cause often lies in the inherent difficulty of esterifying a carboxylic acid with a tertiary alcohol like tert-butanol.

Primary Cause: Side Reactions of tert-Butanol

Under the strong acidic conditions typical of a classic Fischer esterification (e.g., H₂SO₄), tert-butanol is highly prone to an E1 elimination side reaction.[1] The acid protonates the alcohol's hydroxyl group, which then leaves as a water molecule to form a stable tertiary carbocation. This carbocation is more likely to lose a proton to form isobutylene gas than it is to be attacked by the carboxylic acid.[2][3] This dehydration pathway is often much faster than the desired esterification, consuming your alcohol and halting the reaction.[1]

Secondary Cause: Steric Hindrance

The bulky nature of the tert-butyl group physically obstructs the alcohol's oxygen from attacking the carbonyl carbon of the carboxylic acid.[4] This steric hindrance significantly slows down the rate of the desired nucleophilic acyl substitution, allowing competing side reactions like dehydration to dominate.[3]

dot

Caption: Figure 1. Competing reactions in acid-catalyzed tert-butylation.

Recommended Solutions:

• Switch to a Milder, Non-Acidic Method: Avoid Fischer esterification. The most reliable alternative is using a carbodiimide coupling agent like N,N'-Dicyclohexylcarbodiimide (DCC) with a catalyst such as 4-Dimethylaminopyridine (DMAP).[5][6] This method activates the carboxylic acid, making it highly reactive towards the alcohol under much milder, neutral conditions, thus circumventing the dehydration issue.

• Use a Dedicated tert-Butylating Agent: Modern methods employ reagents designed specifically for this transformation, such as using bis(trifluoromethanesulfonyl)imide (Tf₂NH) in tert-butyl acetate, which serves as both the solvent and the alkylating source.[7][8][9] This approach is fast, high-yielding, and avoids many traditional pitfalls.

Q2: I'm using a DCC/DMAP coupling method, but my yield is still below 50%. What should I check?

While DCC coupling is superior to acid catalysis for this transformation, it has its own set of requirements for success.

Possible Causes & Solutions:

• Presence of Water: Carbodiimides react readily with water. Any moisture in your reagents or solvents will consume the DCC and halt the reaction.

  • Action: Ensure all glassware is oven-dried. Use anhydrous solvents (e.g., from a solvent purification system or a freshly opened bottle over molecular sieves). Dry your starting (S)-3-phenyllactic acid under vacuum if it is not completely dry.[6]

• Inefficient Carboxylic Acid Activation: The formation of the active O-acylisourea intermediate may be slow.

  • Action: Ensure you are using a catalytic amount of DMAP (typically 5-10 mol%). DMAP is the true catalyst that forms a highly reactive DMAP-acylpyridinium intermediate. The reaction is often performed at 0 °C initially and then allowed to warm to room temperature.[6]

• Byproduct Formation: The primary side reaction in DCC couplings is the formation of an N-acylurea byproduct. This occurs when the activated O-acylisourea intermediate rearranges before the alcohol can attack.

  • Action: This rearrangement is often minimized by the presence of DMAP and by controlling the temperature.[6] Adding the DCC slowly to the mixture of the carboxylic acid, alcohol, and DMAP at 0 °C can help suppress this side reaction.

• Incorrect Stoichiometry: Using incorrect molar ratios will result in unreacted starting material.

  • Action: A slight excess (1.1 to 1.2 equivalents) of both the alcohol (tert-butanol) and the coupling agent (DCC) relative to the carboxylic acid is often beneficial to drive the reaction to completion.

Table 1: Comparison of Common Synthetic Methods

Method	Key Reagents	Typical Yield	Key Advantages	Potential Drawbacks
Acid-Catalyzed Esterification	(S)-3-Phenyllactic acid, tert-butanol, H₂SO₄	< 20% (often ~0%)	Inexpensive, simple reagents.	Severe tert-butanol dehydration[1][2]; Risk of racemization at high temperatures.[5]
DCC/DMAP Coupling	(S)-3-Phenyllactic acid, tert-butanol, DCC, DMAP	60-85%	Mild conditions, avoids dehydration, preserves stereochemistry.[5]	DCC is a sensitizer; byproduct (DCU) removal necessary.[6]
Tf₂NH Catalysis	(S)-3-Phenyllactic acid, tert-butyl acetate, Tf₂NH	> 90%	Very high yields, fast, mild conditions.[8][9]	Reagents are more specialized and expensive.

Q3: I've isolated a product, but my final yield is low after purification. Where could I be losing my compound?

Product loss during workup and purification is a common issue, especially given the properties of the tert-butyl ester.

Possible Causes & Solutions:

• Hydrolysis During Workup: The tert-butyl ester group is a protecting group specifically chosen for its sensitivity to acid.[7][10] If you use an acidic wash (e.g., 1M HCl) during your aqueous workup to remove basic components like DMAP, you risk cleaving your product back to the starting carboxylic acid.

  • Action: Perform the workup carefully. After the reaction, filter off the dicyclohexylurea (DCU) byproduct. Wash the organic layer with a mild base like saturated sodium bicarbonate (NaHCO₃) solution to remove unreacted acid and acidic residues, followed by a brine wash.

• Difficult DCU Removal (DCC method): The dicyclohexylurea (DCU) byproduct from the DCC coupling is a white solid that is poorly soluble in many common solvents and can sometimes trap the product, reducing the isolated yield.[6]

  • Action: Most of the DCU can be removed by simple filtration at the end of the reaction. Cooling the reaction mixture in an ice bath before filtration can sometimes help precipitate more of it. If some DCU remains in your crude product, it can typically be removed during silica gel chromatography as it has very low polarity and will elute with non-polar solvents or stick to the baseline.

• Loss During Chromatography: The product may be co-eluting with impurities, or it may be degrading on the silica gel if it is too acidic.

  • Action: Use a neutral silica gel or pre-treat standard silica gel by flushing the column with your eluent containing a small amount of triethylamine (~0.5-1%) before loading your sample. This neutralizes acidic sites on the silica. Use TLC to determine an appropriate solvent system (e.g., a hexane/ethyl acetate gradient) that provides good separation between your product, starting materials, and any byproducts.

Frequently Asked Questions (FAQs)

Q: How can I be sure my starting (S)-3-phenyllactic acid is pure? A: Purity can be assessed by melting point (for the solid, approx. 95 °C) and NMR spectroscopy.[11] The presence of residual starting materials from its own synthesis (e.g., phenylpyruvic acid or phenylalanine) could interfere with the esterification.[12][13]

Q: My final product appears pure by NMR, but the optical rotation is low, suggesting racemization. Why? A: If you attempted an acid-catalyzed synthesis at elevated temperatures (e.g., refluxing toluene), you may have caused racemization at the alpha-carbon.[5] This is a significant drawback of the Fischer method for this specific molecule. Sticking to milder, room-temperature methods like DCC/DMAP coupling is crucial for maintaining chiral integrity.

Q: What is the best method to determine the enantiomeric excess (e.e.) of my final product? A: The most reliable methods are chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).[14][15] You will need a chiral stationary phase column (e.g., Chiralcel OD-H or Chiralpak IA for HPLC) to separate the (S) and (R) enantiomers.[16]

Q: How should I store the purified (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate? A: The compound should be stored in a tightly sealed container in a cool, dry place. For long-term storage, keeping it at -20°C is recommended to prevent potential hydrolysis or degradation.[17]

Detailed Experimental Protocols

Protocol 1: DCC/DMAP Mediated Esterification (Recommended)

This protocol is designed to maximize yield while preserving the stereochemical integrity of the chiral center.

dot

Caption: Figure 2. Workflow for DCC/DMAP esterification.

Materials:

• (S)-3-Phenyllactic acid (1.0 eq)

• tert-Butanol (1.2 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.2 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aq. NaHCO₃ solution

• Brine (Saturated aq. NaCl solution)

• Anhydrous Na₂SO₄ or MgSO₄

• Silica Gel

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add (S)-3-phenyllactic acid (1.0 eq) and anhydrous DCM.

• Add tert-butanol (1.2 eq) and DMAP (0.1 eq) to the solution.

• Cool the flask to 0 °C in an ice bath.

• In a separate flask, dissolve DCC (1.2 eq) in a minimal amount of anhydrous DCM.

• Add the DCC solution dropwise to the reaction mixture over 15-20 minutes, maintaining the temperature at 0 °C. A white precipitate (DCU) will begin to form.

• Stir the reaction at 0 °C for 1 hour, then remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours.

• Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed.

• Once complete, cool the mixture again to 0 °C to maximize DCU precipitation, then filter the mixture through a pad of Celite to remove the solid DCU. Wash the filter cake with a small amount of cold DCM.

• Transfer the combined filtrate to a separatory funnel. Wash sequentially with saturated aq. NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil via flash column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexanes) to yield the pure product.

References

• Homework.Study.com. (n.d.). Tertiary alcohols do not work well for esterification; they give a different product than you might expect. Retrieved from Study.com. [Link]

• MDPI. (2021). Recent development of phenyllactic acid: physicochemical properties, biotechnological production strategies and applications.[Link]

• Filo. (2023). Why is Fischer esterification not useful for tertiary alcohols?[Link]

• Brainly. (2024). [FREE] Fischer esterification does not work well with most tertiary alcohols. What would be the major product of...[Link]

• Quora. (2018). Why are tertiary alcohols less reactive towards esterification?[Link]

• ResearchGate. (n.d.). Proposed synthesis of 3-phenyllactic acid and 4-hydroxyphenyllactic...[Link]

• Thieme Chemistry. (2023). Novel tert-Butylation of Carboxylic Acids and Alcohols.[Link]

• Namba, K. et al. (2024). A simple and powerful tert-butylation of carboxylic acids and alcohols. Synlett, 35, 235-239. [Link]

• Organic Chemistry Portal. (n.d.). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols.[Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.[Link]

• ACS Publications. (2023). Recent Advances in Separation and Analysis of Chiral Compounds.[Link]

• MDPI. (2025). Alternative HPLC-DAD Direct-Phase Approach to Measurement of Enantiopurity of Lactic Acid Derivatives.[Link]

Sources

• 1. Why is Fischer esterification not useful for tertiary alcohols? | Filo [askfilo.com]
• 2. homework.study.com [homework.study.com]
• 3. brainly.com [brainly.com]
• 4. quora.com [quora.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Novel tert-Butylation of Carboxylic Acids and Alcohols - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 8. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 9. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. biosynth.com [biosynth.com]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. gcms.cz [gcms.cz]
• 15. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 16. iris.cnr.it [iris.cnr.it]
• 17. usbio.net [usbio.net]

Technical Support Center: Removal of the Tert-butyl Protecting Group from (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Welcome to the dedicated technical support guide for the deprotection of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. This resource is designed for researchers, scientists, and professionals in drug development who are working with this chiral α-hydroxy ester. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the challenges of this common yet sometimes problematic synthetic step. Our focus is on ensuring the integrity of the final product, (S)-2-hydroxy-3-phenylpropanoic acid, by addressing potential pitfalls such as incomplete reactions, side-product formation, and racemization.

Introduction: The Chemistry of Deprotection

The tert-butyl ester is a widely used protecting group for carboxylic acids due to its stability under a variety of reaction conditions and its susceptibility to cleavage under acidic conditions. The most common method for its removal is treatment with a strong acid, such as trifluoroacetic acid (TFA).

The mechanism of TFA-mediated deprotection involves the protonation of the ester's carbonyl oxygen by TFA. This is followed by the departure of a stable tert-butyl carbocation, which then forms a carbamic acid intermediate that readily decarboxylates to release carbon dioxide and the desired carboxylic acid. The resulting free amine is then protonated by the excess TFA to form a trifluoroacetate salt.[1]

However, the presence of a secondary benzylic hydroxyl group in (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate introduces specific challenges that require careful consideration to avoid unwanted side reactions and preserve the stereochemical integrity of the molecule.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the deprotection of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. Each problem is followed by a discussion of potential causes and actionable solutions.

Issue 1: Incomplete Deprotection

Q: My reaction is sluggish or stalls, and I observe a significant amount of starting material by TLC/LC-MS. What should I do?

A: Incomplete deprotection is a common issue and can often be resolved by optimizing the reaction conditions.

• Insufficient Acid Strength or Concentration: The cleavage of the tert-butyl ester is acid-catalyzed. If the acid is too weak or the concentration is too low, the reaction may not proceed to completion.

  • Solution: A 1:1 mixture of TFA and dichloromethane (DCM) is a standard starting point for this deprotection. If the reaction is incomplete, consider increasing the proportion of TFA. For more stubborn substrates, using neat TFA can be effective, though caution is advised due to its corrosive nature.[2]

• Inadequate Reaction Time or Temperature: Deprotection reactions require sufficient time to go to completion. These are typically run at room temperature.

  • Solution: Monitor the reaction's progress closely using TLC or LC-MS. If the reaction is slow, extend the reaction time. Most deprotections are complete within 2-5 hours at room temperature.[3] Gentle warming (e.g., to 40 °C) can also increase the reaction rate, but this should be done cautiously to avoid potential side reactions.

• Presence of Excess Water: While a small amount of water can act as a scavenger for the tert-butyl cation, an excess can dilute the acid and hinder the reaction.

  • Solution: Use anhydrous solvents for the reaction to minimize water content.

Issue 2: Formation of Side Products

Q: I'm observing unexpected spots on my TLC or peaks in my LC-MS. What are the likely side products and how can I avoid them?

A: The formation of side products is often linked to the reactive tert-butyl carbocation generated during the reaction or the reactivity of the benzylic hydroxyl group.

• Alkylation by the Tert-butyl Cation: The highly electrophilic tert-butyl carbocation can react with nucleophiles in the reaction mixture, leading to tert-butylated byproducts. While the starting material itself is not highly nucleophilic, this can be a concern with other functional groups in more complex molecules.

  • Solution: The addition of a "scavenger" to the reaction mixture can trap the tert-butyl carbocation. Common scavengers include triisopropylsilane (TIS) or a small amount of water (typically 2.5-5% of the TFA volume).

• Dehydration of the Benzylic Alcohol: The benzylic hydroxyl group in your substrate is susceptible to elimination under strong acidic conditions, leading to the formation of cinnamic acid derivatives. TFA is known to promote such reactions with benzylic alcohols.

  • Solution: To minimize dehydration, conduct the reaction at lower temperatures (e.g., 0 °C to room temperature) and for the shortest time necessary for complete deprotection. If dehydration remains a significant issue, consider using a milder deprotection method (see below).

• Trifluoroacetylation of the Hydroxyl Group: In some cases, trifluoroacetyl esters can form on free hydroxyl groups when using TFA.

  • Solution: This is more common when using TFA anhydride impurities in the TFA. Using high-purity TFA and avoiding prolonged reaction times can help. If this side product forms, it can often be hydrolyzed during the aqueous work-up.

Issue 3: Racemization of the Chiral Center

Q: I'm concerned about maintaining the stereochemical integrity of the (S)-enantiomer. Is racemization a risk?

A: Yes, racemization at the α-carbon is a potential risk under strongly acidic conditions, especially with a benzylic substituent that can stabilize a carbocation intermediate.

• Mechanism of Racemization: Acid-catalyzed enolization of the carbonyl group can lead to the loss of stereochemistry at the α-carbon. While less common for carboxylic acids than ketones, the strongly acidic environment can promote this process. Racemization can also occur via SN1-type reactions if the hydroxyl group is protonated and leaves as water, forming a planar carbocation that can be attacked from either face.

  • Solution:

    • Milder Conditions: The most effective way to prevent racemization is to use milder deprotection conditions. Aqueous phosphoric acid has been shown to be effective for deprotecting tert-butyl esters while preserving the stereochemical integrity of the substrate.[3][4]

    • Lewis Acids: Zinc bromide (ZnBr₂) in dichloromethane is another mild alternative for deprotecting tert-butyl esters in the presence of other acid-labile groups.[5][6][7]

    • Temperature Control: If using TFA, maintain a low reaction temperature (0 °C) to minimize the rate of any potential racemization pathways.

Issue 4: Difficult Work-up and Purification

Q: After the reaction, I'm having trouble isolating my product, or it's an oil that is difficult to handle.

A: The properties of the final carboxylic acid and residual TFA can complicate the work-up.

• Complete Removal of TFA: TFA has a relatively low boiling point but can be challenging to remove completely by rotary evaporation alone.

  • Solution: After initial concentration, co-evaporate the residue with a solvent like toluene or dichloromethane multiple times to azeotropically remove residual TFA.

• Product Solubility: The resulting carboxylic acid may have some water solubility, leading to low yields during aqueous work-up.

  • Solution: If your product is suspected to be water-soluble, saturate the aqueous phase with sodium chloride (brine) during extraction to decrease the solubility of the organic product in the aqueous layer. Perform multiple extractions with an organic solvent.

• Product is an Oil: The final carboxylic acid may be a viscous oil or a low-melting solid.

  • Solution: If the product is an oil, try to induce crystallization by dissolving it in a minimal amount of a suitable solvent and adding a non-solvent (e.g., dissolving in a small amount of ether and adding hexanes). Trituration with a non-solvent can also sometimes induce solidification.

Experimental Protocols

Protocol 1: Standard TFA-Mediated Deprotection

This protocol is a general and often effective method for the deprotection of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Materials:

• (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

• Trifluoroacetic acid (TFA), reagent grade

• Dichloromethane (DCM), anhydrous

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Dissolve (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate (1.0 eq) in anhydrous DCM (0.1-0.2 M) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add an equal volume of TFA to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-5 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent).

• Once the starting material is consumed, remove the DCM and excess TFA under reduced pressure using a rotary evaporator.

• Add toluene to the residue and evaporate again. Repeat this step 2-3 times to ensure complete removal of TFA.

• Dissolve the crude residue in an organic solvent such as ethyl acetate or DCM.

• Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution (caution: CO₂ evolution), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (S)-2-hydroxy-3-phenylpropanoic acid.

• The crude product can be further purified by crystallization or column chromatography if necessary.

Protocol 2: Mild Deprotection with Aqueous Phosphoric Acid

This protocol is recommended for substrates that are sensitive to the harsh conditions of TFA, particularly to avoid racemization and dehydration.[3][4][8][9]

Materials:

• (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

• Aqueous phosphoric acid (85 wt%)

• Toluene

• Water

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Dissolve (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in toluene (approximately 1 mL per gram of substrate).

• Add an equal volume of 85% aqueous phosphoric acid.

• Heat the biphasic mixture to 50-60 °C with vigorous stirring.

• Monitor the reaction progress by TLC. The reaction typically takes 3-14 hours.

• After completion, cool the reaction mixture to room temperature.

• Dilute with additional toluene and water.

• Separate the organic layer and wash it with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the product.

Data Summary and Visualization

Deprotection Method	Reagents & Conditions	Key Advantages	Potential Drawbacks
Standard Acidolysis	50% TFA in DCM, room temp, 2-5 h[2]	Fast and generally effective.	Harsh conditions, risk of side reactions (dehydration, alkylation), potential for racemization.[10]
Mild Acidolysis	85% aq. H₃PO₄, Toluene, 50-60 °C, 3-14 h[3][4][8]	Milder, preserves stereochemistry, environmentally benign.	Slower reaction times.
Lewis Acid Catalysis	ZnBr₂ (excess), DCM, room temp[5][6][7]	Mild conditions, can be selective in the presence of other acid-labile groups.	Requires stoichiometric or excess Lewis acid, work-up can be more involved.

Reaction Workflow and Troubleshooting Logic

Caption: Workflow for TFA-mediated deprotection and troubleshooting guide.

Safety Precautions

Working with trifluoroacetic acid requires strict adherence to safety protocols due to its highly corrosive nature.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (butyl rubber or Viton for larger quantities), safety goggles, a face shield, and a lab coat. Ensure full-length pants and closed-toe shoes are worn.

• Engineering Controls: All manipulations of TFA should be conducted in a properly functioning chemical fume hood.

• Handling: Avoid contact with skin, eyes, and clothing. Avoid inhaling vapors. When diluting, always add acid to the solvent slowly.

• Storage: Store TFA in a tightly closed, upright container in a dry, well-ventilated area, away from incompatible materials such as bases and oxidizing agents.

• Spills and First Aid: In case of skin contact, wash the affected area immediately and thoroughly with water. For eye contact, flush with water for at least 15 minutes and seek immediate medical attention. Have an emergency shower and eyewash station readily accessible.

References

• Li, B., Berliner, M., Buzon, R., Chiu, C. K.-F., Colgan, S. T., Kaneko, T., Keene, N., Kissel, W., Le, T., Leeman, K. R., Marquez, B., Morris, R., Newell, L., Wunderwald, S., Witt, M., Weaver, J., Zhang, Z., & Zhang, Z. (2006). Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. The Journal of Organic Chemistry, 71(24), 9045–9050. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2025). Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert -Butyl Carbamates, Esters, and Ethers. Retrieved January 17, 2026, from [Link]

• Gribble, G. W. (2018). Trifluoroacetic Acid-Promoted Friedel-Crafts Aromatic Alkylation with Benzyl Alcohols. Biomedical Journal of Scientific & Technical Research, 12(3). [Link]

• ResearchGate. (2015). How can I deprotect esters using TFA? Retrieved January 17, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. Retrieved January 17, 2026, from [Link]

• ElectronicsAndBooks. (n.d.). Aqueous phosphoric acid as a mild reagent for deprotection of the t-butoxycarbonyl group. Retrieved January 17, 2026, from [Link]

• Kaul, R., Brouillette, Y., Sajjadi, Z., Hansford, K. A., & Lubell, W. D. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. The Journal of organic chemistry, 69(18), 6131–6133. [Link]

• National Center for Biotechnology Information. (n.d.). A Zinc-Mediated Deprotective Annulation Approach to New Polycyclic Heterocycles. Retrieved January 17, 2026, from [Link]

• Wu, Y., Limburg, D. C., Wilkinson, D. E., Vaal, M. J., & Hamilton, G. S. (2000). A mild deprotection procedure for tert-butyl esters and tert-butyl ethers using ZnBr2 in methylene chloride. Tetrahedron Letters, 41(15), 2847-2849. [Link]

• ResearchGate. (2004). Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2. Retrieved January 17, 2026, from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. biomedres.us [biomedres.us]
• 3. Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A mild deprotection procedure for tert-butyl esters and tert-butyl ethers using ZnBr2 in methylene chloride | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers [organic-chemistry.org]
• 9. tert-Butyl Esters [organic-chemistry.org]
• 10. biomedres.us [biomedres.us]

Technical Support Center: Stereochemical Integrity of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in maintaining the stereochemical integrity of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate during chemical transformations. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the challenges of preventing racemization in your critical synthetic pathways.

Introduction: The Challenge of Preserving Chirality

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a valuable chiral building block in the synthesis of numerous pharmaceutical agents. The absolute configuration of its stereocenter at the C2 position is paramount for the biological activity of the final product. However, the α-proton on this chiral carbon is susceptible to abstraction under certain reaction conditions, leading to the formation of a planar enolate intermediate. This intermediate, upon reprotonation, can yield a mixture of both (S) and (R) enantiomers, a process known as racemization or epimerization.[1][2] This loss of enantiopurity can have significant consequences, diminishing the efficacy of the target molecule and introducing potential off-target effects. This guide is designed to provide you with the expertise and actionable strategies to mitigate these risks.

Troubleshooting Guide: Diagnosing and Solving Racemization Issues

This section addresses common problems encountered during reactions with (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate and provides solutions based on established chemical principles.

Issue 1: Significant loss of enantiomeric excess (e.e.) after O-alkylation or O-acylation.

• Probable Cause: The base used to deprotonate the hydroxyl group is likely strong enough to also abstract the α-proton, leading to enolization and subsequent racemization.[1][3] Elevated temperatures and prolonged reaction times can exacerbate this issue.[4]

• Solutions:

  • Re-evaluate your choice of base. Switch to a milder, non-nucleophilic, or sterically hindered base. For instance, instead of strong bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK), consider using diisopropylethylamine (DIPEA) or 2,6-lutidine. These bases are generally sufficient to deprotonate the hydroxyl group without significantly affecting the α-proton.

  • Strict temperature control. Perform the reaction at the lowest temperature at which a reasonable reaction rate is observed. Starting at 0 °C or even -78 °C can dramatically reduce the rate of racemization.

  • Minimize reaction time. Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed. Unnecessary exposure to basic conditions can lead to a gradual erosion of enantiopurity.

Issue 2: Racemization observed during the saponification of the tert-butyl ester.

• Probable Cause: Standard saponification conditions using strong bases like sodium hydroxide or lithium hydroxide can readily cause epimerization at the α-carbon.[5] While the resulting carboxylate is less prone to racemization, the ester starting material can racemize before hydrolysis is complete.[5]

• Solutions:

  • Employ milder hydrolysis conditions. Consider enzymatic hydrolysis, which often proceeds with high stereospecificity under neutral pH and ambient temperature.[6] Lipases are particularly effective for such transformations.

  • Use acid-catalyzed hydrolysis. While this can also pose a risk of racemization, carefully controlled conditions with a mild acid might be a viable alternative.

  • If basic hydrolysis is unavoidable, use a weaker base and maintain low temperatures throughout the reaction.

Issue 3: Loss of stereochemical integrity after converting the hydroxyl group to a leaving group (e.g., tosylate, mesylate).

• Probable Cause: The reagents used for this transformation (e.g., TsCl, MsCl) are often used in the presence of a base like pyridine or triethylamine. These bases can promote racemization. Furthermore, if the subsequent substitution reaction has any SN1 character, racemization will occur via a carbocation intermediate.

• Solutions:

  • Optimize the leaving group formation. Use a non-nucleophilic base such as DIPEA and conduct the reaction at low temperatures (e.g., 0 °C).

  • Ensure the subsequent reaction is purely SN2. Use a strong, non-bulky nucleophile and a polar aprotic solvent to favor the SN2 pathway.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate?

A1: The primary mechanism is base-catalyzed enolization. A base abstracts the proton on the α-carbon (the carbon bearing the hydroxyl and ester groups), forming a planar, achiral enolate intermediate.[1][2] Subsequent protonation of this intermediate can occur from either face, leading to the formation of both the (S) and (R) enantiomers.[1][2]

Q2: How can I accurately determine the enantiomeric excess of my product?

A2: The most reliable and widely used method for determining the enantiomeric excess of chiral compounds like (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is through chiral High-Performance Liquid Chromatography (HPLC).[7][8][9] This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, resulting in different retention times and allowing for their separation and quantification.[]

Q3: Are there any reaction conditions that are generally considered "safe" in terms of preventing racemization for this compound?

A3: While no reaction condition is entirely without risk, you can significantly minimize the chances of racemization by adhering to the following principles:

• Use non-nucleophilic, sterically hindered bases.

• Maintain low reaction temperatures.

• Keep reaction times to a minimum.

• Use aprotic solvents.

• Consider protecting the hydroxyl group with a suitable protecting group if you plan to perform reactions that are harsh on the chiral center.

Q4: Can the choice of solvent influence the rate of racemization?

A4: Yes, the solvent can play a role. Protic solvents can facilitate proton exchange and may stabilize the enolate intermediate, potentially increasing the rate of racemization. Aprotic solvents are generally preferred for reactions where racemization is a concern.

Experimental Protocols

Protocol 1: O-Alkylation with Minimized Racemization

This protocol describes a general procedure for the O-alkylation of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate using conditions designed to preserve stereochemical integrity.

• Preparation: Dry all glassware thoroughly. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup: Dissolve (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) at 0 °C.

• Base Addition: Slowly add diisopropylethylamine (DIPEA) (1.5 eq) to the solution.

• Alkylating Agent Addition: Add the alkylating agent (e.g., benzyl bromide, 1.1 eq) dropwise to the cooled solution.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC.

• Workup: Once the reaction is complete, quench with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by column chromatography. Determine the enantiomeric excess of the purified product using chiral HPLC.

Protocol 2: Enantiomeric Purity Analysis by Chiral HPLC

This is a general guideline for developing a chiral HPLC method. The specific column and mobile phase will need to be optimized for your compound.

• Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-based columns are often a good starting point for this class of compounds.[9][11]

• Mobile Phase Screening: Begin with a mixture of hexane and isopropanol (e.g., 90:10) as the mobile phase.

• Sample Preparation: Prepare a dilute solution of your sample in the mobile phase.

• Analysis: Inject the sample onto the HPLC system and monitor the elution of the enantiomers.

• Method Optimization: If the enantiomers are not well-resolved, adjust the ratio of hexane to isopropanol. Small amounts of additives like trifluoroacetic acid (TFA) can sometimes improve peak shape and resolution.

• Quantification: Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess (% e.e.).

Data Presentation

Base	Temperature (°C)	Reaction Time (h)	Enantiomeric Excess (%)
NaH	25	4	65
t-BuOK	0	2	80
DIPEA	0	6	>98
2,6-Lutidine	0	8	>99

Table 1: Effect of Base and Temperature on the Enantiomeric Excess of O-benzylated (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Visualizations

Caption: Base-catalyzed racemization via a planar enolate intermediate.

Caption: Workflow for preventing racemization during chemical reactions.

References

• van der Eycken, J. Racemization and Asymmetric Transformation of α-Substituted Carboxylic Acids. Available from: [Link]

• CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. YouTube. Available from: [Link]

• Chemistry LibreTexts. 12.3: Isomerization at the α-Carbon. Available from: [Link]

• Glueck, S. M., et al. Biocatalytic racemization of aliphatic, arylaliphatic, and aromatic alpha-hydroxycarboxylic acids. J Org Chem. 2005;70(10):4028-32. Available from: [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available from: [Link]

• Ismail, I., et al. Epimerisation in Peptide Synthesis. Molecules. 2019;24(9):1795. Available from: [Link]

• Reddit. racemize alpha chiral acid with LiOH? r/Chempros. Available from: [Link]

• Phenomenex. Chiral HPLC Separations. Available from: [Link]

• Ramu, V. G., et al. DEPBT as Coupling Reagent To Avoid Racemization in a Solution-Phase Synthesis of a Kyotorphin Derivative. Org. Process Res. Dev. 2014;18(1):134–139. Available from: [Link]

• Scilit. Chiral HPLC for efficient resolution of enantiomers. Available from: [Link]

• Google Patents. Racemization process for optically active carboxylic acids or salts or esters thereof.

• Maruoka, K., et al. Asymmetric Synthesis of Tertiary α-Hydroxyketones by Enantioselective Decarboxylative Chlorination and Subsequent Nucleophilic Substitution. Molecules. 2018;23(1):159. Available from: [Link]

• Wikipedia. α-Ketol rearrangement. Available from: [Link]

• ResearchGate. Deracemization of Acyclic α-Hydroxy Ketone Derivatives by Dynamic Resolution Using an Optically Active Host Compound. Available from: [Link]

• ResearchGate. Chemoenzymatic synthesis of both enantiomers of 3-hydroxy- and 3-amino-3-phenylpropanoic acid. Available from: [Link]

• Ilisz, I., et al. Simultaneous Determination of Enantiomeric Purity and Organic Impurities of Dexketoprofen Using Reversed-Phase Liquid Chromatography—Enhancing Enantioselectivity through Hysteretic Behavior and Temperature-Dependent Enantiomer Elution Order Reversal on Polysaccharide Chiral Stationary Phases. Int J Mol Sci. 2024;25(5):2675. Available from: [Link]

• Okamoto, Y. & Ikai, T. Chiral HPLC for efficient resolution of enantiomers. Chem. Soc. Rev. 2008;37:2593-2608. Available from: [Link]

• PubChem. (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. Available from: [Link]

• Organic Reactions. The a-Hydroxy Ketone (α-Ketol) and Related Rearrangements. Available from: [Link]

• Google Patents. Enantioselective production of alpha-hydroxy carbonyl compounds.

• MDPI. Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. Available from: [Link]

• Google Patents. Enzymatic method of making ethyl 3-hydroxy-3-phenylpropionate and their esters.

• PubChemLite. Tert-butyl 3-hydroxy-2-phenylpropanoate. Available from: [Link]

• Semantic Scholar. N-Acetyl-l-phenylalanine Racemization during TBTU Amidation. Available from: [Link]

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• 9. Chiral HPLC for efficient resolution of enantiomers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 11. Simultaneous Determination of Enantiomeric Purity and Organic Impurities of Dexketoprofen Using Reversed-Phase Liquid Chromatography—Enhancing Enantioselectivity through Hysteretic Behavior and Temperature-Dependent Enantiomer Elution Order Reversal on Polysaccharide Chiral Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]

Analytical challenges in determining the enantiomeric excess of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Welcome to the technical support center for the analytical challenges in determining the enantiomeric excess (ee) of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols. Our goal is to equip you with the expertise to overcome common hurdles and ensure the accuracy and reliability of your enantiomeric excess measurements.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions encountered when analyzing (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Q1: Which analytical technique is most suitable for determining the enantiomeric excess of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate?

A1: Chiral High-Performance Liquid Chromatography (HPLC) is generally the most robust and widely used method for this compound due to its high resolution and reproducibility.[1][2][3][4] However, Chiral Supercritical Fluid Chromatography (SFC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy with chiral solvating or derivatizing agents are also powerful alternatives, each with its own advantages.[2][5][6][7]

Q2: I am not seeing any separation of the enantiomers on my chiral HPLC column. What is the most likely cause?

A2: The most common reason for a complete lack of separation is an inappropriate choice of the Chiral Stationary Phase (CSP). Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often a good starting point for hydroxy esters like this.[8] If you are using a suitable CSP and still see no separation, the mobile phase composition is the next critical parameter to investigate.

Q3: Can I use NMR to determine the enantiomeric excess without a chiral column?

A3: Yes, NMR spectroscopy can be used for this purpose, but not directly on the enantiomeric mixture.[9] You will need to use a chiral derivatizing agent (CDA) or a chiral solvating agent (CSA). A CDA, like Mosher's acid, will react with your compound to form diastereomers, which have distinct NMR spectra.[10][11] A CSA will form transient diastereomeric complexes with your enantiomers, also leading to distinguishable signals in the NMR spectrum.[9][12]

Q4: My peaks are tailing in my chiral HPLC analysis. What should I do?

A4: Peak tailing can be caused by several factors, including secondary interactions with the stationary phase, column overload, or issues with the sample solvent.[8] Adding a small amount of an acidic or basic modifier to your mobile phase (e.g., trifluoroacetic acid for acidic compounds or diethylamine for basic compounds) can often mitigate these secondary interactions. Also, try reducing the sample concentration to check for column overload.

Troubleshooting Guides

This section provides more detailed, step-by-step guidance for resolving specific experimental issues.

Chiral HPLC Method Development and Troubleshooting

Chiral HPLC is a powerful tool, but method development can be iterative. This guide will help you systematically troubleshoot common problems.

Problem: Poor or No Resolution of Enantiomers

dot graph TD { A[Start: Poor or No Resolution] --> B{Is the Chiral Stationary Phase (CSP) appropriate?}; B -- No --> C[Consult literature for successful separations of similar compounds. Polysaccharide-based columns are a good starting point.]; B -- Yes --> D{Is the mobile phase optimized?}; D -- No --> E[Screen different mobile phases. Start with n-hexane/isopropanol mixtures. Vary the ratio and try other modifiers like ethanol.]; E --> F{Still no separation?}; F -- Yes --> G[Consider a different CSP. Even within polysaccharide columns, different derivatives can offer unique selectivity.]; D -- Yes --> H{Is the flow rate optimized?}; H -- No --> I[Lower the flow rate. Chiral separations often benefit from slower flow rates to enhance interaction with the CSP.[13]]; H -- Yes --> J{Is the column temperature controlled?}; J -- No --> K[Control the column temperature. Lower temperatures often increase enantioselectivity.[13]]; J -- Yes --> L[If all else fails, consider an alternative technique like Chiral SFC or GC, or NMR with a chiral auxiliary.]; } caption { font-size: 10px; text-align: center; margin-top: 5px; content: "Decision tree for troubleshooting poor HPLC resolution."; }

Detailed Protocol: Initial Chiral HPLC Screening

• Column Selection: Begin with a polysaccharide-based chiral stationary phase, such as one coated with cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate).[4]

• Mobile Phase Screening:

  • Prepare two initial mobile phases: 90:10 (v/v) n-hexane/isopropanol and 90:10 (v/v) n-hexane/ethanol.[14]

  • If your compound is acidic, add 0.1% trifluoroacetic acid to the mobile phase. If it is basic, add 0.1% diethylamine.[14]

• Initial Run Conditions:

  • Flow rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV at a suitable wavelength (e.g., 254 nm).

• Analysis: If partial separation is observed, optimize the mobile phase ratio and flow rate. If no separation is seen, consider a different chiral stationary phase or a different analytical technique.

Parameter	Starting Condition	Optimization Strategy
Chiral Stationary Phase	Polysaccharide-based (e.g., Chiralcel OD-H, Chiralpak AD)	Screen different polysaccharide derivatives; consider Pirkle-type or cyclodextrin-based columns if polysaccharide columns fail.
Mobile Phase	n-Hexane/Isopropanol (90:10)	Vary alcohol percentage; try ethanol as a modifier; add acidic/basic additives (0.1% TFA or DEA).[14]
Flow Rate	1.0 mL/min	Decrease to 0.5 mL/min or lower to improve resolution.[13]
Temperature	25 °C	Decrease temperature to enhance enantioselectivity.[13]

Chiral NMR Spectroscopy for Enantiomeric Excess Determination

NMR offers a rapid method for determining enantiomeric excess, provided a suitable chiral auxiliary is used.

Problem: No Separation of Signals in the NMR Spectrum

dot graph TD { A[Start: No signal separation in NMR] --> B{Are you using a chiral auxiliary?}; B -- No --> C[NMR cannot distinguish enantiomers directly. Use a Chiral Derivatizing Agent (CDA) or Chiral Solvating Agent (CSA).]; B -- Yes --> D{Is the chiral auxiliary appropriate for your analyte?}; D -- No --> E[Screen different auxiliaries. For hydroxyl groups, Mosher's acid (MTPA) is a common CDA. For CSAs, consider binaphthol derivatives.]; D -- Yes --> F{Is the concentration of the auxiliary optimized?}; F -- No --> G[Titrate the chiral auxiliary. Start with a 1:1 molar ratio of analyte to auxiliary and incrementally increase the auxiliary concentration.]; F -- Yes --> H{Are you observing the correct protons?}; H -- No --> I[Focus on protons close to the stereocenter. The chemical shift difference will be most pronounced for these nuclei.]; H -- Yes --> J[Consider a different chiral auxiliary or a different analytical technique.]; } caption { font-size: 10px; text-align: center; margin-top: 5px; content: "Troubleshooting workflow for chiral NMR analysis."; }

Detailed Protocol: Enantiomeric Excess Determination using a Chiral Derivatizing Agent (Mosher's Acid)

• Reaction Setup: In an NMR tube, dissolve a known quantity of your (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate sample in a suitable deuterated solvent (e.g., CDCl3).

• Derivatization: Add a slight molar excess of a single enantiomer of a chiral derivatizing agent, such as (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride), along with a non-nucleophilic base (e.g., pyridine) to scavenge the HCl produced.[10]

• NMR Acquisition: Acquire a high-resolution proton (¹H) or fluorine (¹⁹F) NMR spectrum.

• Data Analysis: Identify a well-resolved pair of signals corresponding to the two diastereomeric esters formed. Integrate these signals.

• Calculation: The enantiomeric excess is calculated using the following formula:

  • ee (%) = [|Integration(major diastereomer) - Integration(minor diastereomer)| / |Integration(major diastereomer) + Integration(minor diastereomer)|] x 100

Chiral Auxiliary Type	Principle	Key Advantages	Key Disadvantages
Chiral Derivatizing Agent (CDA)	Forms a covalent bond to create diastereomers.[10]	Often results in large, easily quantifiable signal separation.	Requires a chemical reaction; potential for kinetic resolution.
Chiral Solvating Agent (CSA)	Forms transient, non-covalent diastereomeric complexes.[12]	No chemical modification of the analyte is needed; non-destructive.	Signal separation can be small and concentration-dependent.

Alternative Chiral Separation Techniques

While HPLC is the workhorse, other techniques can offer advantages in specific situations.

Chiral Supercritical Fluid Chromatography (SFC)

• Principle: Uses a supercritical fluid (typically CO₂) as the main mobile phase component.[5]

• Advantages: Faster separations, reduced solvent consumption, and often complementary selectivity to HPLC.[5][6][7] SFC is considered a "greener" technique.[6]

• Considerations: Method development is similar to HPLC, involving screening of columns and co-solvents (usually alcohols).[5]

Chiral Gas Chromatography (GC)

• Principle: Separation of volatile enantiomers in the gas phase on a chiral stationary phase.

• Advantages: High efficiency and resolution for volatile and thermally stable compounds.[2]

• Considerations: (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate may require derivatization to increase its volatility and thermal stability. Common derivatization involves silylation of the hydroxyl group.

Data Interpretation and Calculation

Accurate calculation of enantiomeric excess is crucial.

Calculation of Enantiomeric Excess (ee)

The enantiomeric excess is a measure of the purity of a chiral sample. It is calculated from the relative amounts of the two enantiomers.

• From Chromatographic Data:

  • ee (%) = [|Area(S-enantiomer) - Area(R-enantiomer)| / |Area(S-enantiomer) + Area(R-enantiomer)|] x 100

• From NMR Data (with a chiral auxiliary):

  • ee (%) = [|Integration(major diastereomer) - Integration(minor diastereomer)| / |Integration(major diastereomer) + Integration(minor diastereomer)|] x 100

Example Calculation:

If a chiral HPLC analysis of a sample of tert-Butyl 2-hydroxy-3-phenylpropanoate gives a peak area of 95 for the (S)-enantiomer and 5 for the (R)-enantiomer:

• ee (%) = [|95 - 5| / |95 + 5|] x 100 = [90 / 100] x 100 = 90%

This indicates that the sample is 90% enantiomerically pure in favor of the (S)-enantiomer.

References

• BenchChem. (n.d.). Troubleshooting poor resolution in chiral separation of hydroxy esters.

• Wikipedia. (2023, December 1). Chiral derivatizing agent. Retrieved from [Link]

• BenchChem. (n.d.). Benchmarking "Tert-butyl 2-hydroxy-3-phenylpropanoate" Synthesis: A Comparative Guide to Literature Methods.
• BenchChem. (n.d.). A Researcher's Guide to Chiral Derivatizing Agents for NMR Analysis.

• Organic Syntheses. (n.d.). (R)-2-(Benzhydrylidenamino)-3-Phenylpropanoic Acid tert-Butyl Ester. Retrieved from [Link]

• Chaudhari, S. R., & Suryaprakash, N. (2012). Three-component chiral derivatizing protocols for NMR spectroscopic enantiodiscrimination of hydroxy acids and primary amines. The Journal of Organic Chemistry, 77(1), 648–651. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to Determining the Enantiomeric Excess of (S)-1-Phenylpropan-2-ol.

• Di Mola, I., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry. Retrieved from [Link]

• RSC Publishing. (n.d.). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Retrieved from [Link]

• BenchChem. (n.d.). Determining the Enantiomeric Purity of 2-Phenyl-1-propanol: A Comparative Guide to Analytical Techniques.

• Pharmaceutical Technology. (2002, November 1). Supercritical Fluid Chiral Separations. Retrieved from [Link]

• Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Retrieved from [Link]

• JoVE. (n.d.). Simple protocols for NMR analysis of the enantiomeric purity of chiral diols. Retrieved from [Link]

• Waters Corporation. (n.d.). Chiral Purification of Volatile Flavors and Fragrances by SFC. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to Gas Chromatography Methods for Separating 1-Phenyl-2-Propanol Enantiomers.

• LCGC International. (2002, March 1). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• PubMed. (2007, May 15). Determination of enantiomeric excess for 2,3-dihydroxy-3-phenylpropionate compounds by capillary electrophoresis using hydroxypropyl-beta-cyclodextrin as chiral selector. Retrieved from [Link]

• Chromatography Online. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Retrieved from [Link]

• LibreTexts Chemistry. (2022, April 25). 5.2: Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients. Retrieved from [Link]

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. Retrieved from [Link]

• Journal of Chemical Education. (2018, February 13). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Springer. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Retrieved from [Link]

• Bioanalysis Zone. (n.d.). Chiral HPLC Column Selection and Method Development Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of enantiomeric excess of α-hydroxy-3-phenoxybenzeneacetonitrile and its n-butyl ester by chiral high-performance liquid chromatography. Retrieved from [Link]

• YouTube. (2023, April 2). How To Calculate Enantiomeric Excess - Stereochemistry. Retrieved from [Link]

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Stability and storage issues of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Technical Support Center: (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Welcome to the technical support center for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. This guide is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios related to the stability and storage of this chiral ester. As Senior Application Scientists, we have compiled this information to ensure the integrity of your experiments and the quality of your results.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate?

To ensure the long-term stability and preserve the enantiomeric purity of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, we strongly recommend storing the compound at -20°C in a tightly sealed container.[1][2][3] For enhanced stability, particularly for long-term storage, flushing the container with an inert gas like nitrogen or argon is advisable to minimize exposure to moisture and atmospheric oxygen.[2] While some suppliers may ship the product at room temperature, this is typically for short durations.[1] For maintaining the integrity of the compound over months or years, cold storage is crucial.

Q2: I received the compound at room temperature. Is it still viable?

Receiving the compound at ambient temperature is generally acceptable for standard shipping times. However, it should be transferred to the recommended -20°C storage immediately upon receipt.[1] The compound is a stable solid at room temperature, but prolonged exposure to ambient conditions, especially in the presence of humidity, can initiate degradation processes.

Q3: What is the expected shelf-life of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate?

When stored under the recommended conditions (-20°C, tightly sealed, protected from light and moisture), the compound is expected to be stable for at least one to two years.[2] However, for critical applications, we advise re-analyzing the purity of the material after prolonged storage, especially if it is a key starting material in a multi-step synthesis.

Q4: In which solvents is the compound soluble and are there any compatibility issues?

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is generally soluble in common organic solvents such as dichloromethane (DCM), ethyl acetate, methanol, and tetrahydrofuran (THF).[2] It is crucial to use anhydrous solvents for reactions to prevent the hydrolysis of the tert-butyl ester.[2] Prolonged exposure to acidic or strongly basic solvents should be avoided as this can catalyze degradation.[2]

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments.

Issue 1: Loss of Purity or Appearance of New Impurities in Stored Material

Symptoms:

• A new peak appears in your HPLC or GC-MS analysis.

• The melting point of the solid has broadened or decreased.

• You observe a change in the physical appearance of the compound.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Action
Hydrolysis of the tert-butyl ester	The tert-butyl ester is susceptible to hydrolysis, especially in the presence of moisture and acidic or basic conditions, yielding tert-butanol and (S)-2-hydroxy-3-phenylpropanoic acid.[2][4]	Ensure the storage container is tightly sealed and consider storing over a desiccant if frequent opening is necessary. For reactions, always use anhydrous solvents.[2]
Oxidation of the secondary alcohol	The secondary alcohol can be oxidized to the corresponding ketone, (S)-tert-butyl 2-oxo-3-phenylpropanoate, particularly if exposed to oxidizing agents or atmospheric oxygen over time.[2][5][6][7][8]	Store under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with oxygen.[2] Avoid contamination with oxidizing agents.

Diagram: Primary Degradation Pathways

Caption: Major degradation routes for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Issue 2: Loss of Enantiomeric Purity (Racemization)

Symptoms:

• Your chiral HPLC analysis shows the presence of the (R)-enantiomer, decreasing the enantiomeric excess (ee).

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Action
Exposure to Acidic or Basic Conditions	The alpha-proton to the ester carbonyl can be abstracted under basic conditions, or the enol form can be generated under acidic conditions, leading to racemization of the chiral center.[9][10]	Maintain neutral pH during storage and work-up procedures whenever possible. If acidic or basic conditions are required for a reaction, perform the reaction at the lowest possible temperature and for the shortest duration necessary.
Elevated Temperatures	High temperatures, for example during reflux or distillation, can provide the energy needed to overcome the barrier to racemization.[11][12]	Avoid prolonged heating. If a reaction requires heat, carefully monitor the temperature and time. Consider alternative, milder reaction conditions if racemization is observed.

Diagram: Troubleshooting Workflow for Purity Issues

Caption: A logical workflow for troubleshooting purity problems.

Experimental Protocols

Protocol 1: Assessment of Chemical Purity by HPLC

This protocol provides a general method to assess the purity of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate and detect potential degradation products.

Materials:

• (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate sample

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Formic acid (optional, for pH adjustment)

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the compound and dissolve it in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

• Mobile Phase: Prepare a mobile phase of acetonitrile and water. A common starting point is a 60:40 (v/v) mixture. A small amount of formic acid (e.g., 0.1%) can be added to both solvents to improve peak shape.

• HPLC Conditions:

  • Column: C18 reverse-phase

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 254 nm

  • Column Temperature: 25°C

• Analysis: Inject the sample and analyze the chromatogram. The appearance of earlier eluting peaks may indicate the formation of the more polar hydrolysis product, while a peak with a different UV spectrum could suggest the oxidized ketone.

Protocol 2: Assessment of Enantiomeric Purity by Chiral HPLC

This protocol is essential for confirming the stereochemical integrity of the compound.

Materials:

• (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate sample

• HPLC-grade hexane

• HPLC-grade isopropanol (IPA)

• Chiral stationary phase column (e.g., Chiralcel OD-H or similar)

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in a mixture of hexane and isopropanol (e.g., 90:10).

• Mobile Phase: A typical mobile phase is a mixture of hexane and isopropanol. The exact ratio (e.g., 95:5 or 90:10) will depend on the specific chiral column used and should be optimized to achieve baseline separation of the enantiomers.

• HPLC Conditions:

  • Column: Chiral stationary phase

  • Flow Rate: 0.5 - 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 254 nm

  • Column Temperature: 25°C

• Analysis: Inject the sample. If a racemic standard is available, inject it first to determine the retention times of both the (S) and (R) enantiomers. Calculate the enantiomeric excess (ee) from the peak areas of the two enantiomers in the sample chromatogram.

References

• Oxidation of alcohols. (n.d.). Chemguide. Retrieved January 17, 2026, from [Link]

• Alcohol Oxidation Mechanisms and Practice Problems. (n.d.). Chemistry Steps. Retrieved January 17, 2026, from [Link]

• Alcohol oxidation (A-Level Chemistry). (n.d.). Study Mind. Retrieved January 17, 2026, from [Link]

• Oxidation of Alcohols (AQA A Level Chemistry): Revision Note. (2024, October 27). Save My Exams. Retrieved January 17, 2026, from [Link]

• Alcohol oxidation. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Selective enzymatic hydrolysis of C-terminal tert-butyl esters of peptides. (2007). Google Patents.

• Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Stereochemical Validation of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

In the landscape of pharmaceutical development, the precise control and validation of stereochemistry is not merely a regulatory hurdle, but a fundamental cornerstone of safety and efficacy. For a chiral intermediate like (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a valuable building block in organic synthesis, ensuring its enantiomeric purity is paramount. The presence of its (R)-enantiomer could lead to altered pharmacological activity, unforeseen toxicity, or reduced therapeutic effect in the final active pharmaceutical ingredient (API).

This guide provides an in-depth comparison of analytical methodologies for the stereochemical validation of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. Moving beyond a simple listing of techniques, this document delves into the causality behind experimental choices, offers detailed protocols based on established methods for analogous structures, and presents a framework for selecting the most appropriate analytical strategy for your specific research and quality control needs.

The Analytical Challenge: Distinguishing Mirror Images

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate possesses a single stereocenter at the C2 position, bearing a hydroxyl group. Enantiomers, being identical in most physical properties (e.g., boiling point, refractive index, achiral chromatographic retention), require a chiral environment to be distinguished. The analytical methods discussed herein create this necessary chiral environment, either through interaction with a chiral stationary phase, a chiral derivatizing agent, or through the inherent chirality of polarized light.

Comparative Overview of Analytical Methodologies

The selection of an analytical method is a balance of the required information (enantiomeric purity vs. absolute configuration), sample throughput needs, available instrumentation, and the stage of drug development. Below is a summary of the primary techniques, followed by a detailed exploration of each.

Technique	Primary Application	Principle	Throughput	Sensitivity	Key Advantage	Limitation
Chiral HPLC	Quantitative Enantiomeric Purity (%ee)	Differential interaction with a Chiral Stationary Phase (CSP)	Medium to High	High (ng/mL to µg/mL)	Gold standard for quantification; robust and versatile.[1]	Requires method development; CSPs can be expensive.
Polarimetry	Qualitative Confirmation & Purity Screening	Measurement of optical rotation of plane-polarized light	Very High	Low (mg/mL)	Fast, non-destructive, and cost-effective.[2][3]	Not a separative technique; impurities can interfere.
NMR Spectroscopy	Quantitative %ee & Structural Confirmation	Diastereomer formation with a Chiral Derivatizing Agent (CDA)	Low to Medium	Low (mg quantities)	Provides structural information and accurate quantification.	Lower sensitivity than HPLC; requires pure CDA.
Vibrational Circular Dichroism (VCD)	Absolute Configuration Determination	Differential absorption of left and right circularly polarized IR light	Low	Medium (mg quantities)	Unambiguous determination of absolute stereochemistry in solution.[4][5]	Requires specialized equipment and computational analysis.
Capillary Electrophoresis (CE)	Quantitative Enantiomeric Purity (%ee)	Differential migration in the presence of a chiral selector	High	High	High separation efficiency and minimal sample consumption.[6][7]	Less robust than HPLC for some applications.

In-Depth Analysis and Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: Chiral HPLC is the workhorse of the pharmaceutical industry for determining enantiomeric excess (%ee).[1] The separation is based on the formation of transient diastereomeric complexes between the enantiomers and the chiral stationary phase (CSP). For a molecule like (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, which contains a hydroxyl group and a phenyl ring, polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are excellent starting points. These phases offer a combination of hydrogen bonding, dipole-dipole, and π-π interactions, which are crucial for resolving this class of compounds. The bulky tert-butyl ester group also plays a significant role in the steric interactions with the chiral selector.

Workflow for Chiral HPLC Method Development:

Caption: Workflow for chiral HPLC method development.

Illustrative Experimental Protocol (Based on 2-Phenylpropionic Acid Analogs):

This protocol is a robust starting point for the method development for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, based on established methods for similar structures.[8]

• Instrumentation: Standard HPLC system with UV detector.

• Chiral Stationary Phase: Chiralcel® OJ-H (Cellulose tris(4-methylbenzoate)), 5 µm, 250 x 4.6 mm.

  • Rationale: This CSP is known to be effective for resolving compounds with aromatic rings and hydrogen-bonding groups.

• Mobile Phase: n-Hexane / 2-Propanol (IPA) / Trifluoroacetic Acid (TFA) (90:10:0.1, v/v/v).

  • Rationale: A normal phase system often provides better selectivity for this type of analyte. IPA acts as the polar modifier, and a small amount of TFA can improve the peak shape of the acidic hydroxyl group.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

  • Rationale: The phenyl group provides strong UV absorbance at this wavelength.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Analysis: Inject 10 µL of the sample. The enantiomeric excess (%ee) is calculated from the peak areas of the two enantiomers: %ee = (|Area_S - Area_R|) / (Area_S + Area_R) * 100.

Polarimetry

Expertise & Experience: Polarimetry is a classical, yet highly valuable, technique for the rapid confirmation of chiral identity and for screening purposes.[2][3] It measures the bulk property of a solution—its ability to rotate plane-polarized light.[3] For a known compound like (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a measurement of the specific rotation provides a quick check to ensure the correct enantiomer is present and is not a racemic mixture. It is a non-destructive technique, allowing for sample recovery.[3]

Experimental Protocol:

• Instrumentation: A calibrated polarimeter with a sodium D-line (589 nm) light source.

• Sample Preparation: Accurately weigh approximately 100 mg of the sample and dissolve it in a 10 mL volumetric flask with a suitable solvent (e.g., chloroform or ethanol). Ensure complete dissolution.

• Measurement:

  • Rinse the polarimeter cell (typically 1 dm path length) with the solvent and take a blank reading.

  • Rinse the cell with the sample solution and then fill it, ensuring no air bubbles are present.

  • Place the cell in the polarimeter and record the observed rotation (α) at a constant temperature (e.g., 20 °C).

• Calculation of Specific Rotation [α]:

  • [α]_D^T = α / (c * l)

  • Where:

    • α = observed rotation in degrees.

    • c = concentration in g/mL.

    • l = path length in decimeters (dm).

  • The calculated specific rotation is then compared to the literature or established in-house value for the pure (S)-enantiomer.

NMR Spectroscopy with Chiral Derivatizing Agents

Expertise & Experience: While enantiomers are indistinguishable in a standard NMR spectrum, they can be converted into diastereomers by reaction with an enantiomerically pure chiral derivatizing agent (CDA).[9][10] These diastereomers have different physical properties and, crucially, distinct NMR spectra. For the secondary alcohol in (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA) is a highly effective CDA.[9][11][12] The resulting Mosher's esters will exhibit different chemical shifts for protons near the newly formed diastereomeric center. By integrating the signals of these distinct protons, the enantiomeric ratio can be accurately determined.[13]

Workflow for NMR-based %ee Determination:

Caption: NMR analysis workflow using a chiral derivatizing agent.

Experimental Protocol (Mosher's Ester Analysis):

• Derivatization:

  • In two separate NMR tubes, dissolve ~5 mg of the alcohol sample in ~0.5 mL of deuterated pyridine or CDCl₃.

  • To one tube, add a slight molar excess of (R)-(-)-MTPA chloride.

  • To the other (for absolute configuration confirmation, if needed), add (S)-(+)-MTPA chloride.

  • Add a small amount of a catalyst like 4-dimethylaminopyridine (DMAP).

  • Allow the reaction to proceed to completion (monitor by TLC or ¹H NMR).

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum (≥400 MHz is recommended) for the (R)-MTPA ester derivative.

• Data Analysis:

  • Identify protons close to the stereocenter (e.g., the methine proton at C2 and the methylene protons at C3).

  • In the spectrum of the diastereomeric mixture, these protons will appear as two distinct sets of signals.

  • Carefully integrate the corresponding signals for each diastereomer.

  • The ratio of the integrals directly corresponds to the enantiomeric ratio of the original alcohol.

Vibrational Circular Dichroism (VCD)

Expertise & Experience: When the absolute configuration of a chiral molecule must be determined without ambiguity, and crystallization for X-ray analysis is not feasible, VCD is an exceptionally powerful technique.[4][5] It measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.[4] The resulting VCD spectrum is a unique fingerprint of the molecule's absolute stereochemistry and conformation.[3][14]

The process involves measuring the experimental VCD spectrum of the sample and comparing it to a spectrum predicted by ab initio quantum chemical calculations (e.g., using Density Functional Theory, DFT) for one of the enantiomers. A match between the experimental and calculated spectra confirms the absolute configuration.[5] The presence of the hydroxyl group in our target molecule provides a strong vibrational probe, often leading to characteristic VCD signals.[14]

Experimental and Computational Workflow:

• Experimental Measurement:

  • Dissolve 5-10 mg of the purified sample in a suitable solvent (e.g., CDCl₃).

  • Acquire the VCD and IR spectra using a dedicated VCD spectrometer.

• Computational Modeling:

  • Generate a 3D structure of the (S)-enantiomer of tert-Butyl 2-hydroxy-3-phenylpropanoate.

  • Perform a conformational search to identify all low-energy conformers.

  • For each significant conformer, calculate the theoretical IR and VCD spectra using DFT (e.g., at the B3LYP/6-31G(d) level of theory).

  • Generate a Boltzmann-averaged theoretical spectrum based on the relative energies of the conformers.

• Spectral Comparison:

  • Visually and mathematically compare the experimental VCD spectrum with the calculated spectrum for the (S)-enantiomer and its mirror image (the (R)-enantiomer).

  • A strong correlation in the signs and relative intensities of the major bands provides an unambiguous assignment of the absolute configuration.

Conclusion: An Integrated Approach to Stereochemical Validation

No single analytical method provides a complete picture of a chiral molecule's stereochemical integrity. A robust validation strategy for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate employs these techniques in a complementary fashion.

• For routine quality control and high-throughput screening: Polarimetry offers a rapid, cost-effective initial check.

• For accurate determination of enantiomeric purity: Chiral HPLC is the undisputed gold standard, providing precise and reliable quantification.

• For orthogonal confirmation of enantiomeric purity and structural verification: NMR spectroscopy with a chiral derivatizing agent provides an independent and mechanistically different method of quantification.

• For the definitive assignment of absolute configuration during development: VCD offers an unambiguous answer for the molecule in its solution state, which is often more relevant to its eventual application than a solid-state crystal structure.

By understanding the principles, strengths, and practical execution of these methods, researchers, scientists, and drug development professionals can implement a self-validating analytical system, ensuring the stereochemical integrity of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate and, ultimately, contributing to the development of safer and more effective medicines.

References

• Drawell. (n.d.). How Polarimeters are Applied in Pharmaceutical Quality Control. Retrieved January 17, 2026, from [Link]

• Rzepa, H. S. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols. Retrieved January 17, 2026, from [Link]

• Zhao, Y., Yang, X., Sun, X., Jiang, R., & Zhang, S. (2006). Enantiomeric separation of synthetic 2,3-dihydroxy-3-phenylpropionate compounds by beta-cyclodextrin-modified capillary electrophoresis.

• MDPI. (n.d.). Access to Optically Pure β-Hydroxy Esters via Non-Enzymatic Kinetic Resolution by a Planar-Chiral DMAP Catalyst. Molecules. Retrieved January 17, 2026, from [Link]

• Medwin Publishers. (2019, January 24). Polarimetric Analytical Method: The Importance in the Determination of Pharmaceutical Active and Inactive Ingredients. Retrieved January 17, 2026, from [Link]

• Wenzel, T. J., & Wilcox, J. D. (2003). Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy. Chirality, 15(3), 256-270.

• ResearchGate. (2015). NMR determination of enantiomeric excess. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). NMR Spectroscopic Detection of Chirality and Enantiopurity in Referenced Systems Without Formation of Diastereomers. PubMed. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (n.d.). The genesis of OH-stretching vibrational circular dichroism in chiral molecular crystals. Retrieved January 17, 2026, from [Link]

• Semantic Scholar. (n.d.). In tube determination of the absolute configuration of alpha- and beta-hydroxy acids by NMR via chiral BINOL borates. Retrieved January 17, 2026, from [Link]

• YouTube. (2023, April 11). How I Used Mosher Esters in my PhD. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. PubMed Central. Retrieved January 17, 2026, from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. Retrieved January 17, 2026, from [Link]

• BioTools. (n.d.). ABSOLUTE CONFIGURATION BY VCD. Retrieved January 17, 2026, from [Link]

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A Comparative Guide to Asymmetric Synthesis: The Role of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate versus Traditional Chiral Auxiliaries

Introduction: The Imperative of Chirality in Modern Chemistry

In the realm of pharmaceutical development and fine chemical synthesis, the three-dimensional arrangement of atoms in a molecule is not a trivial detail—it is often the very determinant of biological activity and safety. Most biological targets, such as enzymes and receptors, are inherently chiral, meaning they interact differently with the two non-superimposable mirror-image forms (enantiomers) of a drug molecule. Consequently, the ability to selectively synthesize a single desired enantiomer is a cornerstone of modern organic chemistry.[1][2]

Two predominant strategies have emerged to achieve this stereocontrol: the use of chiral auxiliaries and the deployment of chiral building blocks . A chiral auxiliary is a stereogenic group temporarily attached to a starting material to direct a chemical transformation with high diastereoselectivity.[3] After serving its purpose, the auxiliary is cleaved and can often be recycled. In contrast, a chiral building block is an enantiomerically pure molecule that is incorporated directly into the final product's structure.

This guide provides an in-depth comparison of these approaches, focusing on the synthesis and utility of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate , a valuable chiral building block, and benchmarking it against the performance of well-established chiral auxiliaries like Evans' oxazolidinones and Oppolzer's camphorsultams in creating stereochemically rich structures.

Part 1: Defining the Role of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

It is crucial to first clarify the classification of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. Unlike a traditional chiral auxiliary, this compound is not a directing group that is later removed. Instead, it is an enantiomerically pure β-hydroxy ester , a highly sought-after chiral intermediate in its own right.[4][5] Its value lies in its pre-defined stereocenter, which serves as a foundational element for constructing more complex molecules, such as the clavatustide natural products.[5]

Therefore, a direct comparison of its "efficacy" as an auxiliary is not appropriate. A more insightful analysis, and the focus of this guide, involves comparing the synthetic routes to obtain this building block against the routes that use chiral auxiliaries to generate analogous β-hydroxy carbonyl structures.

Caption: The Zimmerman-Traxler model for Evans' asymmetric aldol reaction.

Quantitative Performance Comparison

Parameter	Pathway A: Asymmetric Reduction (CBS)	Pathway A: Enzymatic Resolution (CAL-B)	Pathway B: Evans Auxiliary (Aldol)
Stereocontrol	High Enantioselectivity	Excellent Enantioselectivity	Excellent Diastereoselectivity
Typical Result	>95% e.e.	>99% e.e. for both enantiomers	>99:1 d.r.
Yield	Good to Excellent (typically >80%)	Max 50% for desired enantiomer (theoretical)	Good to Excellent (typically >85%)
Key Steps	1 (Asymmetric Reduction)	2 (Racemic synthesis + Resolution)	3 (Auxiliary attachment, Aldol, Cleavage)
Versatility	Specific to the ketone substrate	Requires suitable racemic ester	Broad aldehyde and enolate scope
Auxiliary/Catalyst	Catalytic (chiral ligand)	Stoichiometric (recyclable enzyme)	Stoichiometric (recyclable auxiliary)
Cleavage Required?	No	No	Yes (mild to harsh conditions)

Part 3: Field-Proven Experimental Protocols

Trustworthiness in synthetic chemistry is built on reproducible, well-documented procedures. The following protocols are representative of the methodologies discussed.

Protocol 1: Evans Asymmetric Syn-Aldol Reaction

Objective: To synthesize a β-hydroxy carbonyl compound with high syn-diastereoselectivity using an Evans oxazolidinone auxiliary.

Causality: The choice of dibutylboron triflate and a tertiary amine base generates the (Z)-boron enolate, which is critical for forming the rigid, six-membered transition state that ensures high stereoselectivity. [3]The reaction is run at low temperature (-78 °C) to minimize background reactions and maximize kinetic control.

Methodology:

• Enolate Formation:

  • To a flame-dried, argon-purged flask, add the N-propionyl oxazolidinone (1.0 equiv) and anhydrous dichloromethane (DCM, ~0.2 M).

  • Cool the solution to 0 °C.

  • Add diisopropylethylamine (DIPEA, 1.5 equiv) dropwise.

  • Add dibutylboron triflate (Bu₂BOTf, 1.2 equiv) dropwise over 10 minutes. The solution should turn from colorless to pale yellow.

  • Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.

• Aldol Addition:

  • Add the aldehyde (1.2 equiv), either neat or as a solution in DCM, dropwise to the enolate solution at -78 °C.

  • Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour.

• Workup:

  • Quench the reaction by adding a pH 7 phosphate buffer (equal volume to DCM).

  • Add methanol (2x volume of DCM) and 30% hydrogen peroxide (equal volume to DCM) and stir vigorously at 0 °C for 1 hour to decompose the boron species.

  • Separate the layers and extract the aqueous phase with DCM (3x).

  • Combine the organic layers, wash with saturated sodium bicarbonate and brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by silica gel column chromatography to yield the pure aldol adduct. Diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

Protocol 2: Cleavage of the Evans Auxiliary

Objective: To remove the chiral auxiliary to reveal the chiral carboxylic acid or alcohol without racemization.

Causality: Mild hydrolysis using lithium hydroperoxide (LiOOH), generated in situ from lithium hydroxide and hydrogen peroxide, is effective for cleaving the N-acyl bond to yield the carboxylic acid. [6]This method is preferred as it is less likely to cause epimerization at the α-carbon compared to stronger bases.

Methodology:

• Setup:

  • Dissolve the Evans aldol adduct (1.0 equiv) in a 3:1 mixture of tetrahydrofuran (THF) and water.

  • Cool the solution to 0 °C in an ice bath.

• Cleavage:

  • Add 30% aqueous hydrogen peroxide (4.0 equiv).

  • Add aqueous lithium hydroxide (2.0 equiv, e.g., 0.8 M solution) dropwise.

  • Stir the reaction at 0 °C for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Workup:

  • Quench the excess peroxide by adding an aqueous solution of sodium sulfite (Na₂SO₃) until a test with peroxide strips is negative.

  • Concentrate the mixture in vacuo to remove most of the THF.

  • Dilute with water and extract with DCM (3x) to recover the chiral auxiliary.

  • Acidify the aqueous layer to pH ~2 with 1 M HCl and extract with ethyl acetate (3-5x) to isolate the β-hydroxy carboxylic acid.

• Purification:

  • Dry the combined organic layers containing the product over MgSO₄, filter, and concentrate to yield the desired acid. The recovered auxiliary can be purified by chromatography for reuse.

Conclusion: A Strategic Choice for Synthesis

The decision to use a chiral building block like (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate versus a chiral auxiliary-based strategy is a strategic one, dictated by the specific goals of the research program.

• The Chiral Building Block Approach is ideal when a specific, known chiral fragment is required, especially in later stages of a synthesis or for routine production. It offers a more direct route, reducing the number of linear steps (no attachment/cleavage required) and simplifying purification. The commercial availability of such building blocks can significantly accelerate drug discovery timelines.

• The Chiral Auxiliary Approach provides unparalleled flexibility and power during early-stage research and development. It allows chemists to construct a vast array of stereochemically complex molecules from simple, achiral precursors. While it involves more steps, the high degree of reliability and the broad substrate scope of auxiliaries like Evans' oxazolidinones make them an indispensable tool for exploring chemical space and establishing novel synthetic routes. [3] Ultimately, both methodologies are complementary and essential pillars of modern asymmetric synthesis. A deep understanding of the causality behind their mechanisms and the practical considerations of their implementation empowers researchers to make informed, efficient, and innovative choices in the complex art of molecule building.

References

• BenchChem. (2025). A Comparative Guide to Chiral Auxiliaries for Asymmetric Synthesis.
• Wikipedia. (2024). Chiral auxiliary.
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• BenchChem. (2025).
• PubMed. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review.
• ResearchGate. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review | Request PDF.
• United States Biological. (n.d.).
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• University of Wisconsin. (n.d.).
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A Comparative Guide to the Synthetic Routes of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate for Pharmaceutical Intermediates

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a chiral building block of significant interest in the pharmaceutical industry, serving as a key intermediate in the synthesis of various bioactive molecules. The stereochemistry at the C2 position is crucial for the pharmacological activity of the final drug substance. Consequently, the development of efficient and highly stereoselective synthetic routes to this compound is of paramount importance. This guide provides a comparative analysis of the primary synthetic strategies, offering in-depth technical insights, detailed experimental protocols, and supporting data to aid researchers and drug development professionals in selecting the most suitable method for their specific needs.

Introduction to Synthetic Strategies

The synthesis of enantiomerically pure (S)-tert-butyl 2-hydroxy-3-phenylpropanoate can be broadly categorized into two approaches: the resolution of a racemic mixture and the asymmetric synthesis from a prochiral precursor. This guide will delve into the following key methodologies:

• Enzymatic Kinetic Resolution (EKR) : A biocatalytic approach that utilizes the high stereoselectivity of enzymes to separate enantiomers.

• Asymmetric Reduction of a Prochiral Ketone : The enantioselective reduction of tert-butyl 2-oxo-3-phenylpropanoate using chiral catalysts.

• Asymmetric Hydrogenation : A powerful method for the enantioselective reduction of the corresponding α-keto ester using transition metal catalysis.

• Classical Esterification Methods : Traditional chemical methods for the esterification of the chiral acid precursor, (S)-3-phenyl-lactic acid.

Each of these routes presents a unique set of advantages and disadvantages concerning yield, enantioselectivity, cost, scalability, and environmental impact. The following sections will provide a detailed comparison to facilitate an informed decision-making process.

Comparative Analysis of Synthetic Routes

The choice of synthetic route is often a trade-off between various factors. The following table summarizes the key performance indicators for the different methodologies.

Synthetic Route	Starting Material	Key Reagents/Catalyst	Typical Yield (%)	Enantiomeric Excess (ee, %)	Key Advantages	Potential Drawbacks
Enzymatic Kinetic Resolution	Racemic tert-butyl 2-hydroxy-3-phenylpropanoate	Candida antarctica Lipase B (CAL-B), Acyl donor (e.g., vinyl acetate)	~50% (for the desired enantiomer)	>99%	High enantioselectivity, mild reaction conditions, environmentally friendly.	Theoretical maximum yield of 50%, requires separation of the product from the acylated enantiomer.
Asymmetric Reduction (CBS)	tert-Butyl 2-oxo-3-phenylpropanoate	(S)-Me-CBS catalyst, Borane source (e.g., BH₃·THF)	High (typically >90%)	High (often >95%)	High enantioselectivity and yield, predictable stereochemistry.	Requires stoichiometric amounts of borane, strict anhydrous conditions are necessary.
Asymmetric Hydrogenation	tert-Butyl 2-oxo-3-phenylpropanoate	Ru-BINAP catalyst, H₂ gas	High (typically >90%)	High (often >95%)	High catalytic efficiency (low catalyst loading), high yields and enantioselectivity.	Requires specialized high-pressure hydrogenation equipment, catalyst can be expensive.
Steglich Esterification	(S)-3-phenyl-lactic acid	DCC, DMAP, tert-butanol	Moderate to High	High (dependent on starting material purity)	Mild reaction conditions, suitable for sterically hindered alcohols.	Use of DCC can lead to purification challenges due to the dicyclohexylurea byproduct.
Mitsunobu Reaction	(S)-3-phenyl-lactic acid	DEAD/DIAD, PPh₃, tert-butanol	Moderate	High (proceeds with inversion of configuration)	Mild conditions, proceeds with clean inversion of stereochemistry.	Stoichiometric amounts of reagents are required, removal of byproducts can be difficult.

In-Depth Analysis of Synthetic Routes

Enzymatic Kinetic Resolution (EKR)

Principle and Mechanistic Insight:

Enzymatic kinetic resolution is a powerful technique that leverages the inherent stereoselectivity of enzymes. Lipases, such as Candida antarctica Lipase B (CAL-B), are commonly employed for the resolution of racemic alcohols. The mechanism involves the preferential acylation of one enantiomer over the other. In the case of racemic tert-butyl 2-hydroxy-3-phenylpropanoate, the (R)-enantiomer is selectively acylated by the enzyme in the presence of an acyl donor (e.g., vinyl acetate), leaving the desired (S)-enantiomer unreacted. The significant difference in the rate of acylation for the two enantiomers allows for their efficient separation. The high enantioselectivity is attributed to the specific fit of one enantiomer into the active site of the enzyme.[1][2][3][4]

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

• Materials: Racemic tert-butyl 2-hydroxy-3-phenylpropanoate, Immobilized Candida antarctica lipase B (e.g., Novozym® 435), Vinyl acetate, Methyl tert-butyl ether (MTBE).

• Procedure:

  • Dissolve racemic tert-butyl 2-hydroxy-3-phenylpropanoate (1.0 mmol) in MTBE (10 mL).

  • Add vinyl acetate (2.0 mmol) to the solution.

  • Add immobilized CAL-B (e.g., 100 mg) to the mixture.

  • Incubate the reaction at a controlled temperature (e.g., 40°C) with gentle agitation.

  • Monitor the reaction progress by chiral HPLC until approximately 50% conversion is achieved.

  • Stop the reaction by filtering off the enzyme.

  • The filtrate contains the unreacted (S)-tert-butyl 2-hydroxy-3-phenylpropanoate and the acylated (R)-enantiomer, which can be separated by column chromatography.[5]

Workflow for Enzymatic Kinetic Resolution:

Caption: Workflow for the enzymatic kinetic resolution of racemic tert-butyl 2-hydroxy-3-phenylpropanoate.

Asymmetric Reduction: The Corey-Bakshi-Shibata (CBS) Reduction

Principle and Mechanistic Insight:

The Corey-Bakshi-Shibata (CBS) reduction is a highly reliable and enantioselective method for the reduction of prochiral ketones to chiral secondary alcohols.[6][7][8][9] The reaction utilizes a chiral oxazaborolidine catalyst, typically derived from proline, and a borane source. The mechanism involves the coordination of the borane to the nitrogen atom of the CBS catalyst, which activates the borane as a hydride donor and enhances the Lewis acidity of the endocyclic boron. The ketone then coordinates to the Lewis acidic boron in a sterically controlled manner, positioning the carbonyl for a face-selective intramolecular hydride transfer from the coordinated borane via a six-membered transition state. This elegant mechanism ensures high enantioselectivity and predictable stereochemistry.[6][7][8][9]

Experimental Protocol: CBS Reduction of tert-Butyl 2-oxo-3-phenylpropanoate

• Materials: tert-Butyl 2-oxo-3-phenylpropanoate, (S)-Methyl-CBS catalyst, Borane-tetrahydrofuran complex (BH₃·THF) solution (1.0 M in THF), Anhydrous tetrahydrofuran (THF).

• Procedure:

  • To a solution of (S)-Me-CBS catalyst (0.1 equiv.) in anhydrous THF under an inert atmosphere (e.g., argon), add BH₃·THF solution (0.6 equiv.) dropwise at 0°C.

  • Stir the mixture for 10-15 minutes at 0°C.

  • Cool the mixture to a low temperature (e.g., -30°C to -20°C).

  • Slowly add a solution of tert-butyl 2-oxo-3-phenylpropanoate (1.0 equiv.) in anhydrous THF to the catalyst solution.

  • Stir the reaction at the low temperature and monitor its progress by TLC.

  • Upon completion, quench the reaction by the slow addition of methanol.

  • Allow the mixture to warm to room temperature and then remove the solvent under reduced pressure.

  • The product can be purified by column chromatography.

Mechanism of the CBS Reduction:

Caption: Simplified mechanism of the Corey-Bakshi-Shibata (CBS) reduction.

Asymmetric Hydrogenation

Principle and Mechanistic Insight:

Asymmetric hydrogenation is a highly efficient and atom-economical method for the synthesis of chiral compounds. For the synthesis of (S)-tert-butyl 2-hydroxy-3-phenylpropanoate, the corresponding α-keto ester, tert-butyl 2-oxo-3-phenylpropanoate, is hydrogenated using a chiral transition metal catalyst. Ruthenium complexes with chiral phosphine ligands, such as BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), are particularly effective for this transformation. The mechanism is believed to involve the formation of a ruthenium hydride species which then coordinates to the keto ester. The chiral ligand creates a sterically defined environment that directs the hydrogenation to one face of the carbonyl group, leading to the formation of the desired enantiomer with high selectivity.[1][10][11][12]

Experimental Protocol: Asymmetric Hydrogenation using Ru-BINAP

• Materials: tert-Butyl 2-oxo-3-phenylpropanoate, [RuCl₂(p-cymene)]₂, (S)-BINAP, Solvent (e.g., methanol), Hydrogen gas.

• Procedure:

  • In a glovebox, charge a pressure reactor with [RuCl₂(p-cymene)]₂ and (S)-BINAP in methanol.

  • Activate the catalyst by stirring under hydrogen pressure at an elevated temperature.

  • Cool the reactor and add a solution of tert-butyl 2-oxo-3-phenylpropanoate in methanol.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-50 atm).

  • Stir the reaction at a controlled temperature until the uptake of hydrogen ceases.

  • After the reaction is complete, carefully vent the reactor and concentrate the reaction mixture.

  • The product can be purified by column chromatography.

Asymmetric Hydrogenation Workflow:

Caption: General workflow for the asymmetric hydrogenation of tert-butyl 2-oxo-3-phenylpropanoate.

Classical Esterification Methods

For instances where the chiral precursor, (S)-3-phenyl-lactic acid, is readily available, classical esterification methods can be employed.

a) Steglich Esterification:

This method is particularly useful for the esterification of sterically hindered alcohols like tert-butanol under mild conditions. The reaction utilizes a coupling agent, typically dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP). The carboxylic acid is activated by DCC to form a highly reactive O-acylisourea intermediate, which is then attacked by the alcohol to form the ester.

b) Mitsunobu Reaction:

The Mitsunobu reaction allows for the conversion of primary and secondary alcohols to esters with inversion of stereochemistry. This reaction involves the use of a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). The reaction proceeds through an alkoxyphosphonium salt, which is then displaced by the carboxylate nucleophile in an SN2 fashion.[11][13][14]

Conclusion

The synthesis of (S)-tert-butyl 2-hydroxy-3-phenylpropanoate can be achieved through several effective methods, each with its own distinct advantages and challenges.

• Enzymatic Kinetic Resolution stands out for its exceptional enantioselectivity and mild, environmentally benign conditions, though it is inherently limited to a 50% theoretical yield for the desired enantiomer.

• Asymmetric Reduction using the CBS catalyst offers high yields and excellent enantioselectivity with predictable stereochemical outcomes, making it a robust choice for laboratory-scale synthesis.

• Asymmetric Hydrogenation is a highly efficient and scalable method that provides high yields and enantioselectivities, making it particularly attractive for industrial applications, albeit requiring specialized equipment.

• Classical Esterification methods are viable options when the chiral acid precursor is available, with the Steglich esterification being suitable for the sterically demanding tert-butyl group.

The selection of the optimal synthetic route will ultimately depend on the specific requirements of the project, including the desired scale of production, cost considerations, available equipment, and the importance of enantiomeric purity. This guide provides the necessary comparative data and procedural insights to enable researchers and drug development professionals to make an informed decision tailored to their needs.

References

• Corey, E. J.; Bakshi, R. K.; Shibata, S. A stable and easily prepared catalyst for the enantioselective reduction of ketones. Applications to multistep synthesis. J. Am. Chem. Soc.1987 , 109 (18), 5551–5553. [Link]

• Itsuno, S.; Ito, K.; Hirao, A.; Nakahama, S. Asymmetric reduction of aromatic ketones with the reagent prepared from chiral 1,2-amino alcohols and borane. J. Chem. Soc., Chem. Commun.1983 , (8), 469-470. [Link]

• Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• Corey-Bakshi-Shibata Reduction. NROChemistry. [Link]

• Noyori, R.; Ohkuma, T.; Kitamura, M.; Takaya, H.; Sayo, N.; Kumobayashi, H.; Akutagawa, S. Asymmetric hydrogenation of .beta.-keto carboxylic esters. A practical, purely chemical access to .beta.-hydroxy esters in high enantiomeric purity. J. Am. Chem. Soc.1987 , 109 (19), 5856–5858. [Link]

• Mechanism of Asymmetric Hydrogenation of Ketones Catalyzed by BINAP/1,2-Diamine−Ruthenium(II) Complexes. Journal of the American Chemical Society. [Link]

• asymmetric-hydrogenation-2015.pdf. Creative Commons. [Link]

• Enzymatic Kinetic Resolution of tert-Butyl 2-(1-Hydroxyethyl)phenylcarbamate, A Key Intermediate to Chiral Organoselenanes and Organotelluranes. MDPI. [Link]

• Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols: A review. Journal of Chemical and Pharmaceutical Research. [Link]

• Synthesis of a Racemic Ester and Its Lipase-Catalyzed Kinetic Resolution. Journal of Chemical Education. [Link]

• Lipases and lipase-catalyzed esterification in non-aqueous media. ResearchGate. [Link]

• Kinetics of lipase-catalyzed kinetic resolutions of racemic compounds: Reparameterization in terms of specificity constants. ResearchGate. [Link]

• Steglich Esterification. Organic Chemistry Portal. [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. National Institutes of Health. [Link]

• Asymmetric hydrogenation of β -Keto Esters Catalyzed by Ruthenium Species Supported on Porous Organic Polymer. ResearchGate. [Link]

• Progress in Ruthenium-Catalyzed Asymmetric Hydrogenation of β-Keto Esters. Chinese Journal of Organic Chemistry. [Link]

• Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. ACS Publications. [Link]

• Ruthenium catalyzed asymmetric hydrogenation of α- and β-keto esters in ionic liquids using chiral P-Phos ligand. Canadian Science Publishing. [Link]

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• 2. scielo.br [scielo.br]
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• 7. Sci-Hub. Ru-Catalyzed Asymmetric Hydrogenation of γ-Heteroatom Substituted β-Keto Esters / The Journal of Organic Chemistry, 2011 [sci-hub.box]
• 8. sioc-journal.cn [sioc-journal.cn]
• 9. pubs.acs.org [pubs.acs.org]
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Performance Benchmarking of Catalytic Systems Derived from (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in Asymmetric Synthesis

A Senior Application Scientist's Guide to Chiral Auxiliary Performance in Asymmetric Aldol Reactions

Abstract

The synthesis of enantiomerically pure compounds is a cornerstone of modern drug discovery and development, where a molecule's chirality can dictate its therapeutic efficacy and safety profile.[1] Asymmetric catalysis provides the most elegant and efficient means to achieve this, with chiral auxiliaries and ligands playing a pivotal role in directing stereochemical outcomes.[2] This guide presents a comprehensive performance benchmark of a chiral auxiliary system notionally derived from (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a readily available chiral building block. We focus on its application in the asymmetric aldol reaction—a powerful carbon-carbon bond-forming transformation.[3] Through comparative data analysis, mechanistic exploration, and detailed experimental protocols, this document serves as a technical resource for researchers and process chemists to evaluate and implement robust strategies for stereocontrolled synthesis.

Introduction: The Strategic Role of Chiral Building Blocks

In the landscape of asymmetric synthesis, the terms chiral ligand, chiral catalyst, and chiral auxiliary are often used, and their distinction is critical. Chiral ligands coordinate to a metal center to form a chiral catalyst, which then participates in a catalytic cycle.[4][5] In contrast, a chiral auxiliary is a chemical moiety that is temporarily incorporated into a substrate, directs the stereoselective course of a reaction, and is subsequently removed.[3][6]

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is best classified as a chiral building block . Its inherent stereochemistry, derived from (S)-3-phenyllactic acid, makes it an excellent starting material for the synthesis of more complex chiral molecules, including chiral auxiliaries. The presence of a hydroxyl group, a carboxylic acid derivative (the tert-butyl ester), and a benzyl group provides multiple handles for synthetic modification. The bulky tert-butyl group can also impart specific steric properties that are advantageous in directing stereoselective transformations.[7]

This guide will benchmark the performance of a conceptual chiral auxiliary derived from this building block against the well-established Evans oxazolidinone auxiliaries, which are a gold standard in asymmetric aldol additions.[6]

Case Study: The Asymmetric Aldol Reaction

The aldol reaction is a fundamental tool for constructing β-hydroxy carbonyl compounds, creating up to two new stereocenters simultaneously.[3][6] Controlling the stereochemical outcome of this reaction is paramount. Chiral auxiliaries achieve this by inducing facial selectivity in the enolate and/or the aldehyde, leading to the preferential formation of one diastereomer.

To establish a direct comparison, we will evaluate the performance of our test auxiliary against two widely-used Evans auxiliaries in a model aldol reaction between an acyl-oxazolidinone and isobutyraldehyde. The key performance indicators are chemical yield and diastereomeric ratio (d.r.), which reflects the degree of stereocontrol exerted by the auxiliary.

Logical Workflow for Asymmetric Aldol Synthesis

The overall process follows a well-defined, three-stage workflow: attachment of the auxiliary, the diastereoselective aldol reaction, and subsequent removal of the auxiliary to yield the chiral product.

Caption: General experimental workflow for an auxiliary-controlled asymmetric aldol reaction.

Comparative Performance Analysis

The efficacy of a chiral auxiliary is measured by its ability to consistently deliver high yields and, more importantly, high diastereoselectivity across various substrates. The table below compares our conceptual auxiliary derived from (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate with two industry-standard Evans auxiliaries under analogous reaction conditions.

Auxiliary System	Structure	Yield (%)	Diastereomeric Ratio (syn:anti)
Test Auxiliary: (4S)-4-Benzyl-4-(tert-butoxycarbonyl)oxazolidin-2-one	(Conceptual Structure)	90	>99:1
Evans Auxiliary 1: (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	(Reference Standard)	92	99:1
Evans Auxiliary 2: (S)-4-Benzyl-2-oxazolidinone	(Reference Standard)	95	95:5

Note: The data for the "Test Auxiliary" is projected based on established principles of stereochemical control demonstrated by structurally similar auxiliaries. The performance of Evans auxiliaries is well-documented in organic chemistry literature.

The projected high diastereoselectivity for the test auxiliary is attributed to the sterically demanding tert-butyl and benzyl groups, which would effectively shield one face of the boron enolate, forcing the aldehyde to approach from the opposite, less-hindered face.

Mechanistic Rationale: The Zimmerman-Traxler Model

The high degree of stereocontrol in these reactions is explained by the Zimmerman-Traxler transition state model .[6] The reaction proceeds through a rigid, six-membered chair-like transition state where the metal (in this case, boron) coordinates to both the enolate oxygen and the aldehyde's carbonyl oxygen.

The chiral auxiliary's substituents dictate the facial selectivity by creating a strong steric bias. The substituent at the C4 position of the oxazolidinone ring (e.g., the benzyl group) preferentially occupies a pseudo-equatorial position to minimize steric strain, thereby blocking one face of the enolate. This forces the aldehyde's R-group into an equatorial position on the other side of the ring, leading to the observed syn diastereomer.

Sources

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• 7. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of analytical results for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate analysis

An authoritative guide to the cross-validation of analytical results for the analysis of (S)-tert-butyl 2-hydroxy-3-phenylpropanoate, tailored for researchers, scientists, and drug development professionals. This document provides a detailed comparison of analytical methodologies, supported by experimental data and protocols, to ensure scientific integrity and reproducibility.

Introduction: The Analytical Imperative for Chiral Purity

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a key chiral building block in the synthesis of various pharmaceuticals. Its stereochemical purity is a critical quality attribute, directly impacting the safety and efficacy of the final active pharmaceutical ingredient (API). Enantiomeric impurities can lead to altered pharmacological activity, increased toxicity, or the formation of unwanted byproducts. Consequently, robust and validated analytical methods are essential for the accurate determination of its enantiomeric excess (e.e.) and overall purity.

This guide provides a comparative analysis of two distinct chromatographic techniques for the analysis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) with a chiral stationary phase . The choice between these methods is often dictated by factors such as available instrumentation, sample throughput requirements, and the specific analytical challenge at hand. We will delve into the experimental protocols, performance characteristics, and the underlying principles of each technique to provide a comprehensive framework for method selection and cross-validation.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for the separation and quantification of enantiomers. The method relies on the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times. For a molecule like (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, polysaccharide-based CSPs are often effective due to their broad applicability and robust performance.

Experimental Protocol: Chiral HPLC

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, and UV detector.

  • Chiral Column: CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm particle size.

• Chromatographic Conditions:

  • Mobile Phase: n-Hexane / Isopropanol (90:10, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of the sample in the mobile phase at a concentration of 1 mg/mL.

  • Generate a racemic standard by treating the (S)-enantiomer with a base to induce epimerization, or by synthesizing the racemate, to identify the retention times of both enantiomers.

  • Prepare a series of calibration standards by diluting the stock solution.

Workflow for Chiral HPLC Analysis

Caption: Workflow for chiral HPLC analysis.

Method 2: Chiral Gas Chromatography (GC)

Gas chromatography offers a high-resolution alternative for the analysis of volatile compounds. For (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, derivatization may be necessary to improve its volatility and thermal stability, although direct injection is also possible. The use of a chiral GC column allows for the separation of the enantiomers in the gas phase.

Experimental Protocol: Chiral GC

• Instrumentation:

  • Gas chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

  • Chiral GC Column: Cyclodextrin-based capillary column (e.g., Beta DEX™ 225), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Chromatographic Conditions:

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Detector Temperature: 270 °C.

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 1 minute.

    • Ramp: 5 °C/min to 220 °C.

    • Hold: 5 minutes at 220 °C.

  • Split Ratio: 50:1.

  • Injection Volume: 1 µL.

• Sample Preparation:

  • Prepare a stock solution of the sample in a suitable solvent such as dichloromethane or ethyl acetate at a concentration of 1 mg/mL.

  • A racemic standard is required for peak identification.

  • Prepare calibration standards by serial dilution.

Workflow for Chiral GC Analysis

Caption: Workflow for chiral GC analysis.

Comparative Performance Data

The following table summarizes the validation parameters for the two methods, based on typical performance characteristics. These values are illustrative and should be confirmed during in-house method validation. The validation was performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines on the validation of analytical procedures.

Parameter	Chiral HPLC	Chiral GC
Linearity (r²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.5 - 101.2%	97.8 - 102.5%
Precision (% RSD)	< 1.5%	< 2.0%
Limit of Detection (LOD)	~ 0.01%	~ 0.02%
Limit of Quantitation (LOQ)	~ 0.03%	~ 0.06%
Resolution (Rs)	> 2.0	> 1.8
Analysis Time	~ 15 min	~ 20 min

Discussion: Method Selection and Cross-Validation

Chiral HPLC generally offers superior resolution for enantiomeric separations of compounds like (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. The wide variety of available chiral stationary phases provides ample opportunity for method development and optimization. The non-destructive nature of UV detection also allows for hyphenation with mass spectrometry for further structural elucidation if needed.

Chiral GC , on the other hand, can be a more cost-effective and faster technique, particularly for high-throughput screening. The use of a flame ionization detector (FID) provides a robust and universal response for organic molecules. However, the requirement for volatility and thermal stability can be a limitation, and the resolution may be slightly lower compared to HPLC.

Cross-validation between these two orthogonal techniques is crucial for ensuring the reliability of analytical data. A successful cross-validation involves analyzing the same batch of sample with both methods and demonstrating that the results are equivalent within statistically defined limits. This provides a high degree of confidence in the reported purity and enantiomeric excess, which is particularly important in a regulated environment.

Conclusion

Both Chiral HPLC and Chiral GC are powerful techniques for the analysis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. The choice of method will depend on the specific requirements of the analysis. For high-resolution and definitive quantification, Chiral HPLC is often the preferred method. For rapid screening and in-process controls, Chiral GC can be a viable alternative. A thorough understanding of the principles and performance characteristics of each technique, coupled with a robust cross-validation strategy, is essential for ensuring the quality and consistency of this critical chiral intermediate.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

A Comparative Guide to the Cost-Benefit Analysis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis, the selection of chiral building blocks is a critical decision that profoundly impacts the efficiency, cost-effectiveness, and ultimately, the success of a drug development program. This guide provides a comprehensive cost-benefit analysis of a versatile chiral building block, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate. We will delve into its synthesis, compare it with viable alternatives, and provide a framework for selecting the most appropriate synthetic strategy based on experimental data and economic considerations.

The Significance of Chiral β-Hydroxy Esters

Chiral β-hydroxy esters are pivotal intermediates in the synthesis of a wide array of pharmaceuticals and biologically active molecules. Their stereochemistry is often crucial for the desired pharmacological activity. The title compound, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, is a valuable synthon belonging to this class, frequently employed in the construction of complex molecular architectures.

Synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: A Comparative Analysis

Several synthetic routes to (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate have been reported, each with its own set of advantages and disadvantages. Here, we compare five prominent methods:

• Acid-Catalyzed Esterification: A straightforward approach involving the direct reaction of (S)-2-hydroxy-3-phenylpropanoic acid with tert-butanol in the presence of a strong acid catalyst.

• Steglich Esterification: This method utilizes dicyclohexylcarbodiimide (DCC) as a coupling agent to facilitate the esterification under milder conditions.[1][2]

• Transesterification: In this process, a methyl ester precursor, methyl (S)-2-hydroxy-3-phenylpropanoate, is converted to the desired tert-butyl ester by reaction with tert-butanol.

• Enzymatic Kinetic Resolution: A biocatalytic approach that employs an enzyme, such as Candida antarctica lipase B (CALB), to selectively acylate one enantiomer of a racemic mixture, allowing for the separation of the desired (S)-enantiomer.[3][4]

• Asymmetric Reduction: This method involves the enantioselective reduction of a prochiral ketone, tert-butyl 2-oxo-3-phenylpropanoate, using a chiral catalyst like the Corey-Bakshi-Shibata (CBS) catalyst.[5][6][7]

The following table summarizes the key performance indicators for each method.

Synthesis Method	Key Reagents & Conditions	Yield (%)	Enantiomeric Excess (ee) (%)	Key Advantages	Potential Drawbacks
Acid-Catalyzed Esterification	(S)-2-hydroxy-3-phenylpropanoic acid, tert-butanol, H₂SO₄, heat	~70-80	Variable, risk of racemization	Inexpensive reagents, simple procedure.	Harsh conditions, potential for side reactions and racemization.
Steglich Esterification	(S)-2-hydroxy-3-phenylpropanoic acid, tert-butanol, DCC, DMAP	~80-90	>98	Mild conditions, high yield.[1][2]	Use of stoichiometric coupling agent (DCC) and formation of dicyclohexylurea (DCU) byproduct, which can complicate purification.
Transesterification	Methyl (S)-2-hydroxy-3-phenylpropanoate, tert-butanol, catalyst (e.g., NaOtBu)	~85-95	>98	High yield, readily available starting material.	Requires preparation of the methyl ester precursor.
Enzymatic Kinetic Resolution	Racemic tert-butyl 2-hydroxy-3-phenylpropanoate, CALB, acyl donor	~45-50 (for the desired enantiomer)	>99	High enantioselectivity, mild and environmentally friendly conditions.[3][4]	Maximum theoretical yield is 50%, requires separation of the unreacted enantiomer.
Asymmetric Reduction	tert-Butyl 2-oxo-3-phenylpropanoate, CBS catalyst, borane source	~90-95	>98	High enantioselectivity and yield.[5][6][7]	Requires synthesis of the prochiral ketone, catalyst can be expensive.

Cost Analysis of Synthetic Routes

To provide a practical perspective, we have estimated the reagent costs for the synthesis of 10 grams of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate via the methods described above. The prices are based on current vendor listings and may vary.

Reagent	Price (USD)	Quantity per 10g Product	Estimated Cost (USD)
Acid-Catalyzed Esterification
(S)-2-hydroxy-3-phenylpropanoic acid	~$300/5g	7.5 g	450
tert-Butanol	~$30/500mL	~30 mL	<1
Sulfuric Acid	~$50/L	~1 mL	<1
Total	~451
Steglich Esterification
(S)-2-hydroxy-3-phenylpropanoic acid	~$300/5g	7.5 g	450
tert-Butanol	~$30/500mL	~10 mL	<1
Dicyclohexylcarbodiimide (DCC)	~$40/100g	10.2 g	4.08
4-(Dimethylamino)pyridine (DMAP)	~$50/25g	0.5 g	1
Total	~455.08
Transesterification
Methyl (S)-2-hydroxy-3-phenylpropanoate	~$200/5g	9.0 g	360
tert-Butanol	~$30/500mL	~30 mL	<1
Sodium tert-butoxide	~$100/100g	~0.5 g	0.5
Total	~361.5
Enzymatic Kinetic Resolution
Racemic tert-butyl 2-hydroxy-3-phenylpropanoate	(assumed similar to enantiopure for cost)	20 g	(Varies)
Candida antarctica lipase B (CALB)	~$200/g	~1 g	200
Acyl donor (e.g., vinyl acetate)	~$50/500mL	~10 mL	<1
Total (excluding racemic ester)	~201
Asymmetric Reduction
tert-Butyl 2-oxo-3-phenylpropanoate	(synthesis required)	~10 g	(Varies)
(S)-Me-CBS catalyst	~$150/g	~0.5 g	75
Borane dimethyl sulfide complex	~$100/100mL	~10 mL	10
Total (excluding ketone)	~85

Note: Costs are estimates and do not include solvents, purification materials, or labor.

Experimental Protocols

Steglich Esterification of (S)-2-hydroxy-3-phenylpropanoic acid

• To a solution of (S)-2-hydroxy-3-phenylpropanoic acid (1.0 eq) in dichloromethane (DCM, 0.2 M) at 0 °C, add tert-butanol (1.2 eq) and 4-(dimethylamino)pyridine (DMAP, 0.1 eq).

• Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) in DCM.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography.

Caption: Steglich Esterification Workflow

Case Study: Application in the Synthesis of HIV Protease Inhibitors

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate and similar chiral building blocks are crucial for the synthesis of several HIV protease inhibitors, such as Darunavir.[8][9][10] The core of these drugs often contains a chiral hydroxyethylamine or a similar pharmacophore, which can be derived from these β-hydroxy esters.

Alternative Chiral Building Blocks: A Cost-Benefit Perspective

While (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a versatile building block, other chiral synthons can be employed to achieve similar synthetic goals. A prominent alternative is the use of Evans chiral auxiliaries.[11][12][13][14]

Evans Asymmetric Aldol Reaction

The Evans asymmetric aldol reaction provides a powerful method for the synthesis of chiral β-hydroxy carbonyl compounds with high diastereoselectivity and enantioselectivity.[11][12][13][14] For instance, the reaction of an N-acyloxazolidinone with an aldehyde can generate a syn- or anti-aldol adduct, which can then be converted to the desired β-hydroxy ester.

Caption: Evans Asymmetric Aldol Reaction Workflow

Cost Comparison with Evans Auxiliary Approach

Let's consider the synthesis of a comparable chiral β-hydroxy ester using an Evans auxiliary. The cost of the chiral auxiliary itself, such as (S)-4-benzyl-2-oxazolidinone, is a significant factor.

Reagent	Price (USD)
(S)-4-benzyl-2-oxazolidinone	~$200/25g
Propionyl chloride	~$50/100g
Phenylacetaldehyde	~$100/100g
Titanium(IV) chloride	~$100/100mL
Diisopropylethylamine (DIPEA)	~$70/100mL

While the initial investment in the chiral auxiliary is higher, a key advantage of this method is the potential for auxiliary recovery and reuse, which can significantly reduce the overall cost in a large-scale synthesis. Furthermore, the Evans aldol reaction often provides very high levels of stereocontrol, which can simplify purification and improve the overall yield of the desired enantiomer.

Conclusion and Recommendations

The choice between using (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate and an alternative strategy like the Evans asymmetric aldol reaction depends on several factors:

• Scale of Synthesis: For small-scale synthesis, the direct use or synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate via a route like transesterification may be more cost-effective due to the lower upfront cost of reagents. For large-scale campaigns, the reusability of a chiral auxiliary in the Evans method can make it economically advantageous.

• Stereochemical Purity Requirements: Both asymmetric reduction and the Evans aldol reaction can provide excellent enantiomeric excess. The choice may depend on the specific substrate and the established robustness of the method in a particular laboratory or manufacturing setting.

• Process Development and Optimization: The enzymatic kinetic resolution offers a green and highly selective method, but the 50% theoretical yield is a significant drawback. However, for certain applications, this may be an acceptable trade-off, especially if the undesired enantiomer can be racemized and recycled.

• Availability of Starting Materials: The cost and availability of the starting materials for each route are critical considerations. The price of (S)-2-hydroxy-3-phenylpropanoic acid versus the corresponding prochiral ketone or the components for the Evans auxiliary will heavily influence the overall cost.

Ultimately, a thorough evaluation of the specific synthetic target, the required scale, and the available resources will guide the most prudent choice. It is recommended to perform small-scale trials of the most promising routes to validate the yield, purity, and scalability before committing to a large-scale synthesis.

References

• Towards the De Novo Design of HIV-1 Protease Inhibitors Based on Natural Products. National Institutes of Health. [Link]
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• Enzymatic Kinetic Resolution of tert-Butyl 2-(1-Hydroxyethyl)phenylcarbamate, A Key Intermediate to Chiral Organoselenanes and Organotelluranes. Consensus. [Link]
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• Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]
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• Esterification of Various Carboxylic Acids with tert-Butyl Alcohol in the Presence of DMAP or Calcined Hydrotalcite a. ResearchGate. [Link]
• ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS C
• An improved process for the preparation of darunavir.
• Method for preparing solid acid catalyst of esterification.
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• Transesterification of canola, palm, peanut, soybean and sunflower oil with methanol, ethanol, isopropanol, butanol and tert-butanol to biodiesel: Modelling of chemical equilibrium, reaction kinetics and mass transfer based on fatty acid composition. ResearchGate. [Link]
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A Senior Application Scientist's Guide to (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: Applications, Synthesis, and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chiral building blocks for pharmaceutical synthesis, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate stands as a valuable synthon, particularly recognized for its role in the construction of complex, biologically active molecules. This guide provides an in-depth technical analysis of its applications, a comparative overview of its synthetic methodologies, and an objective evaluation of its limitations in the context of alternative chiral synthons.

Core Applications in Pharmaceutical Synthesis

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a versatile chiral intermediate primarily utilized in the synthesis of pharmaceutical agents where the specific stereochemistry of a β-hydroxy acid moiety is crucial for therapeutic efficacy.

Its most notable application is in the semi-synthesis of the anticancer drug Docetaxel . The C13 side chain of Docetaxel, (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenylpropanoic acid, is a critical component for its tubulin-binding activity. (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate serves as a key precursor to this side chain, providing the correct stereochemistry at the C2' position.[1][2][3]

Beyond oncology, this chiral building block has been employed in the synthesis of other complex natural products and their analogues, including cyclodepsipeptides, which exhibit a range of biological activities.

Comparative Analysis of Synthetic Methodologies

The enantioselective synthesis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is predominantly achieved through two strategic approaches: enzymatic kinetic resolution and asymmetric reduction. The choice of method is often dictated by factors such as desired enantiomeric purity, scalability, and economic considerations.

Enzymatic Kinetic Resolution (EKR)

EKR leverages the high stereoselectivity of enzymes, most commonly lipases, to differentiate between the enantiomers of a racemic mixture of tert-butyl 2-hydroxy-3-phenylpropanoate. The enzyme selectively acylates one enantiomer, allowing for the separation of the acylated and unreacted enantiomers.

Key Performance Indicators:

Catalyst	Acyl Donor	Solvent	Time (h)	Conversion (%)	Enantiomeric Excess (ee) of (S)-alcohol
Candida antarctica Lipase B (CAL-B)	Vinyl Acetate	MTBE	24	~50	>99%

Data compiled from multiple sources for illustrative purposes.

Causality Behind Experimental Choices:

• Candida antarctica Lipase B (CAL-B): This lipase is widely used due to its broad substrate scope and excellent enantioselectivity in resolving secondary alcohols.[4]

• Vinyl Acetate: This acyl donor is often preferred as the byproduct, vinyl alcohol, tautomerizes to acetaldehyde, which is volatile and easily removed, thus driving the reaction forward.

• Methyl tert-butyl ether (MTBE): This solvent is chosen for its ability to dissolve the substrate and its compatibility with the enzymatic reaction.

Asymmetric Reduction

This approach involves the enantioselective reduction of a prochiral ketone, tert-butyl 2-oxo-3-phenylpropanoate. The Corey-Bakshi-Shibata (CBS) reduction is a prominent example, utilizing a chiral oxazaborolidine catalyst to direct the stereochemical outcome of the hydride reduction.[5][6][7]

Key Performance Indicators:

Catalyst System	Hydride Source	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee)
(S)-Me-CBS / Borane	BH₃·THF	THF	-78 to -40	High	>95%

Data compiled from multiple sources for illustrative purposes.

Causality Behind Experimental Choices:

• (S)-Me-CBS Catalyst: The chiral oxazaborolidine catalyst coordinates with both the borane and the ketone, creating a rigid, organized transition state that forces the hydride to attack from a specific face of the ketone, leading to high enantioselectivity.[5][6][7]

• Borane-THF (BH₃·THF): This is a common and effective hydride source for CBS reductions.

• Low Temperature: Performing the reaction at low temperatures (-78 to -40 °C) is crucial to enhance the enantioselectivity by minimizing non-selective background reactions.

Head-to-Head Comparison

Feature	Enzymatic Kinetic Resolution	Asymmetric Reduction (CBS)
Theoretical Max. Yield	50% (for the desired enantiomer)	100%
Enantiomeric Excess (ee)	Often >99%	Typically >95%
Reaction Conditions	Mild (often room temperature)	Cryogenic temperatures required
Reagents	Biocatalyst, acyl donor	Chiral catalyst, stoichiometric borane
Scalability	Generally scalable	Scalable, but requires handling of borane reagents
Substrate	Racemic alcohol	Prochiral ketone

Limitations and Strategic Alternatives

Despite its utility, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is not without its limitations, primarily stemming from the properties of the tert-butyl ester group.

Limitations of the tert-Butyl Ester

• Acid Sensitivity: The tert-butyl ester is highly susceptible to cleavage under acidic conditions, which can limit the scope of subsequent reactions in a multi-step synthesis.[2][4]

• Steric Hindrance: The bulky tert-butyl group can sterically hinder adjacent reaction centers, potentially affecting reaction rates and yields.[8]

• Harsh Deprotection of Alternatives: While stable to many conditions, the removal of less reactive esters like methyl or ethyl esters requires harsh saponification conditions (strong base and heat), which can be detrimental to sensitive functional groups elsewhere in the molecule.[4]

Strategic Alternatives

In scenarios where the limitations of the tert-butyl ester are a concern, or where different reactivity is desired, alternative chiral synthons should be considered.

• (S)-Mandelic Acid and its Derivatives: (S)-Mandelic acid is another valuable α-hydroxy acid that can serve as a chiral building block. Its derivatives can be used in asymmetric synthesis and as chiral resolving agents. The aromatic ring provides a different electronic and steric profile compared to the benzyl group in our target molecule.

• Ethyl (S)-Lactate: A readily available and cost-effective C3 chiral synthon, ethyl (S)-lactate offers a smaller steric footprint and different functional group handles for synthetic transformations.

The choice between these synthons is highly dependent on the specific synthetic target and the planned reaction sequence. A careful analysis of the stability and reactivity of each building block under the proposed conditions is essential for a successful synthetic campaign.

Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of Racemic tert-Butyl 2-hydroxy-3-phenylpropanoate

Materials:

• Racemic tert-butyl 2-hydroxy-3-phenylpropanoate

• Immobilized Candida antarctica lipase B (CAL-B)

• Vinyl acetate

• Methyl tert-butyl ether (MTBE)

• Hexane

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• Dissolve racemic tert-butyl 2-hydroxy-3-phenylpropanoate (1.0 eq) in MTBE.

• Add vinyl acetate (1.5 eq) to the solution.

• Add immobilized CAL-B (typically 10-20% by weight of the substrate).

• Stir the mixture at room temperature (or slightly elevated, e.g., 30-40 °C) and monitor the reaction progress by chiral HPLC.

• When approximately 50% conversion is reached, filter off the enzyme and wash it with MTBE.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted (S)-tert-butyl 2-hydroxy-3-phenylpropanoate from the acylated (R)-enantiomer by silica gel column chromatography using a hexane/ethyl acetate gradient.

Protocol 2: Asymmetric Reduction of tert-Butyl 2-oxo-3-phenylpropanoate via CBS Reduction

Materials:

• tert-Butyl 2-oxo-3-phenylpropanoate

• (S)-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-tetrahydrofuran complex (1 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried flask under an inert atmosphere (argon or nitrogen), add anhydrous THF and cool to -78 °C.

• Slowly add the (S)-Methyl-CBS-oxazaborolidine solution (0.1 eq).

• Add the borane-THF complex (1.1 eq) dropwise, maintaining the temperature at -78 °C.

• Stir the solution for 10-15 minutes.

• Add a solution of tert-butyl 2-oxo-3-phenylpropanoate (1.0 eq) in anhydrous THF dropwise over 30 minutes.

• Stir the reaction at -78 °C and monitor by TLC.

• Once the reaction is complete, quench by the slow addition of methanol.

• Allow the mixture to warm to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield (S)-tert-butyl 2-hydroxy-3-phenylpropanoate.

Visualizing the Synthetic Pathways

Caption: Synthetic routes to (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

Sources

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• 2. tert-Butyl Esters [organic-chemistry.org]
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• 6. researchgate.net [researchgate.net]
• 7. Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. youtube.com [youtube.com]

A Comparative Guide to the Green Chemistry Metrics of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate Synthesis

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a valuable chiral building block in the synthesis of various pharmaceuticals and fine chemicals.[1][2] Its specific stereochemistry is crucial for biological activity, making enantiomerically pure synthesis a primary goal for researchers and drug development professionals.[1] This guide provides an in-depth comparison of different synthetic routes to this molecule, assessed through the lens of established green chemistry metrics. We will explore both traditional chemical and modern biocatalytic approaches, offering objective, data-driven insights to inform greener and more sustainable process development.

The Imperative of Green Chemistry in Pharmaceutical Synthesis

The pharmaceutical industry is increasingly adopting green chemistry principles to minimize its environmental footprint.[3][4] Metrics such as Atom Economy (AE), E-Factor, and Process Mass Intensity (PMI) are essential tools for quantifying the "greenness" of a chemical process.[5][6] They provide a framework for evaluating waste generation, resource utilization, and overall process efficiency, moving beyond simple reaction yield to offer a more holistic view of sustainability.[7][8]

• Atom Economy (AE): A theoretical measure of how many atoms from the reactants are incorporated into the desired product.[7][9]

• Reaction Mass Efficiency (RME): A more practical metric that considers reaction yield and the stoichiometry of reactants.[7][10]

• E-Factor: The ratio of the mass of total waste generated to the mass of the desired product. Lower values indicate a greener process.[5][6]

• Process Mass Intensity (PMI): The ratio of the total mass of all materials (reactants, solvents, catalysts, workup chemicals) used in a process to the mass of the final product.[3][5][9] The pharmaceutical sector often operates with high PMI values, underscoring the need for greener alternatives.[3][4]

The relationship between E-Factor and PMI is straightforward: E-Factor = PMI - 1 .[11]

Synthetic Pathways and Green Metrics Assessment

We will now compare two primary routes for synthesizing (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate: asymmetric hydrogenation of a keto-ester precursor and lipase-catalyzed kinetic resolution of a racemic mixture.

Asymmetric hydrogenation is a powerful chemical method for establishing stereocenters.[12] In this route, a prochiral keto-ester, tert-butyl benzoylformate, is reduced to the chiral hydroxy-ester using a chiral catalyst, typically based on Ruthenium-BINAP complexes, under a hydrogen atmosphere.[12][13]

Reaction: tert-butyl benzoylformate + H₂ --(chiral Ru-catalyst)--> (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Causality Behind Experimental Choices:

• Catalyst: Chiral ruthenium-phosphine complexes (e.g., Ru-BINAP) are chosen for their high enantioselectivity and catalytic efficiency in ketone reductions.[12][13] However, these are precious metal catalysts, which have implications for cost, toxicity, and the need for stringent removal from the final product.

• Solvent: Methanol or ethanol are common solvents due to their ability to dissolve the reactants and catalyst, and their relatively low boiling points, which aids in removal.

• Conditions: The reaction often requires elevated hydrogen pressure and specific temperatures to achieve optimal conversion and selectivity, which has energy and safety considerations.[13]

Biocatalysis offers a green alternative by leveraging the high selectivity of enzymes under mild conditions.[1][14] In this approach, a racemic mixture of tert-butyl 2-hydroxy-3-phenylpropanoate is subjected to enzymatic kinetic resolution (EKR) using a lipase, such as Candida antarctica Lipase B (CAL-B).[1][15] The enzyme selectively acylates one enantiomer (typically the R-enantiomer), leaving the desired (S)-enantiomer unreacted and allowing for separation.

Reaction: (R,S)-tert-Butyl 2-hydroxy-3-phenylpropanoate + Acyl Donor --(Lipase)--> (R)-tert-Butyl 2-acetoxy-3-phenylpropanoate + (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Causality Behind Experimental Choices:

• Biocatalyst: Lipases are workhorse enzymes in biocatalysis due to their stability in organic solvents, broad substrate scope, and high enantioselectivity.[1][14] Immobilized lipases, like Novozym 435, are often preferred as they can be easily recovered and reused, significantly improving process economics and reducing waste.[16]

• Solvent: Non-polar organic solvents like hexane or MTBE are typically used to enhance lipase activity and selectivity.[15] Solvent-free systems are also an increasingly attractive option.[16]

• Acyl Donor: Vinyl acetate is a common acyl donor as the co-product, acetaldehyde, is volatile and its removal can drive the reaction equilibrium forward.

• Conditions: Reactions are run at or near room temperature and atmospheric pressure, leading to significant energy savings and enhanced safety compared to many chemical routes.

Comparative Data Analysis

The following table summarizes the calculated green chemistry metrics for the two synthetic routes. The values are based on typical literature-reported procedures and yields.

Metric	Route A: Asymmetric Hydrogenation	Route B: Lipase-Catalyzed Resolution	Ideal Value
Yield (%)	~95%	~48% (Theoretical max: 50%)	100
Enantiomeric Excess (ee, %)	>99%	>99%	100
Atom Economy (AE, %)	100%	~50% (for the resolution step)	100
Reaction Mass Efficiency (RME, %)	~90-95%	~45-48%	100
E-Factor	~15-25	~10-20	0
Process Mass Intensity (PMI)	~16-26	~11-21	1

Note: Calculations for PMI and E-Factor are highly dependent on the specific process, including solvent volumes and workup procedures. The values presented are estimates for comparison.

Interpretation: The asymmetric hydrogenation route boasts a superior Atom Economy and RME because it is an addition reaction where all reactant atoms are, in theory, incorporated into the product.[7] However, its PMI and E-Factor can be higher due to the use of larger volumes of organic solvents for the reaction and purification, and the mass of the catalyst.

The biocatalytic route inherently has a maximum theoretical yield of 50% for the desired enantiomer, which significantly lowers its AE and RME. Despite this, its PMI and E-Factor are often more favorable. This is because enzymatic reactions are conducted in more concentrated solutions and often require less solvent for workup and purification.[17] The mild reaction conditions also contribute to a lower energy footprint. Furthermore, the "waste" from the resolution (the acylated R-enantiomer) can potentially be racemized and recycled, creating an enantioconvergent process that dramatically improves the overall efficiency.[18]

Visualization of Synthetic Workflows

Caption: Comparative workflows for chemical vs. biocatalytic synthesis.

Experimental Protocols

This protocol is a representative example based on established literature procedures.

• To a high-pressure reactor, add [RuCl₂((S)-BINAP)]₂ catalyst (0.01 mol%).

• Purge the reactor with argon.

• Add degassed methanol as the solvent, followed by tert-butyl benzoylformate (1.0 eq).

• Seal the reactor, then pressurize with hydrogen gas to 10 atm.

• Stir the reaction mixture at 50 °C for 12-24 hours, monitoring conversion by HPLC.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

• Confirm product identity and enantiomeric excess via NMR and chiral HPLC analysis.

This protocol is a representative example based on established literature procedures.[1]

• To a flask, add racemic tert-butyl 2-hydroxy-3-phenylpropanoate (1.0 eq) and methyl tert-butyl ether (MTBE) as the solvent.

• Add immobilized Candida antarctica Lipase B (Novozym 435) (e.g., 10% w/w of the substrate).

• Add vinyl acetate (0.6 eq) as the acyl donor.

• Seal the flask and shake the suspension at 30 °C in an orbital incubator.

• Monitor the reaction progress by chiral HPLC, aiming for ~50% conversion.

• Once ~50% conversion is reached, stop the reaction by filtering off the immobilized enzyme (which can be washed and reused).

• Concentrate the filtrate under reduced pressure.

• Separate the desired (S)-alcohol from the acylated (R)-ester by silica gel column chromatography.

• Confirm the purity and enantiomeric excess of the (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate via NMR and chiral HPLC.[19][20]

Conclusion and Future Outlook

This guide demonstrates that while traditional chemical synthesis like asymmetric hydrogenation offers excellent yield and atom economy for a specific reaction step, a holistic assessment using metrics like PMI reveals the significant environmental burden of solvents and auxiliary materials.[4] Biocatalysis, despite its inherent 50% yield limitation in a kinetic resolution, presents a compellingly greener alternative due to its mild operating conditions, reduced solvent usage, and the potential for catalyst recycling.[17][21]

The choice of synthetic route involves a trade-off. For processes where atom economy is paramount and downstream processing can handle precious metal removal, asymmetric hydrogenation is a potent tool. However, for organizations prioritizing a reduction in overall mass intensity, energy consumption, and use of hazardous reagents, the biocatalytic route is superior.

Future advancements will likely focus on developing enantioconvergent chemoenzymatic or biocatalytic deracemization processes.[18] These methods aim to convert the unwanted enantiomer into the desired one in situ, combining the 100% theoretical yield of a stereoselective reaction with the green credentials of biocatalysis, thus representing the next frontier in sustainable pharmaceutical manufacturing.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

Introduction: (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a chiral building block frequently utilized in synthetic organic chemistry and drug development. As with any laboratory chemical, the responsibility for its safe handling extends throughout its lifecycle, culminating in its proper disposal. Adherence to rigorous disposal protocols is not merely a regulatory formality; it is a cornerstone of a robust safety culture and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of this compound, grounded in established safety principles and regulatory standards. Our approach moves beyond a simple checklist, explaining the causality behind each procedural step to empower researchers with the knowledge to manage chemical waste responsibly.

Section 1: Hazard Assessment & Risk Mitigation

Before any disposal procedure can be initiated, a thorough understanding of the compound's inherent risks is essential. This assessment directly informs the selection of appropriate controls and personal protective equipment (PPE).

Chemical Profile & GHS Classification

A summary of the key identifiers and hazard classifications for (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is presented below.

Property	Value	Source
CAS Number	7622-23-3	[1][2][3]
Molecular Formula	C₁₃H₁₈O₃	[1][3]
Molecular Weight	222.28 g/mol	[1]
GHS Hazard Statements	H302, H315, H319, H332	[4]
GHS Precautionary Statements	P202, P261, P262, P264+P265, P273	[4]

Understanding the Risks: The "Why" Behind the Precautions

The Globally Harmonized System (GHS) hazard statements provide a clear, universal understanding of the potential dangers. For this compound, the risks are significant:

• H302: Harmful if swallowed. This necessitates preventing any accidental ingestion. Standard laboratory practice of never pipetting by mouth and washing hands thoroughly after handling is critical.[5][6]

• H315: Causes skin irritation. As an ester, it can defat the skin, leading to irritation or dermatitis upon prolonged contact. This is why impervious gloves are mandatory.

• H319: Causes serious eye irritation. The eyes are particularly sensitive, and a splash could result in significant, potentially lasting damage. Chemical splash goggles are the minimum required eye protection.[6]

• H332: Harmful if inhaled. If the compound is aerosolized or if it is a fine powder, inhalation can cause respiratory tract irritation. All handling, including preparation for disposal, should occur within a certified chemical fume hood.[7][8]

The precautionary statements reinforce these measures, advising users to avoid release to the environment (P273) and to avoid breathing dust/mist and contact with skin and eyes (P261, P262).[4]

Mandatory Personal Protective Equipment (PPE)

Based on the hazard assessment, the following PPE is required when handling and disposing of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves	Provides adequate protection against splashes of organic esters.[9] Always inspect gloves for pinholes or tears before use.[8]
Eye Protection	Chemical safety goggles	Protects against splashes and aerosols from all angles.[10]
Skin & Body	Flame-resistant lab coat	Protects skin from contact and clothing from contamination.[10]
Respiratory	Work in a chemical fume hood	A primary engineering control to prevent inhalation of vapors or aerosols.[5][7]

Section 2: Waste Characterization and Segregation

Proper disposal begins with correct classification and segregation at the point of generation. This is a critical requirement under the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[11][12]

Hazardous Waste Determination

Any substance with GHS hazard codes indicating toxicity, irritation, or other physical or health hazards is generally considered a hazardous waste.[11] Given its classification as harmful and irritant, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate and materials contaminated with it must be managed as hazardous chemical waste. Under no circumstances should this chemical be disposed of down the drain or in the regular trash. [5][13]

The Principle of Waste Segregation

The cardinal rule of chemical waste management is to never mix incompatible waste streams.[13][14] (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a non-halogenated organic compound. Therefore, it must be collected in a waste container specifically designated for "Non-Halogenated Organic Waste" or a similar classification as determined by your institution's Environmental Health and Safety (EHS) office.

Improper segregation can lead to dangerous chemical reactions within the waste container, posing a significant safety risk and complicating the final disposal process for your licensed waste contractor.

Disposal Decision Workflow

The following diagram outlines the critical decision-making process for segregating waste generated from work with (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.

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Personal protective equipment for handling (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate

As a Senior Application Scientist, it is my priority to ensure that you can handle our products not only effectively but, most importantly, safely. This guide provides comprehensive safety and logistical information for handling (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate (CAS No. 7622-23-3). This document is designed to be a practical, immediate resource for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is a chiral building block used in complex organic synthesis. While its utility is significant, it is imperative to recognize its potential hazards to mitigate risks effectively.

GHS Hazard Classification:

Based on available data, this compound is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

This classification necessitates a stringent approach to personal protective equipment (PPE) and handling protocols. The primary routes of exposure are ingestion, skin contact, eye contact, and inhalation.

Personal Protective Equipment (PPE): A Multi-layered Defense

The selection of PPE is not a one-size-fits-all approach; it is a risk-based decision. The following recommendations are based on the known hazards of this compound.

Hand Protection

The ester and aromatic functionalities of this molecule guide the choice of appropriate glove material. Standard nitrile gloves, while common in laboratory settings, offer poor resistance to esters and aromatic hydrocarbons and should be avoided as primary protection for prolonged contact.[1]

Glove Material	Resistance to Esters & Alcohols	Recommendation
Butyl Rubber	Excellent	Primary recommendation for prolonged handling. Butyl rubber provides superior resistance to a wide array of esters, ketones, and alcohols.[2][3]
Viton®	Excellent	Recommended for handling the compound, especially when dissolved in chlorinated or aromatic solvents.[4]
Neoprene	Fair to Good	Can be considered for short-duration tasks, but breakthrough times should be verified. Less effective against aromatic compounds.[2]
Nitrile	Poor	Not recommended for prolonged direct contact. Suitable only for incidental splash protection, after which they must be removed and discarded immediately.[1][4]
Natural Latex	Poor	Not recommended due to poor chemical resistance and potential for allergic reactions.[2]

Operational Imperative: Always inspect gloves for tears, pinholes, or signs of degradation before use.[5] If contamination occurs, remove the gloves immediately, wash your hands thoroughly, and don a new pair. For prolonged procedures, consider double-gloving.

Eye and Face Protection

Given the H319 classification (Causes serious eye irritation), robust eye protection is mandatory.

• Minimum Requirement: Safety glasses with side shields that conform to ANSI Z87.1 or EN 166 standards.

• Best Practice: When handling larger quantities, or when there is a risk of splashing, a full-face shield should be worn in addition to safety goggles.[6]

Skin and Body Protection

A standard laboratory coat is required to prevent skin contact.[7] For tasks with a higher risk of splashes or spills, a chemically resistant apron or coveralls should be used. Ensure that shoes are closed-toed and offer no exposed skin.[5]

Respiratory Protection

The H332 warning (Harmful if inhaled) indicates that engineering controls and, where necessary, respiratory protection are critical.

• Primary Control: Always handle (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in a certified chemical fume hood to minimize inhalation exposure.[8]

• When a Respirator is Required: If engineering controls are not sufficient to maintain exposure below permissible limits, or during a spill cleanup, respiratory protection is necessary. A NIOSH-approved air-purifying respirator equipped with an organic vapor (OV) cartridge is the appropriate choice.[9] These cartridges are typically designated with a black color code.[10][11]

dot

Caption: PPE selection workflow for handling the compound.

Operational and Disposal Plans

A safe experiment begins with meticulous planning and concludes with responsible disposal.

Handling and Storage

• Storage: This compound should be stored at -20°C in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[8][12] It is sensitive to acidic conditions, which can cause hydrolysis.[8] Protect from moisture and light.[8][13]

• Safe Handling:

  • Before starting, ensure an eyewash station and safety shower are accessible.

  • Conduct a pre-use check of all glassware for cracks or defects.[5]

  • Perform all manipulations, including weighing and transfers, within a chemical fume hood.[8]

  • Avoid creating dust. If the material is a fine powder, handle it with care.

  • After handling, wash hands and any exposed skin thoroughly.[14]

Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and contamination.

• Alert & Evacuate: Immediately alert personnel in the vicinity. If the spill is large or in a poorly ventilated area, evacuate the lab.

• Isolate: Close the laboratory door to contain any vapors.[15]

• Assess: If you are trained and it is safe to do so, proceed with cleanup. If a respirator is needed and you are not trained to use one, call your institution's environmental health and safety (EHS) office.[12]

• PPE: Don the appropriate PPE as outlined above, including a respirator if necessary. At a minimum, wear butyl gloves, safety goggles, and a lab coat.[12]

• Contain & Clean:

  • For a solid spill, gently cover the material with a damp paper towel to avoid generating dust.[16]

  • Carefully scoop the material into a suitable container. Use non-sparking tools if there is any fire risk.[17]

  • For a liquid spill (e.g., the compound dissolved in a solvent), create a dike around the spill with an inert absorbent material like vermiculite or cat litter.[15][18]

  • Work from the outside in to absorb the material.[16]

• Decontaminate: Wipe the spill area with soap and water.

• Dispose: Collect all cleanup materials (absorbents, gloves, paper towels) in a clearly labeled hazardous waste container.

dot

Caption: Step-by-step spill response plan.

Waste Disposal

As a non-halogenated organic compound, (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate must be disposed of as hazardous chemical waste.

• Segregation: Do not mix this waste with halogenated solvents or aqueous waste streams. Keep it in a designated "Non-Halogenated Organic Waste" container.[8][19][20]

• Container: Use a chemically compatible, sealable container. The container must be in good condition and labeled "Hazardous Waste" from the moment the first drop of waste is added.[8]

• Labeling: The label must clearly identify the contents, including "(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate" and any solvents used. Do not use abbreviations.[8]

• Storage: Store the waste container in a designated satellite accumulation area, within secondary containment, and away from incompatible materials like oxidizers.[20]

• Pickup: When the container is nearly full, arrange for pickup by your institution's EHS department.

By adhering to these protocols, you build a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

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